4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

• CAS: 139399-51-2

Core Science & Biosynthesis

4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is a substituted pyrimidine derivative. The pyrimidine core is a fundamental heterocyclic scaffold found in numerous biologically active compounds, including nucleic acids (cytosine, thymine, and uracil) and a wide array of pharmaceuticals.[1][2] The diverse biological activities exhibited by pyrimidine derivatives, such as anticancer, antimicrobial, and anti-inflammatory properties, make them a significant area of focus in medicinal chemistry and drug discovery.[2][3] This guide provides a detailed, scientifically-grounded pathway for the synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid, intended for researchers and professionals in the field of drug development. The synthesis is presented in two key stages: the formation of the core pyrimidine structure followed by its functionalization.

Part 1: Synthesis of the Core Heterocycle: 2-Amino-4,6-dimethylpyrimidine

The foundational step in this synthesis is the creation of the 2-amino-4,6-dimethylpyrimidine ring. A well-established and efficient method for this is the condensation reaction between a guanidine salt and acetylacetone.[4]

Reaction Scheme

Caption: Synthesis of 2-Amino-4,6-dimethylpyrimidine.

Causality Behind Experimental Choices

• Choice of Reactants : Guanidine provides the N-C-N backbone necessary for the pyrimidine ring, while acetylacetone, a β-dicarbonyl compound, provides the C-C-C fragment. This is a classic and reliable approach for constructing the pyrimidine core.[5]

• Reaction Medium : The use of an aqueous alkaline medium, such as a solution of sodium carbonate, is a significant advantage over older methods that required anhydrous solvents.[4] This approach is more cost-effective, environmentally friendly, and eliminates the need for extensive solvent recovery systems. The alkali neutralizes the acid formed during the reaction, driving the equilibrium towards product formation.[4]

• Temperature : Heating the reaction to 95-100°C is crucial for achieving a good reaction rate and yield. Lower temperatures result in commercially unviable yields.[4]

Experimental Protocol: Synthesis of 2-Amino-4,6-dimethylpyrimidine

Reagent/Solvent	Molar Mass ( g/mol )	Amount (moles)	Quantity
Guanidine Nitrate	122.08	1.11	135.5 g
Acetylacetone	100.12	1.00	100 g
Sodium Carbonate	105.99	0.79	83.5 g
Water	18.02	-	250 mL

Procedure:

• To a reaction vessel equipped with a stirrer and reflux condenser, add 250 parts of water, 135.5 parts of guanidine nitrate, and 83.5 parts of sodium carbonate.[4]

• To this slurry, add 100 parts of acetylacetone.[4]

• Heat the mixture to 95-100°C with continuous stirring for 2 hours. During this time, the formation of crystals should be observed.[4]

• After 2 hours, cool the slurry to room temperature.

• Dilute the mixture with water to a total volume of 488 parts.

• Further cool the mixture to 10°C and hold at this temperature for 1 hour to maximize crystallization.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a cold 2.5% brine solution.

• The crude product can be purified by recrystallization from hot water.

Part 2: Synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

The second stage of the synthesis involves the alkylation of the amino group of 2-amino-4,6-dimethylpyrimidine with a suitable C4 carboxylic acid derivative. A common and effective method is the reaction with a 4-halobutanoic acid, such as 4-bromobutanoic acid, via a nucleophilic substitution reaction.

Reaction Scheme

Caption: Synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid.

Causality Behind Experimental Choices

• Nucleophilic Substitution : The amino group of 2-amino-4,6-dimethylpyrimidine acts as a nucleophile, attacking the electrophilic carbon atom attached to the bromine in 4-bromobutanoic acid.[6]

• Base : A non-nucleophilic base, such as potassium carbonate (K₂CO₃), is required to deprotonate the amino group, increasing its nucleophilicity. It also neutralizes the hydrobromic acid (HBr) that is formed as a byproduct of the reaction.

• Solvent : A polar aprotic solvent like N,N-dimethylformamide (DMF) is suitable for this type of reaction as it can dissolve both the polar and nonpolar reactants and facilitates the nucleophilic substitution by solvating the cation of the base.

• Temperature : Heating the reaction mixture is generally necessary to overcome the activation energy of the reaction and ensure a reasonable reaction rate.

Experimental Protocol: Synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

Reagent/Solvent	Molar Mass ( g/mol )	Amount (moles)	Quantity
2-Amino-4,6-dimethylpyrimidine	123.16	1.00	12.3 g
4-Bromobutanoic Acid	167.00	1.10	18.4 g
Potassium Carbonate (K₂CO₃)	138.21	2.50	34.6 g
N,N-Dimethylformamide (DMF)	73.09	-	100 mL

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 12.3 g of 2-amino-4,6-dimethylpyrimidine in 100 mL of DMF.

• Add 34.6 g of potassium carbonate to the solution.

• Slowly add 18.4 g of 4-bromobutanoic acid to the mixture.

• Heat the reaction mixture to 80-90°C and stir for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 500 mL of cold water.

• Acidify the aqueous solution to a pH of approximately 4-5 with a dilute solution of hydrochloric acid. This will protonate the carboxylic acid group and may cause the product to precipitate.

• If a precipitate forms, collect it by vacuum filtration. If no precipitate forms, extract the product into a suitable organic solvent like ethyl acetate.

• Wash the collected solid or the organic extract with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Conclusion

The synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is a two-step process that is achievable with standard laboratory equipment and commercially available starting materials. The initial condensation reaction to form the pyrimidine core is a robust and high-yielding process. The subsequent nucleophilic substitution to attach the butanoic acid side chain is a versatile reaction that can be adapted for the synthesis of other N-substituted pyrimidine derivatives. This guide provides a solid foundation for researchers to produce this compound and explore its potential applications in drug discovery and development.

References

• Growing Science. (2021, August 16). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters. [Link]

• Organic Chemistry Portal. Pyrimidine synthesis. [Link]

• ACS Publications. (2021, March 12). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives. [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15). [Link]

• Der Pharma Chemica. Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. [Link]

• Reaction mechanism of 2-amino-4,6-dimethylpyrimidine as a nucleophile. (2020, June 2). [Link]

• Bentham Science Publishers. Synthesis of the Neurotransmitter 4-Aminobutanoic Acid (GABA) from Diethyl Cyanomalonate. [Link]

• ResearchGate. Synthesis of the Neurotransmitter 4-Aminobutanoic Acid (GABA) from Diethyl Cyanomalonate | Request PDF. [Link]

• Bentham Science Publishers. (2010, January 1). Synthesis of the Neurotransmitter 4-Aminobutanoic Acid (GABA) from Diethyl Cyanomalonate. [Link]

• Google Patents. US2660579A - Synthesis of 2-amino-4, 6-dimethyl pyrimidine.

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• КиберЛенинка. SYNTHESIS OF 4-HYDROXIBENZOIC ACID DERIVATIVES WITH AMINO ACIDS AND THEIR POTENTIAL PHARMACOLOGICAL PROPERTIES. [Link]

• MDPI. (2022, August 12). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]

• PubChem. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021. [Link]

• Google Patents.

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Whitepaper: Chemical Properties and Neuropharmacological Profiling of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic Acid

Executive Summary

The development of neuroactive compounds often requires overcoming the blood-brain barrier (BBB) impermeability of endogenous neurotransmitters. 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (CAS: 139399-51-2) represents a rationally designed molecular bridge between the endogenous inhibitory neurotransmitter γ -aminobutyric acid (GABA) and a lipophilic 4,6-dimethylpyrimidine scaffold. This technical guide provides an in-depth analysis of its physicochemical properties, synthetic pathways, and dual-action pharmacological potential as both a GABAergic modulator and an oxidative stress scavenger.

Structural Rationale and Physicochemical Profiling

Endogenous GABA is highly hydrophilic (logP ≈ -3.2), rendering it incapable of passive BBB diffusion. By functionalizing the primary amine of GABA with a 4,6-dimethylpyrimidine ring, the overall lipophilicity of the molecule is significantly enhanced. The pyrimidine moiety not only masks the polarity of the amine but also introduces a π -electron system capable of engaging in hydrophobic and π−π stacking interactions within the allosteric pockets of target receptors.

Furthermore, the foundational chemical properties of this compound make it a highly stable building block for advanced drug development[1].

Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid
CAS Registry Number	139399-51-2
Molecular Formula	C 10​ H 15​ N 3​ O 2​
Molecular Weight	209.25 g/mol
Structural Class	Pyrimidine-substituted aliphatic amino acid
Predicted logP	1.2 - 1.5 (Optimal for moderate membrane permeability)
Hydrogen Bond Donors	2 (Carboxylic acid -OH, Secondary amine -NH)
Hydrogen Bond Acceptors	4 (Pyrimidine nitrogens, Carboxylic oxygens)

Synthetic Methodology: Nucleophilic Aromatic Substitution (S N​ Ar)

The synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid relies on a classic S N​ Ar reaction. The electron-deficient nature of the pyrimidine ring—driven by its two electronegative nitrogen atoms—makes the C2 position susceptible to nucleophilic attack by the primary amine of GABA.

Step-by-Step Protocol

Reagents: 2-chloro-4,6-dimethylpyrimidine (1.0 eq), 4-aminobutanoic acid (GABA) (1.2 eq), Potassium carbonate (K 2​ CO 3​ ) (2.0 eq). Solvent: N,N-Dimethylformamide (DMF).

• Reagent Solubilization & Deprotonation: Suspend GABA and K 2​ CO 3​ in anhydrous DMF.

  • Causality: K 2​ CO 3​ serves a dual purpose. It deprotonates the carboxylic acid of GABA to increase its solubility in DMF and acts as an acid scavenger to neutralize the HCl byproduct, ensuring the primary amine remains unprotonated and highly nucleophilic. DMF is chosen as a polar aprotic solvent to stabilize the charged Meisenheimer complex intermediate during the S N​ Ar transition state.

• Electrophile Addition: Add 2-chloro-4,6-dimethylpyrimidine dropwise to the stirring mixture.

• Thermal Activation: Elevate the reaction temperature to 85°C and reflux for 12 hours.

  • Causality: The methyl groups at the 4 and 6 positions are mildly electron-donating, which slightly deactivates the pyrimidine ring compared to an unsubstituted analog. Heating provides the necessary thermodynamic drive to overcome this activation energy barrier.

• Workup and Precipitation: Cool the mixture to room temperature and remove DMF under reduced pressure. Re-dissolve the crude residue in distilled water and slowly titrate with 1M HCl until the pH reaches 4.5.

  • Causality: Adjusting the pH to the molecule's isoelectric point (zwitterionic state) minimizes its aqueous solubility, driving the precipitation of the pure crystalline product.

• Validation & Quality Control: Collect the precipitate via vacuum filtration. Validate synthesis via Thin Layer Chromatography (TLC) using a 9:1 DCM:MeOH system (monitor for the disappearance of the high-R f​ 2-chloro-4,6-dimethylpyrimidine spot). Confirm structural identity via 1 H-NMR (DMSO- d6​ ), ensuring the presence of a singlet at ∼ 6.5 ppm corresponding to the pyrimidine C5 proton.

Pharmacological Mechanisms: A Dual-Action Scaffold

GABAergic Modulation

Derivatives of 4,6-dimethylpyrimidine have been extensively studied for their ability to modulate inhibitory neurotransmission. In silico docking and in vivo studies of analogous pyrimidine-thioacetamides demonstrate significant binding affinity to the GABA-A receptor and the GABA-aminotransferase (GABA-AT) enzyme, yielding pronounced anticonvulsant activity[2]. By retaining the intact GABA aliphatic chain, 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is structurally primed to act as a GABA-mimetic or allosteric modulator, facilitating chloride (Cl − ) influx and subsequent neuronal hyperpolarization.

Acrolein Scavenging and Neurovascular Preservation

Beyond receptor modulation, the 4,6-dimethylpyrimidine core exhibits potent antioxidant properties. Research indicates that3[3]. Acrolein is a highly reactive lipid peroxidation product that drives neurovascular unit (NVU) dysfunction in diabetic retinopathy and neurodegenerative diseases. The pyrimidine nitrogen atoms act as nucleophilic sinks, neutralizing acrolein before it can form toxic protein adducts.

Fig 1: Dual pharmacological pathways of pyrimidine-GABA derivatives in neuroprotection.

Experimental Protocols for Pharmacological Validation

Protocol A: Cell-Free ELISA for Acrolein Scavenging Efficacy

To validate the neuroprotective mechanism, the compound's ability to prevent acrolein-induced protein damage must be quantified.

• Incubation: Incubate 1 mg/mL Bovine Serum Albumin (BSA) with 500 μ M acrolein in the presence or absence of varying concentrations (10 μ M - 1 mM) of the synthesized compound in PBS (pH 7.4) for 24 hours at 37°C.

• ELISA Quantification: Coat a 96-well microplate with the incubated samples. Probe with a primary antibody specific to FDP-lysine (the stable end-product of acrolein-lysine crosslinking).

• Causality & Validation: Measuring free acrolein is unreliable due to its extreme volatility. Quantifying FDP-lysine adducts provides a stable, indirect metric of scavenging efficacy. The assay is self-validating if a known scavenger (e.g., hydralazine or 2-HDP) is included as a positive control, demonstrating a dose-dependent reduction in ELISA absorbance.

Protocol B: High-Throughput Radioligand Displacement Assay

• Membrane Preparation: Isolate rat cortical membranes rich in GABA-A receptors.

• Displacement: Incubate membranes with 2 nM [ 3 H]-muscimol (an orthosteric GABA-A agonist) and serial dilutions of the test compound for 60 minutes at 4°C.

• Filtration & Counting: Terminate the reaction by rapid vacuum filtration over glass fiber filters. Quantify bound radioactivity via liquid scintillation counting.

• Causality & Validation: Conducting the assay at 4°C prevents receptor internalization and limits protease activity. The system is self-validating when unlabelled GABA completely displaces the radioligand (defining non-specific binding), allowing for the accurate calculation of the test compound's IC 50​ and K i​ values.

References

• [2] Synthesis, docking study, and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. Journal of Applied Pharmaceutical Science. 2

• [3] Scavenging acrolein with 2-HDP preserves neurovascular integrity in a rat model of diabetic retinal disease. PubMed Central (PMC). 3

• [1] 139399-51-2, 4-[(4,6-dimethylpyrimidin-2-yl)amino]butanoic acid. Echemi Chemical Database. 1

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4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid CAS number lookup

An In-depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.[1][2][3][4][5][6][7][8][9] Its prevalence in nature, most notably as the core of the nucleobases uracil, thymine, and cytosine, underscores its fundamental role in biological systems.[4][5][10] The derivatization of the pyrimidine ring allows for the fine-tuning of its pharmacological properties, making it a privileged structure in drug discovery. This guide focuses on a specific, potentially novel derivative, 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid, providing a comprehensive overview of its proposed synthesis, characterization, and potential therapeutic applications. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and methodologies.

Part 1: Chemical Identity and CAS Number Registration

A preliminary search for "4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid" did not yield a specific Chemical Abstracts Service (CAS) Registry Number. This suggests that the compound may be a novel chemical entity that has not been previously synthesized or reported in the scientific literature.

The Process of CAS Number Assignment

For a new chemical substance, a CAS number is assigned by the Chemical Abstracts Service, a division of the American Chemical Society, upon submission of a request that includes definitive structural information.[11][12][13] The CAS Registry is the authoritative collection of disclosed chemical substance information, and obtaining a CAS number is a critical step for regulatory compliance, patent applications, and clear communication within the scientific community.[11][13][14] The registration process requires the submission of detailed characterization data, such as NMR and mass spectrometry data, to unambiguously confirm the structure of the new compound.[12]

Part 2: Proposed Synthesis and Characterization

The synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid can be logically approached through a nucleophilic substitution reaction. The proposed synthetic pathway involves the reaction of 2-amino-4,6-dimethylpyrimidine with a suitable derivative of butanoic acid.

Synthesis of Starting Material: 2-Amino-4,6-dimethylpyrimidine

The starting material, 2-amino-4,6-dimethylpyrimidine, is readily synthesized via the condensation of guanidine with acetylacetone in an alkaline aqueous medium.[15][16][17] This is a well-established and efficient method.

Experimental Protocol:

• To a solution of guanidine hydrochloride (1.0 eq) and acetylacetone (1.0 eq) in water, add sodium carbonate (1.0 eq).

• Heat the reaction mixture at 95-100°C for 2-3 hours.[16][17]

• Cool the reaction mixture to room temperature and then further to 10°C to facilitate the precipitation of the product.

• Filter the solid product, wash with cold water, and dry under vacuum.

• The product can be purified by recrystallization from a suitable solvent if necessary.

Proposed Synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

A plausible route to the target compound is the reaction of 2-amino-4,6-dimethylpyrimidine with ethyl 4-bromobutanoate, followed by hydrolysis of the resulting ester. The amino group of the pyrimidine acts as a nucleophile, displacing the bromide.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol:

Step 1: Synthesis of Ethyl 4-[(4,6-dimethylpyrimidin-2-yl)amino]butanoate

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-4,6-dimethylpyrimidine (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise at 0°C. The addition of a strong base is to deprotonate the amino group, increasing its nucleophilicity.

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl 4-bromobutanoate (1.2 eq) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Hydrolysis to 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

• Dissolve the purified ester from Step 1 in a mixture of ethanol and water.

• Add an excess of sodium hydroxide (e.g., 2-3 eq) and heat the mixture to reflux for 2-4 hours.

• Monitor the hydrolysis by TLC.

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution with 1M hydrochloric acid to a pH of approximately 4-5 to precipitate the carboxylic acid.

• Filter the precipitate, wash with cold water, and dry to yield the final product.

Structural Characterization

The identity and purity of the synthesized compounds would be confirmed using a combination of spectroscopic methods.

Technique	Expected Observations for 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid
¹H NMR	Signals corresponding to the methyl groups on the pyrimidine ring (singlet, ~2.3 ppm), a singlet for the pyrimidine ring proton (~6.4 ppm), and multiplets for the butanoic acid chain protons. The NH proton would likely appear as a broad singlet.
¹³C NMR	Characteristic signals for the carbons of the pyrimidine ring and the butanoic acid chain, including a signal for the carbonyl carbon (~175 ppm).
FTIR	Characteristic absorption bands for N-H stretching (around 3300-3400 cm⁻¹), C-H stretching (around 2850-2950 cm⁻¹), C=O stretching of the carboxylic acid (around 1700-1725 cm⁻¹), and C=N stretching of the pyrimidine ring (around 1600-1650 cm⁻¹).[18]
Mass Spec	The molecular ion peak corresponding to the calculated molecular weight of the compound (C₁₀H₁₅N₃O₂ = 209.24 g/mol ).

Part 3: Potential Biological Significance and Applications

While the specific biological activity of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is unknown, the pyrimidine core is associated with a wide range of pharmacological activities.[1][2][4][7][8][9]

Rationale for Potential Therapeutic Applications

• Anticancer Activity: Many pyrimidine derivatives function as kinase inhibitors, which are crucial in cancer therapy. The 2-aminopyrimidine moiety is a common feature in several approved anticancer drugs.[19]

• Anti-inflammatory and Analgesic Properties: Substituted pyrimidines have been reported to possess anti-inflammatory and analgesic effects.[8]

• Antimicrobial and Antiviral Activity: The pyrimidine nucleus is a key component of many antimicrobial and antiviral agents.[3][5][6]

The butanoic acid side chain could influence the compound's solubility, cell permeability, and interaction with biological targets. It may mimic natural amino acids, potentially targeting amino acid transporters or metabolic enzymes.

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The Privileged Aminopyrimidine Scaffold in Oncology: Mechanisms of Kinase Inhibition and Preclinical Validation Workflows

Introduction: The Aminopyrimidine Pharmacophore

In the landscape of targeted oncology, the pyrimidine ring—a fundamental nitrogenous base of nucleic acids—has been extensively exploited as a "privileged scaffold" for drug discovery. Specifically, the aminopyrimidine core serves as the structural backbone for a vast array of ATP-competitive kinase inhibitors[1].

Because the aminopyrimidine moiety structurally mimics the adenine ring of adenosine triphosphate (ATP), these compounds can seamlessly integrate into the highly conserved ATP-binding pockets of oncogenic kinases[1]. By forming critical hydrogen bonds with the backbone amides of the kinase "hinge" region, aminopyrimidine derivatives effectively outcompete endogenous ATP, thereby shutting down aberrant phosphorylation cascades that drive tumor proliferation, survival, and metastasis.

Core Mechanisms of Action: Targeting the Kinome

The versatility of the aminopyrimidine scaffold allows it to be fine-tuned to target distinct oncogenic drivers across various malignancies.

BCR-ABL Tyrosine Kinase Inhibition in Leukemia

The Philadelphia chromosome translocation creates the constitutively active BCR-ABL fusion kinase, the primary driver of chronic myeloid leukemia (CML). While first-generation inhibitors revolutionized CML treatment, acquired resistance necessitated more potent alternatives. Nilotinib (AMN107) , a rationally designed aminopyrimidine derivative, overcomes clinical resistance by binding to the inactive conformation of the BCR-ABL kinase domain. It exhibits an in vitro potency approximately 40 to 60 times greater than its predecessor, imatinib, effectively suppressing autophosphorylation and inducing apoptosis in resistant leukemic cell lines[2].

CDK4/6 Inhibition in Solid Tumors

Dysregulation of the cell cycle is a hallmark of solid tumors. In healthy cells, the Cyclin D-CDK4/6 complex phosphorylates the retinoblastoma (Rb) tumor suppressor protein, releasing E2F transcription factors to drive the G1-to-S phase transition[3]. Aminopyrimidine-based inhibitors—such as palbociclib, ribociclib, and abemaciclib —selectively target the ATP pocket of CDK4 and CDK6[4]. By anchoring to the hinge residues (e.g., Val101 in CDK6), these compounds block ATP binding, maintain Rb in its active hypophosphorylated state, and induce robust G1 cell cycle arrest[5][6].

CDK4/6 signaling cascade and targeted blockade by ATP-competitive aminopyrimidine inhibitors.

Quantitative Profiling of Aminopyrimidine Inhibitors

To contextualize the structure-activity relationship (SAR) evolution of this scaffold, the table below summarizes the biochemical potency of key aminopyrimidine-derived clinical candidates.

Inhibitor	Primary Kinase Target	Structural Classification	Biochemical IC₅₀ (nM)	Primary Clinical Indication
Imatinib	BCR-ABL	2-phenylaminopyrimidine	~250 - 480 nM	Chronic Myeloid Leukemia (CML)
Nilotinib	BCR-ABL	2-aminopyrimidine derivative	~4 - 11 nM	Imatinib-resistant CML
Palbociclib	CDK4 / CDK6	Pyrido[2,3-d]pyrimidine	11 nM / 15 nM	HR+/HER2- Breast Cancer
Abemaciclib	CDK4 / CDK6	2-aminopyrimidine derivative	2 nM / 10 nM	HR+/HER2- Breast Cancer
Ribociclib	CDK4 / CDK6	Pyrido[2,3-d]pyrimidine	43 nM / 39 nM	HR+/HER2- Breast Cancer

(Data aggregated from established biochemical profiling studies[2][4][6])

Experimental Workflows: Self-Validating Systems

As a Senior Application Scientist, I must emphasize a critical axiom of drug development: Biochemical potency (IC₅₀) does not guarantee cellular permeability or target engagement. A rigorous, self-validating experimental workflow is required to progress a hit compound to a lead candidate.

Self-validating experimental workflow for the preclinical evaluation of aminopyrimidine inhibitors.

Protocol 1: Cell-Free TR-FRET Kinase Assay (Biochemical Validation)

Causality: Aminopyrimidine derivatives often exhibit intrinsic auto-fluorescence, which easily confounds standard fluorescence intensity or luminescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay before measurement, eliminating short-lived background fluorescence and ensuring high-fidelity data.

• Reagent Preparation: Prepare 1X Kinase Buffer. Dilute the purified recombinant kinase (e.g., CDK4/Cyclin D1) and the biotinylated peptide substrate.

• Compound Titration: Perform a 10-point, 3-fold serial dilution of the aminopyrimidine library in 100% DMSO. Transfer to a 384-well microplate. Crucial: Ensure final DMSO concentration is <1% to prevent enzyme denaturation.

• Reaction Initiation: Add ATP at a concentration equal to its apparent Km​ for the specific kinase. Causality: Using ATP at Km​ ensures the assay is highly sensitive to competitive inhibitors, accurately reflecting the Ki​ .

• Incubation: Incubate for 60 minutes at room temperature.

• Detection & Self-Validation: Add Europium-labeled anti-phospho antibody and Streptavidin-APC.

  • Self-Validation Step: Include Staurosporine (10 µM) as a positive control for complete inhibition (0% activity) and vehicle (DMSO) as a negative control (100% activity). Calculate the Z'-factor; only plates with Z' > 0.6 are analytically accepted.

• Analysis: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) and fit to a 4-parameter logistic curve to determine the IC₅₀.

Protocol 2: Cellular Target Engagement via Immunoblotting (Phenotypic Validation)

Causality: To confirm that the aminopyrimidine inhibitor penetrates the cell membrane and engages its target in the complex intracellular milieu, we must measure the suppression of direct downstream substrates (e.g., phosphorylation of Rb at Ser780 for CDK4/6 inhibitors).

• Cell Culture & Treatment: Seed target cells (e.g., MCF-7 breast cancer cells) in 6-well plates. Treat with the inhibitor at 0.1x, 1x, and 10x the biochemical IC₅₀ for 24 hours.

• Lysis & Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Causality: Phosphatase inhibitors are critical to preserve the transient phosphorylation state of Rb during extraction; omitting them yields false negatives.

• Electrophoresis & Transfer: Resolve 20 µg of total protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing & Self-Validation: Probe with primary antibodies against phospho-Rb (Ser780) and total Rb.

  • Self-Validation Step: Probe for GAPDH or β-actin as a loading control. The ratio of pRb to total Rb must decrease dose-dependently, while total Rb and GAPDH remain constant. This proves the effect is due to specific kinase inhibition, not general cytotoxicity or unequal loading.

• Detection: Visualize using enhanced chemiluminescence (ECL) and quantify via densitometry.

Overcoming Resistance: The Future of Aminopyrimidines

Despite high initial efficacy, cancers inevitably develop resistance to aminopyrimidines. This occurs via target gatekeeper mutations (e.g., the T315I mutation in BCR-ABL which sterically blocks drug binding) or through the reactive activation of bypass signaling pathways (e.g., PI3K/AKT/mTOR pathway upregulation compensating for CDK4/6 blockade)[3].

Next-generation drug development is currently focused on designing macrocyclic aminopyrimidines to bypass steric clashes, utilizing proteolysis targeting chimeras (PROTACs) to degrade the kinase entirely[5], and deploying rational combination therapies to achieve synthetic lethality and break cancer's momentum[3].

References

• Rahim et al. "Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review" Arabian Journal of Chemistry. 1

• Weisberg et al. "AMN107, a Novel Aminopyrimidine Inhibitor of Bcr-Abl, Has In vitro Activity against Imatinib-Resistant Chronic Myeloid Leukemia" AACR Journals. 2

• Liu, Y. "Breaking Cancer's Momentum: CDK4/6 Inhibitors and the Promise of Combination Therapy" Cancers (MDPI). 3

• Braal et al. "CDK 4/6 Inhibitors as Single Agent in Advanced Solid Tumors" Frontiers in Oncology. 4

• Chen et al. "Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs" Acta Pharmaceutica Sinica B (NIH). 5

• "Development of CDK4/6 Inhibitors" Encyclopedia MDPI. 6

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• 3. Breaking Cancer’s Momentum: CDK4/6 Inhibitors and the Promise of Combination Therapy | MDPI [mdpi.com]
• 4. Frontiers | CDK 4/6 Inhibitors as Single Agent in Advanced Solid Tumors [frontiersin.org]
• 5. Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]

Discovery of Novel Aminobutanoic Acid-Based ASCT2 Inhibitors: A Technical Guide

Executive Summary & Mechanistic Rationale

The metabolic reprogramming of tumor cells frequently results in "glutamine addiction," a state where cancer cells become heavily reliant on exogenous glutamine to fuel the tricarboxylic acid (TCA) cycle, synthesize glutathione (GSH) for redox balance, and activate the mTORC1 proliferation pathway. The primary gateway for this nutrient influx in many malignancies, particularly non-small-cell lung cancer (NSCLC), is the Alanine-Serine-Cysteine Transporter 2 (ASCT2, encoded by SLC1A5) (1)[1].

Historically, ASCT2 inhibitors like GPNA (L-γ-Glutamyl-p-nitroanilide) suffered from low binding affinity and off-target toxicity. The discovery of aminobutanoic acid-based inhibitors represented a paradigm shift. By mimicking the natural amino acid substrate while incorporating bulky, hydrophobic functional groups, these novel scaffolds lock the ASCT2 transporter in an outward-open conformation, effectively starving the tumor of glutamine (2)[2].

Figure 1: Mechanism of ASCT2-mediated glutamine uptake and downstream oncogenic signaling blockade.

Structural Biology & The Specificity Paradox

The rational design of ASCT2 inhibitors relies heavily on high-resolution Cryo-EM structures and homology modeling (3)[3]. The aminobutanoic acid backbone is designed to anchor into the amino acid zwitterion binding site. However, early iterations like V-9302 (a 2-amino-4-bis(aryloxybenzyl)aminobutanoic acid) revealed a "specificity paradox."

While V-9302 demonstrated potent tumor suppression, rigorous validation using ASCT2-knockout cell lines revealed that it also strongly inhibited other transporters, namely SNAT2 (SLC38A2) and LAT1 (SLC7A5) (4)[4]. To overcome this, recent drug discovery efforts have integrated phenylene fragments into the aminobutanoic acid scaffold. This modification specifically targets an adjacent hydrophobic pocket unique to ASCT2, vastly improving target selectivity and yielding novel compounds like 20k and 25e (1)[1].

Quantitative Benchmarking of ASCT2 Inhibitors

The table below summarizes the evolution of ASCT2 inhibitors, highlighting the leap in efficacy achieved by the latest aminobutanoic acid derivatives.

Compound	Structural Class	Primary Target(s)	IC₅₀ (A549 Cells)	Tumor Growth Inhibition (TGI)*	Off-Target Activity
GPNA	Nitroanilide	ASCT2	> 1 mM	N/A (High Toxicity)	High (Non-specific)
V-9302	Aminobutanoic Acid	ASCT2, SNAT2, LAT1	~ 9.6 µM	29%	SNAT2, LAT1
20k	Phenylene-Aminobutanoic	ASCT2	Micromolar	65%	Minimal
25e	Phenylene-Aminobutanoic	ASCT2	Micromolar	70%	Minimal

*TGI measured in A549 in vivo xenograft models at a dosage of 25 mg/kg.

Validated Experimental Workflows

To ensure scientific integrity, the evaluation of novel ASCT2 inhibitors must utilize self-validating experimental systems. The following protocols detail the gold-standard methodologies for validating target engagement and efficacy.

Figure 2: Rational drug discovery workflow for novel aminobutanoic acid-based ASCT2 inhibitors.

Protocol A: Isotope-Traced Glutamine Flux Assay (In Vitro)

Causality & Design: Standard viability assays cannot differentiate between metabolic starvation and off-target cytotoxicity. Using ¹³C-labeled glutamine combined with LC-MS/MS allows for the direct measurement of transport kinetics. Self-Validating System: This protocol mandates the parallel use of an ASCT2-silenced (shRNA) cell line. If the inhibitor is truly selective, it will exert no additional reduction in glutamine uptake in the silenced line.

• Cell Preparation: Seed wild-type A549 cells and ASCT2-shRNA A549 cells in 6-well plates and incubate until 80% confluent. A549 cells are chosen due to their naturally high baseline expression of ASCT2 (1)[1].

• Metabolic Starvation: Wash cells three times with glutamine-free DMEM and incubate for 30 minutes to deplete intracellular glutamine pools.

• Tracer & Inhibitor Addition: Introduce media containing 2 mM ¹³C-Glutamine concurrently with the aminobutanoic acid inhibitor (e.g., compound 25e at 10 µM). Incubate for exactly 15 minutes.

• Quenching: Rapidly aspirate the media and wash the cells twice with ice-cold PBS to halt transporter activity.

• Extraction & Quantification: Lyse cells using an 80% cold methanol/water solution. Centrifuge to remove proteins, and analyze the supernatant via LC-MS/MS to quantify the intracellular ¹³C-Glutamine fraction.

Protocol B: In Vivo Xenograft & Pharmacodynamic Target Engagement

Causality & Design: Macroscopic tumor shrinkage (TGI) is insufficient to prove the mechanism of action. This protocol requires endpoint metabolite extraction to prove that TGI is directly caused by intracellular glutamine deprivation (GSH depletion) and mTORC1 suppression.

• Model Establishment: Subcutaneously inject 5 × 10⁶ A549 cells into the right flank of 6-week-old BALB/c nude mice.

• Randomization: Once tumor volumes reach approximately 100 mm³, randomize the mice into vehicle control and treatment groups (e.g., 25 mg/kg of compound 25e).

• Administration: Administer the compound via intraperitoneal (i.p.) injection once daily for 21 days. Monitor body weight and tumor volume (using calipers) every 2 days.

• Endpoint Excision: Euthanize the mice and rapidly excise the tumors. Snap-freeze half of the tumor tissue in liquid nitrogen for metabolite analysis, and fix the other half in formalin.

• Pharmacodynamic Validation:

  • Perform a colorimetric assay on the frozen tissue homogenate to quantify intracellular Glutathione (GSH) levels.

  • Perform Western blotting on tumor lysates to probe for p-mTOR and p-S6K. A successful ASCT2 blockade will show a marked reduction in both GSH and phosphorylated mTORC1 targets (1)[1].

Conclusion

The transition from generic amino acid analogs to rationally designed, phenylene-integrated aminobutanoic acids represents a critical maturation in cancer metabolism therapeutics. By rigorously validating these compounds against off-target liabilities (like SNAT2 and LAT1) and utilizing isotope-traced flux assays, researchers can confidently advance highly selective ASCT2 inhibitors toward clinical applications.

References

• Qin, L., et al. "Discovery of Novel Aminobutanoic Acid-Based ASCT2 Inhibitors for the Treatment of Non-Small-Cell Lung Cancer." Journal of Medicinal Chemistry (ACS Publications), 2024.
• Garibsingh, R., et al. "Homology Modeling Informs Ligand Discovery for the Glutamine Transporter ASCT2." Frontiers in Pharmacology, 2018.
• Bröer, A., et al. "Disruption of Amino Acid Homeostasis by Novel ASCT2 Inhibitors Involves Multiple Targets." Frontiers in Pharmacology, 2018.
• Yoo, H., et al. "Targeting glutamine metabolism as a therapeutic strategy for cancer." Experimental & Molecular Medicine (Nature PMC), 2021.

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• 4. Disruption of Amino Acid Homeostasis by Novel ASCT2 Inhibitors Involves Multiple Targets - PMC [pmc.ncbi.nlm.nih.gov]

Strategies for the Preliminary Cytotoxicity Screening of Dimethylpyrimidine Derivatives: A Technical Whitepaper

Introduction & Pharmacological Rationale

The pyrimidine pharmacophore is a cornerstone of modern medicinal chemistry, forming the structural basis of several clinically approved anticancer agents, including fluorouracil, erlotinib, and gemcitabine[1]. Recently, dimethylpyrimidine (DMP) derivatives—such as 1,3-dimethylpyrimidine-2,4,6-trione analogs—have emerged as highly potent anti-proliferative compounds, demonstrating efficacy in the low nanomolar range against solid tumors like ovarian, renal, and breast cancers[2].

As a Senior Application Scientist, I approach the preliminary cytotoxicity screening of these compounds not merely as a checklist of assays, but as a multi-parametric system designed to establish a definitive therapeutic window. A robust screening cascade must differentiate between genuine targeted anticancer activity and non-specific chemical toxicity. This guide delineates the mechanistic rationale, orthogonal screening strategies, and self-validating protocols required to accurately evaluate DMP derivatives in vitro.

Mechanistic Pathways of DMP-Induced Cytotoxicity

Understanding the mechanism of action is critical for selecting the appropriate phenotypic readouts. DMP derivatives and related pyrimidine analogs exert their cytotoxic effects through several distinct signaling cascades:

• Kinase Inhibition: Many pyrimidine derivatives act as competitive inhibitors of receptor tyrosine kinases (e.g., EGFR) or intracellular kinases (e.g., p38 MAP kinase)[3][4].

• Cytoskeletal Disruption: Certain analogs exhibit the ability to inhibit β -tubulin polymerization, leading to cell cycle arrest at the G2/M phase[5].

• Intrinsic Apoptosis: The downstream consequence of the above disruptions is often the induction of the intrinsic apoptotic pathway. This is characterized by the upregulation of pro-apoptotic Bax, the downregulation of anti-apoptotic Bcl-2, the release of cytochrome c, and the subsequent activation of the caspase-9/caspase-3 cascade[4][5].

Caption: DMP-induced apoptotic signaling via kinase inhibition and mitochondrial stress.

Orthogonal Screening Strategy

Relying on a single viability assay is a common pitfall in early-stage drug discovery. To ensure data trustworthiness, a preliminary screening workflow must employ orthogonal assays that measure different indicators of cellular health.

• Metabolic Activity (MTT Assay): This colorimetric assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes present in viable cells to reduce the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals[6].

• ATP Quantitation (CellTiter-Glo): Because some chemical compounds can artificially alter cellular metabolism without causing immediate cell death, measuring intracellular ATP via a luminescent luciferase reaction provides a highly sensitive, orthogonal confirmation of viability.

• Selectivity Index (SI) Profiling: A compound is only a viable drug candidate if it preferentially kills cancer cells over healthy tissue. Cytotoxicity must be evaluated in parallel against normal cell lines (e.g., 3T3 mouse fibroblasts or LLC-MK2 epithelial cells) to calculate the SI ( SI=IC50​ Normal/IC50​ Cancer )[1][7].

Caption: Standardized workflow for preliminary in vitro cytotoxicity screening of DMPs.

Self-Validating Experimental Protocols

The following methodologies are engineered to minimize artifacts and ensure reproducibility. Every step includes the underlying causality to guide researchers in troubleshooting.

Protocol A: Cell Seeding and Edge-Effect Mitigation

• Harvesting: Detach logarithmically growing cells (e.g., MCF-7, A549) using 0.25% Trypsin-EDTA. Neutralize with complete media (DMEM + 10% FBS).

• Counting & Viability: Assess cell viability using Trypan Blue exclusion. Causality: Starting with a culture viability of <95% introduces pre-apoptotic baseline noise, skewing the dynamic range of the assay.

• Seeding: Plate cells at a density of 5×103 to 1×104 cells/well in the inner 60 wells of a 96-well plate (100 µL/well). Causality: Over-confluency leads to contact inhibition and metabolic downregulation, which artificially increases apparent drug resistance.

• Edge-Effect Mitigation: Fill the 36 perimeter wells with 200 µL of sterile PBS. Causality: Evaporation in the outer wells alters the osmolarity and concentrates the drug, leading to false-positive cytotoxicity at the plate edges.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO 2​ humidified atmosphere to allow for cellular adhesion and log-phase recovery.

Protocol B: DMP Compound Treatment

• Stock Preparation: Dissolve the DMP derivative in 100% molecular-grade DMSO to create a 10 mM stock.

• Serial Dilution: Prepare a 7-point serial dilution (e.g., 0.01 µM to 100 µM) in complete culture media. Ensure the final DMSO concentration never exceeds 0.5% v/v. Causality: DMSO concentrations >0.5% are inherently toxic to mammalian cells and will synergize with the test compound, artificially lowering the IC 50​ .

• Controls: Include a Vehicle Control (0.5% DMSO in media) and a Positive Control (e.g., 10 µM Doxorubicin or Cisplatin). Causality: The vehicle control normalizes the baseline 100% viability, while the positive control validates that the specific cell passage is susceptible to standard apoptotic induction.

• Exposure: Aspirate the old media and apply 100 µL of the drug dilutions. Incubate for 48 to 72 hours.

Protocol C: MTT Viability Assay

• Reagent Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) directly to the 100 µL of culture media in each well. Incubate for 3-4 hours at 37°C in the dark. Causality: Light exposure degrades the photosensitive MTT reagent, increasing background absorbance.

• Solubilization: Carefully aspirate the media (avoiding the needle-like formazan crystals at the bottom) and add 150 µL of 100% DMSO to each well[6].

• Agitation: Place the plate on an orbital shaker for 15 minutes at 150 RPM. Causality: Incomplete solubilization of formazan crystals leads to severe light-scattering and inaccurate optical density (OD) readings.

• Measurement: Read absorbance at 570 nm (with a reference wavelength of 630 nm to subtract plate background noise) using a microplate reader.

• Data Analysis: Calculate % Viability = (ODtest​−ODblank​)/(ODvehicle​−ODblank​)×100 . Plot against log[Concentration] to determine the IC 50​ using non-linear regression (e.g., 4-parameter logistic curve).

Quantitative Data Presentation

Recent literature highlights the exceptional potency of specific substituted dimethylpyrimidine analogs. The table below synthesizes benchmark quantitative data from recent structural-activity relationship (SAR) studies, illustrating the target therapeutic window expected during preliminary screening.

Compound Class / Derivative	Target Cell Line	Cancer Type	IC 50​ / GI 50​ ( μ M)	Reference Standard	Ref.
Compound 4e (4-chlorophenyl-substituted DMP)	MCF-7	Breast Adenocarcinoma	0.009 ± 0.001	Doxorubicin (0.005 μ M)	[3]
Compound 3d (4-methoxy-N-benzyl DMP analog)	MDA-MB-468	Breast Cancer	0.040	N/A	[2]
Compound 3d (4-methoxy-N-benzyl DMP analog)	OVCAR-5	Ovarian Cancer	0.020	N/A	[2]
Cu-L (CuBr(PPh3)2(4,6-dimethylpyrimidine-2-thione))	HeLa	Cervical Cancer	~14.0 - 15.0	Cisplatin	[1]
Compound 4e (pyrimidine-5-carbonitrile derivative)	Colo 205	Colorectal Cancer	1.66	Erlotinib	[4]

Note: The extreme potency of compounds like 4e (0.009 µM) against MCF-7 cells underscores the necessity for highly sensitive orthogonal assays, as minor pipetting errors at the nanomolar scale can drastically shift dose-response curves[3].

Conclusion

The preliminary cytotoxicity screening of dimethylpyrimidine compounds is a critical gateway in oncological drug discovery. By grounding experimental workflows in strict causality—mitigating edge effects, controlling DMSO toxicity, and utilizing orthogonal metabolic and ATP-based readouts—researchers can confidently identify high-value hits. Compounds demonstrating low nanomolar IC 50​ values and high selectivity indices should subsequently be advanced to flow cytometry (Annexin V/PI staining) and in vivo pharmacokinetic profiling to fully validate their therapeutic potential.

References

• Synthesis and anti-proliferative activity of aromatic substituted 5-((1-benzyl-1H-indol-3-yl)methylene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione analogs against human tumor cell lines - nih.gov - 2

• Synthesis of novel 5-[3-(4-chlorophenyl)-substituted-1,3-dimethylpyrimidine-2,4,6(1 H,3 H,5 H)-trione derivatives as potential anti-diabetic and anticancer agents - nih.gov - 3

• Free Radical Scavenging and Cytotoxic Activities of Substituted Pyrimidines - juniperpublishers.com - 7

• Design, Synthesis and Screening of 4,6-Diaryl Pyridine and Pyrimidine Derivatives as Potential Cytotoxic Molecules - jst.go.jp - 5

• Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFR WT /COX-2 inhibitors with docking studies - rsc.org - 4

• Synthesis, Structural Studies, and Anticancer Properties of[CuBr(PPh3)2(4,6-Dimethyl-2-Thiopyrimidine-κS] - kaust.edu.sa - 1

• Preliminary Cytotoxicity Screening of Geraniol on Cell Lines: An In-depth Technical Guide - benchchem.com - 6

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• 3. Synthesis of novel 5-[3-(4-chlorophenyl)-substituted-1,3-dimethylpyrimidine-2,4,6(1 H,3 H,5 H)-trione derivatives as potential anti-diabetic and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFR WT /COX-2 inhibitors with do ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06088H [pubs.rsc.org]
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Engineering Pyrimidine Derivatives as Multi-Target Directed Ligands for Neuroprotection: A Technical Guide for Preclinical Development

Abstract: The multifactorial etiology of neurodegenerative disorders—spanning Alzheimer’s disease (AD), Parkinson’s disease (PD), and ischemic stroke—has exposed the limitations of single-target therapeutics. As a Senior Application Scientist navigating the preclinical drug discovery pipeline, I have observed a paradigm shift toward Multi-Target Directed Ligands (MTDLs). Due to their structural plasticity and inherent biological relevance, pyrimidine derivatives have emerged as privileged scaffolds. This guide dissects the structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols necessary to evaluate the neuroprotective potential of these compounds.

Mechanistic Rationale: Why the Pyrimidine Scaffold?

The pyrimidine ring is a fundamental building block of nucleic acids, conferring it with excellent biocompatibility and favorable blood-brain barrier (BBB) penetration profiles. In the context of neuroprotection, targeted substitutions on the pyrimidine core allow for the simultaneous modulation of distinct pathological pathways.

1.1 Dual Inhibition of AChE and MAO-B

In AD and PD models, the simultaneous restoration of cholinergic function and prevention of dopamine degradation is highly desirable. Rational drug design has demonstrated that aryl substitutions at the C-2 and C-4 positions of the pyrimidine ring facilitate high-affinity interactions with the peripheral anionic site (PAS) of acetylcholinesterase (AChE)1[1]. Furthermore, the incorporation of an O-propargyl or N-propargyl moiety acts as a critical pharmacophore, effectively anchoring the molecule within the entrance cavity of Monoamine Oxidase B (MAO-B)2[2].

1.2 Microglial Polarization and Anti-Neuroinflammation

In ischemic stroke, microglia-mediated neuroinflammation exacerbates neuronal death. Novel indole and indazole-piperazine pyrimidine derivatives have been engineered to inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This dual inhibition suppresses the release of pro-inflammatory cytokines (TNF-α, IL-6) and actively drives the phenotypic shift of microglia from the neurotoxic M1 state to the neuroprotective M2 state3[3].

1.3 Mitochondrial Rescue

Cerebral ischemia severely compromises mitochondrial bioenergetics. Specific pyrimidine-4-H1-OH derivatives containing conjugated double bonds have been shown to restore the activity of critical respiratory complexes (I, II, IV, and V) and tricarboxylic acid cycle enzymes (e.g., aconitase), thereby preventing reactive oxygen species (ROS) accumulation and subsequent apoptosis 4[4].

Fig 1: Multi-target mechanistic pathways of engineered pyrimidine derivatives in neuroprotection.

Quantitative Efficacy Profiling

To translate structural modifications into measurable outcomes, we must benchmark novel derivatives against established clinical standards (e.g., Donepezil, Selegiline). The table below synthesizes the quantitative performance of recently developed pyrimidine classes.

Compound Class	Primary Target(s)	Key In Vitro Metrics	In Vivo / Cellular Validation
Substituted Pyrimidines (e.g., SP-2)	AChE	IC₅₀ < 10 µM	Improved TSTQ in Scopolamine-induced mice at 2 mg/kg; No acute toxicity at 1000 mg/kg[1].
N/O-Propargylated Diarylpyrimidines	AChE & MAO-B	Sub-micromolar IC₅₀ (Balanced)	Protected SH-SY5Y neuronal cells against 6-OHDA and H₂O₂-induced neurotoxicity[2].
Phenyl-Styryl-Pyrimidines (e.g., BV-14)	MAO-B, AChE, Aβ	MAO-B IC₅₀: 7.26 µM; AChE IC₅₀: 9.29 µM	Inhibited β-amyloid self-aggregation by 23.25%[5].
Indole-Piperazine Pyrimidines (e.g., 5j)	COX-2, 5-LOX	COX-2 IC₅₀: 92.5 nM; 5-LOX IC₅₀: 41.8 nM	Reduced infarct volumes and neurological deficits in MCAO rat models[3].

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that a protocol is only as robust as its internal controls. Pyrimidine derivatives can occasionally act as Pan-Assay Interference Compounds (PAINS) due to intrinsic fluorescence or colloidal aggregation. The following workflows are designed with built-in causality checks to ensure that observed bioactivity is driven by true pharmacological engagement.

Protocol A: Multiplexed In Vitro Enzymatic Profiling

Objective: Establish baseline target affinity for AChE and MAO-B while controlling for false positives. Causality Check: The inclusion of 0.01% Triton X-100 prevents colloidal aggregation, ensuring that the calculated IC₅₀ reflects true active-site or PAS binding.

Step-by-Step Methodology:

• Reagent Preparation: Prepare compound stock solutions in DMSO (final assay concentration <1% DMSO to prevent solvent-induced enzyme denaturation).

• AChE Inhibition (Modified Ellman’s Assay):

  • In a 96-well plate, combine 0.1 M phosphate buffer (pH 8.0), test compound (serial dilutions), and 0.03 U/mL AChE.

  • Incubation: 10 minutes at 25°C to allow steady-state binding.

  • Initiation: Add 0.5 mM DTNB (colorimetric reagent) and 0.5 mM acetylthiocholine iodide (substrate).

  • Readout: Measure absorbance kinetically at 412 nm for 5 minutes. Use Donepezil as the positive control.

• MAO-B Inhibition (Amplex Red Assay):

  • Combine 0.05 M sodium phosphate buffer (pH 7.4), test compound, and human recombinant MAO-B.

  • Initiation: Add benzylamine (substrate), Amplex Red, and horseradish peroxidase (HRP).

  • Readout: Measure fluorescence (Ex/Em = 530/590 nm). Use Selegiline as the positive control.

• Orthogonal Validation: Run a counter-screen using an inactive pyrimidine analog to confirm that the pyrimidine core itself is not quenching the fluorescent or colorimetric signals.

Protocol B: In Vivo Neuroprotection & Cognitive Validation

Objective: Validate the BBB permeability and functional efficacy of the lead candidate in a scopolamine-induced amnesia model 1[1]. Causality Check: A preliminary rotarod test ensures that improvements in the Morris Water Maze (MWM) are strictly due to cognitive enhancement, not merely an artificial boost in motor function or muscle grip strength.

Step-by-Step Methodology:

• Acute Toxicity & Motor Screening: Administer the lead pyrimidine derivative up to 1000 mg/kg orally in wild-type mice. Monitor survival for 14 days. Perform a rotarod test to confirm the absence of neurotoxic motor impairment.

• Disease Modeling: Induce cognitive deficits via intraperitoneal injection of scopolamine (1.5 mg/kg).

• Therapeutic Dosing: Administer the test compound (e.g., 2 mg/kg orally) 30 minutes prior to scopolamine injection for 7 consecutive days.

• Morris Water Maze (MWM) Testing:

  • Acquisition Phase (Days 1-4): Train mice to find a hidden platform. Record the Escape Latency (time taken to find the platform).

  • Probe Trial (Day 5): Remove the platform. Record the Time Spent in Target Quadrant (TSTQ) to assess spatial memory retention.

• Ex Vivo Biochemical Analysis: Euthanize subjects and homogenize brain tissue. Quantify AChE activity and oxidative stress markers (e.g., malondialdehyde levels) to confirm that the in vivo mechanism matches the in vitro profiling.

Fig 2: Self-validating preclinical workflow for evaluating pyrimidine-based neurotherapeutics.

Conclusion

The neuroprotective potential of pyrimidine derivatives lies in their exceptional structural tunability. By strategically appending propargyl groups, aryl rings, or piperazine fusions, researchers can engineer single molecules capable of combating neurodegeneration on multiple fronts—from enzyme inhibition to mitochondrial rescue. Moving forward, rigorous adherence to self-validating experimental designs will be paramount in translating these multi-target directed ligands from the bench to clinical success.

Sources

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• 2. Synthesis and biological evaluation of N / O -propargylated diarylpyrimidines as dual inhibitors of acetylcholinesterase and monoamine oxidase - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08679E [pubs.rsc.org]
• 3. Design and synthesis of novel indole and indazole-piperazine pyrimidine derivatives with anti-inflammatory and neuroprotective activities for ischemic stroke treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phenylstyrylpyrimidine derivatives as potential multipotent therapeutics for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced Preparative HPLC Purification of Pyrimidine Derivatives: Overcoming Polarity and Selectivity Challenges

Mechanistic Context: The Pyrimidine Challenge

Pyrimidine derivatives are foundational scaffolds in modern medicinal chemistry, heavily utilized in the development of 1[1]. However, their purification presents significant chromatographic hurdles. Pyrimidines are characterized by high polarity, multiple hydrogen-bond donors/acceptors, and2[2].

The Causality of Chromatographic Failure: When subjected to traditional reversed-phase (RP) chromatography on standard C18 columns, highly polar pyrimidines fail to partition effectively into the hydrophobic stationary phase, resulting in 3[3]. Furthermore, the basic nitrogen atoms in the pyrimidine ring interact electrostatically with residual, unendcapped silanols on the silica matrix. Because these silanols act as weak cation exchangers at mid-to-high pH, this secondary interaction causes severe peak tailing, poor resolution, and reduced recovery.

The Mechanistic Solution: To achieve baseline separation and high recovery, the chromatographic mechanism must be shifted. This is accomplished by:

• Hydrophilic Interaction Liquid Chromatography (HILIC): Utilizing a polar stationary phase (e.g., Amide or bare silica) with a highly organic mobile phase to promote 4[4].

• Mixed-Mode Chromatography (MMC): Employing columns (e.g., Primesep 200) that combine 5 to retain ionizable pyrimidines[5].

• Porous Graphitic Carbon (PGC): Leveraging the strong electrostatic and hydrophobic retention capabilities of6 for extreme polarity and isomeric separation[6].

Method Development Decision Matrix

Selecting the optimal purification strategy requires a logical, data-driven approach based on the analyte's physicochemical properties.

Caption: Decision tree for selecting HPLC separation modes for pyrimidine derivatives.

Quantitative Data: Stationary Phase Comparison

The following table summarizes the quantitative parameters and expected outcomes for various stationary phases when purifying pyrimidine derivatives.

Stationary Phase	Primary Mechanism	Typical Buffer Conc. (mM)	Optimal pH Range	Max Loading Capacity (mg/g)	Typical UV Detection (nm)	Expected Resolution (Rs)
Standard C18	Hydrophobic	10 - 25	2.0 - 8.0	1 - 5	220 - 280	< 1.5 (Frequent co-elution)
Polar-Embedded C18	Hydrophobic + H-Bonding	10 - 25	2.0 - 8.0	5 - 10	220 - 280	1.5 - 2.0
Mixed-Mode (Cationic)	RP + Ion-Exchange	20 - 50	2.5 - 5.0	10 - 20	220 - 280	> 2.0 (Baseline separation)
HILIC (Amide/Silica)	Hydrophilic Partitioning	5 - 20	3.0 - 6.0	5 - 10	220 - 280	> 2.0
Porous Graphitic Carbon	Hydrophobic + Electrostatic	0 - 10	1.0 - 14.0	2 - 8	220 - 280	> 2.5 (Isomeric separation)

(Note: Pyrimidines typically exhibit 7, making this the optimal range for fraction triggering[7].)

Preparative Workflow & Self-Validating Protocol

To ensure trustworthiness, the purification process must be designed as a self-validating system. This means integrating orthogonal checks at every stage to prevent false positives (e.g., collecting a UV peak that masks a co-eluting mass impurity).

Caption: Preparative HPLC workflow for pyrimidine derivatives from screening to orthogonal QC.

Step-by-Step Methodology

Step 1: Analytical Method Development (Screening) Objective: Establish baseline separation (Rs > 2.0) with a volatile mobile phase suitable for 8[8].

• Column Selection: Begin with a Mixed-Mode column (e.g., Primesep 200, 4.6 x 250 mm, 5 µm) or a HILIC Amide column if the compound is highly polar.

• Mobile Phase Preparation:

  • Aqueous (A): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.5 with Formic Acid. Causality: Low pH ensures the pyrimidine nitrogen is protonated, providing consistent retention via ion-exchange (in MMC) or partitioning (in HILIC), while avoiding4 (like octanesulfonic acid) that suppress MS signals[4].

  • Organic (B): LC-MS grade Acetonitrile.

• Gradient Design: Run a scouting gradient from 95% B to 50% B over 20 minutes (for HILIC) or 5% B to 95% B (for MMC). Flow rate: 1.0 mL/min.

• Validation Check: Ensure the peak symmetry (tailing factor) is between 0.9 and 1.2. If tailing occurs, increase buffer concentration to 20 mM to mask residual secondary interactions.

Step 2: Scale-Up to Preparative HPLC Objective: Transfer analytical conditions to a preparative column without losing resolution.

• Scale-Up Calculation: Maintain the same column length and particle size. Increase the flow rate proportionally to the square of the column radii: Flow_prep = Flow_analytical × (Radius_prep / Radius_analytical)^2.

• Sample Preparation: Dissolve the crude pyrimidine mixture in the initial mobile phase conditions (e.g., 95% Acetonitrile for HILIC) to prevent solvent-induced band broadening. If solubility is poor, use a minimal volume of DMSO, but keep8 to prevent peak distortion[8].

Step 3: Mass-Directed Purification Objective: Isolate the target compound with high specificity.

• Detection Setup: Configure the system for 9. Set UV detection at 254 nm and MS detection (ESI+) to the specific m/z of the protonated pyrimidine [M+H]+[9].

• Execution: Inject the sample. The fraction collector should only trigger when both the UV threshold and the target mass threshold are met. Causality: This prevents the collection of co-eluting, non-target impurities that absorb at 254 nm but have a different mass.

Step 4: Fraction Processing and Orthogonal QC (Self-Validation) Objective: Confirm purity and remove solvents.

• Solvent Removal: Pool the target fractions and freeze at -80°C. Lyophilize to dryness. The use of ammonium formate/formic acid ensures complete sublimation without leaving inorganic salt residues.

• Orthogonal Purity Analysis: Dissolve a 1 mg/mL sample of the purified product. Analyze it using an orthogonal stationary phase (e.g., if purified on HILIC, analyze on a 6)[6].

• Final Validation: The method must be validated according to 7, confirming Specificity, Linearity, and Accuracy[7]. A single, symmetrical peak on the orthogonal column confirms the absence of hidden co-eluting impurities, validating the entire purification system.

References

• Marchenko, D. S. I., et al. "HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)". ResearchGate. 1

• BenchChem. "Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds". BenchChem. 8

• BenchChem. "HPLC Purity Analysis of 2-Chloro-4-methylpyrimidin-5-amine". BenchChem. 7

• SIELC Technologies. "Pyrimidines". SIELC Technologies. 5

• HPLC.eu. "Method Development Guide for Hypercarb Columns". HPLC.eu. 6

• BenchChem. "Purification of Polar Pyrimidine Derivatives". BenchChem. 3

• ChromatographyOnline. "A Hydrophilic Interaction Chromatography Method for the Purity Analysis of Cytosine". ChromatographyOnline. 4

• Waters. "Mass-Directed Isolation of a Pharmaceutical Compound Using AutoPurify with an ACQUITY QDa Detector". LCMS.cz. 9

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Pyrimidines | SIELC Technologies [sielc.com]
• 6. hplc.eu [hplc.eu]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]

Application Note: Cell-Based Assay Workflows for Evaluating 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic Acid Efficacy

Target Audience: Researchers, assay development scientists, and neuropharmacologists. Document Type: Advanced Methodological Guide & Protocol Synthesis

Pharmacological Rationale & Assay Strategy

The compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid represents a rationally designed structural analog of γ-aminobutyric acid (GABA). By substituting the primary amine of the butanoic acid core with a bulky, lipophilic 4,6-dimethylpyrimidin-2-yl moiety, this molecule is hypothesized to exhibit enhanced blood-brain barrier (BBB) permeability while retaining or modifying binding affinity at GABAergic targets[1]. Pyrimidine derivatives are widely utilized in medicinal chemistry as privileged scaffolds for neuroactive compounds, often acting as allosteric modulators or orthosteric ligands at ionotropic receptors[2].

To rigorously evaluate the efficacy, potency, and mechanism of action of this novel compound, a two-tiered cell-based assay strategy is required.

• Tier 1: High-Throughput FLIPR Membrane Potential Assay. This provides rapid, kinetic dose-response data by measuring bulk changes in membrane potential[3].

• Tier 2: Automated Whole-Cell Patch-Clamp Electrophysiology. This provides high-fidelity, single-cell mechanistic validation by directly measuring chloride (Cl⁻) currents, ensuring the compound's effects are genuinely mediated via ion channel gating[4].

By combining high-throughput screening with precision electrophysiology, this workflow creates a self-validating system that eliminates false positives caused by fluorescent artifacts or non-specific membrane disruption.

Tier 1: High-Throughput FLIPR Membrane Potential Assay

Causality & Assay Design

The Fluorometric Imaging Plate Reader (FLIPR) Membrane Potential assay utilizes a proprietary lipophilic, anionic dye that partitions across the cell membrane in a voltage-dependent manner. Under standard physiological conditions, GABA_A receptor activation causes Cl⁻ influx and membrane hyperpolarization, which typically quenches fluorescence. However, to generate a robust positive signal (increase in fluorescence), this protocol employs a modified intracellular gradient[5]. By loading cells with a high intracellular chloride concentration, receptor activation forces Cl⁻ efflux, resulting in membrane depolarization and a rapid increase in fluorescent signal[6].

Step-by-Step Protocol

1. Cell Culture & Preparation

• Culture HEK293 cells stably expressing the human α1β2γ2 GABA_A receptor subtype in DMEM supplemented with 10% FBS and appropriate selection antibiotics (e.g., Geneticin/Zeocin).

• Seed cells at a density of 60,000 cells/well into 96-well or 384-well black-walled, clear-bottom microplates (e.g., Greiner Bio-One)[3].

• Incubate for 24 hours at 37°C, 5% CO₂ to achieve >90% confluency. A confluent monolayer is critical to ensure uniform dye loading and minimize well-to-well signal variance.

2. Dye Loading

• Aspirate the culture media carefully to avoid dislodging the HEK293 monolayer.

• Add 100 µL/well of FLIPR Membrane Potential Blue Dye (Molecular Devices) dissolved in a modified assay buffer (140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose, pH 7.4)[7].

• Incubate the plate in the dark at room temperature for 30–45 minutes. Causality: This incubation time is strictly required for the dye to reach equilibrium across the lipid bilayer.

3. Compound Preparation & Addition

• Prepare a 10-point dose-response curve of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (ranging from 0.1 nM to 100 µM) in assay buffer containing 0.1% DMSO.

• Self-Validation Controls: Include 10 µM GABA (full agonist maximum response), 1 µM Diazepam + 2 µM GABA (positive allosteric modulator control), and 10 µM Bicuculline (competitive antagonist) on every plate[3][6].

4. Data Acquisition

• Transfer the assay plate and compound plate to the FLIPR instrument.

• Record baseline fluorescence for 10 seconds (Excitation: 530 nm, Emission: 565 nm).

• Automate the addition of 25 µL of the compound to the assay plate and continuously record the kinetic fluorescence response for 3 minutes.

Caption: Step-by-step workflow of the FLIPR Membrane Potential Assay for high-throughput screening.

Tier 2: Automated Whole-Cell Patch-Clamp Electrophysiology

Causality & Assay Design

While FLIPR provides excellent throughput, it is an indirect measure of ion flux. To definitively prove that 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid acts on the GABA_A receptor pore, we must measure the macroscopic chloride current. Using a whole-cell patch-clamp configuration isolates the specific ionic conductance. By utilizing a cesium chloride (CsCl)-based intracellular solution, we block endogenous potassium (K⁺) channels, ensuring that the recorded currents are exclusively Cl⁻ mediated[8].

Step-by-Step Protocol

1. Cell Preparation

• Harvest the stably transfected HEK293-GABA_A cells using a non-enzymatic detachment solution (to preserve extracellular receptor epitopes) and suspend them in extracellular solution.

2. Solution Preparation

• Extracellular Solution: 140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM D-Glucose (pH 7.4, 300 mOsm).

• Intracellular (Pipette) Solution: 130 mM CsCl, 2 mM MgCl₂, 10 mM HEPES, 5 mM EGTA, 2 mM Mg-ATP (pH 7.2 with CsOH, 290 mOsm)[8]. Causality: The inclusion of Mg-ATP prevents the "rundown" of GABA_A receptor currents during prolonged recordings.

3. Electrophysiological Recording

• Utilize an automated patch-clamp system (e.g., QPatch or SyncroPatch).

• Establish a high-resistance gigaseal (>1 GΩ) and apply brief negative pressure to rupture the membrane, achieving the whole-cell configuration.

• Voltage-clamp the cells at a holding potential of -60 mV. Causality: Given the symmetrical chloride concentrations (140 mM out / 130 mM in), the Cl⁻ reversal potential is near 0 mV. Holding at -60 mV creates a strong driving force, resulting in large, easily quantifiable inward currents upon channel opening[4][9].

4. Compound Application & Validation

• Apply 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid via a rapid perfusion system (exchange time <50 ms) to capture the fast activation and desensitization kinetics typical of GABA_A receptors.

• Self-Validation: Co-apply the compound with 10 µM Gabazine (a specific GABA_A antagonist). If the inward current is abolished, the response is definitively validated as GABA_A-mediated.

Data Synthesis & Quantitative Profiling

To evaluate the efficacy of the test compound, the quantitative outputs from both the FLIPR and Patch-Clamp assays must be synthesized. The table below outlines the expected pharmacological profile matrix used to benchmark the pyrimidine derivative against endogenous GABA.

Ligand / Compound	Assay Type	EC₅₀ (µM)	Eₘₐₓ (% of GABA)	Hill Slope (nH)	Gabazine IC₅₀ (µM)
GABA (Control)	FLIPR	2.5 ± 0.3	100%	1.2	0.8 ± 0.1
GABA (Control)	Patch-Clamp	3.1 ± 0.4	100%	1.4	0.9 ± 0.2
4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid	FLIPR	To be determined	To be determined	To be determined	To be determined
4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid	Patch-Clamp	To be determined	To be determined	To be determined	To be determined

Data Interpretation Note: A lower EC₅₀ indicates higher potency. If the Eₘₐₓ is significantly lower than 100%, the compound acts as a partial agonist. If the compound shifts the GABA EC₅₀ curve to the left without activating the channel directly, it acts as a Positive Allosteric Modulator (PAM).

Mechanistic Pathway Visualization

The following diagram illustrates the validated cellular signaling pathway triggered by the binding of the pyrimidine-GABA derivative, culminating in quantifiable cellular readouts.

Caption: Mechanistic pathway of GABA_A receptor activation by the target compound leading to assay readouts.

References

• Rational approaches for the design of various GABA modulators and their clinical progression.National Institutes of Health (NIH) / PMC.
• Representative β-substituted GABA derivatives with clinical applications.ResearchGate.
• A FLIPR Assay for Discovery of GABA A Receptor Modulators of Natural Origin.Thieme Connect.
• Use of FLIPR Membrane Potential Dyes for Validation of High-Throughput Screening with the FLIPR and µARCS Technologies.ResearchGate / SLAS Discovery.
• GABA-induced current and circadian regulation of chloride in neurones of the rat suprachiasmatic nucleus.National Institutes of Health (NIH) / PMC.
• GABA-Induced Cl⁻ Current in Cultured Embryonic Human Dorsal Root Ganglion Neurons.American Physiological Society.
• Simultaneous Optical Recording in Multiple Cells by Digital Holographic Microscopy of Chloride Current Associated to Activation of the Ligand-Gated Chloride Channel GABAA Receptor.PLOS One.
• Novel expression of GABAA receptors on resistance arteries that modulate myogenic tone.National Institutes of Health (NIH) / PMC.

Sources

• 1. Rational approaches for the design of various GABA modulators and their clinical progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.de]
• 4. GABA-induced current and circadian regulation of chloride in neurones of the rat suprachiasmatic nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Novel expression of GABAA receptors on resistance arteries that modulate myogenic tone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Simultaneous Optical Recording in Multiple Cells by Digital Holographic Microscopy of Chloride Current Associated to Activation of the Ligand-Gated Chloride Channel GABAA Receptor | PLOS One [journals.plos.org]

Application Notes and Protocols for the In Vivo Administration of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic Acid in Mouse Models

Disclaimer: This document provides a comprehensive guide and set of protocols for the in vivo administration of the novel compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid. As this is a novel chemical entity, the following protocols are based on established best practices for the preclinical evaluation of new drug candidates. Researchers must adapt these guidelines to their specific experimental context and adhere to all institutional and national regulations governing animal research.

Introduction: Characterizing a Novel Butanoic Acid Derivative

The compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is a novel molecule featuring a butanoic acid moiety linked to a dimethylpyrimidine group. Butyric acid and its derivatives are known to have a range of biological activities, including roles in metabolic regulation and as potential anti-neoplastic agents.[1][2][3] The pyrimidine scaffold is also a common feature in many biologically active compounds.[4] The successful preclinical development of any novel compound hinges on a thorough and systematic in vivo evaluation in relevant animal models.[5]

This guide provides a structured approach for researchers, scientists, and drug development professionals to conduct initial in vivo studies of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid in mouse models. The protocols herein cover essential preliminary studies, dose-ranging and toxicity assessments, pharmacokinetic profiling, and a framework for designing efficacy studies.

Essential Pre-In Vivo Characterization

Before proceeding to animal studies, a robust in vitro characterization of the compound is mandatory.[5][6] This foundational data informs the design of in vivo experiments, including starting doses and potential toxicities.

In Vitro Assay	Purpose	Key Parameters
Potency and Efficacy	To determine the biological activity of the compound in a relevant cellular context.	EC50 (half-maximal effective concentration) or IC50 (half-maximal inhibitory concentration).
Cytotoxicity	To assess the compound's toxicity profile in various cell lines and determine its therapeutic index in vitro.	CC50 (half-maximal cytotoxic concentration).
Metabolic Stability	To predict the compound's metabolic clearance in vivo by evaluating its stability in liver microsomes or hepatocytes.	Half-life (t1/2), intrinsic clearance (CLint).
Plasma Protein Binding	To determine the fraction of the compound that binds to plasma proteins, which affects its free (active) concentration.	Percentage of protein binding.
Aqueous Solubility	To determine the compound's solubility in physiological buffers, which is critical for formulation development.	Solubility (µg/mL) at different pH values.

Formulation for In Vivo Administration

The choice of vehicle for administration is critical and depends on the compound's solubility and the intended route of administration. The vehicle should be non-toxic and not interfere with the compound's activity.

Protocol 3.1: Preparation of a Vehicle for Oral Gavage (Suspension)

• Weigh the required amount of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid.

• Prepare the vehicle solution. A common vehicle for oral suspensions is 0.5% (w/v) methylcellulose in sterile water.

• Add a small amount of the vehicle to the compound and triturate to form a uniform paste.

• Gradually add the remaining vehicle while continuously stirring or vortexing to ensure a homogenous suspension.

• Store the formulation at 4°C and ensure it is well-suspended before each administration.

In Vivo Dose-Ranging and Toxicity Studies

The primary goal of these initial studies is to determine the Maximum Tolerated Dose (MTD) and identify any acute toxicities.[5]

Protocol 4.1: Single-Dose Acute Toxicity Study

• Animals: Use small groups of mice (n=3-5 per group) for each dose level.

• Dose Escalation: Administer a single dose of the compound at escalating levels. A common starting dose can be estimated from the in vitro cytotoxicity data.

• Administration: Administer the compound via the intended route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Observe the animals for a minimum of 14 days for any signs of toxicity, including changes in weight, behavior, and physical appearance.[7]

• Endpoint: The MTD is the highest dose that does not cause significant toxicity or mortality.

Protocol 4.2: Repeat-Dose MTD Study

• Objective: To determine the MTD for a multiple-dosing regimen.[5]

• Methodology: Administer the compound daily for 5-7 days at escalating doses.

• Monitoring: Monitor the animals daily for clinical signs of toxicity and body weight changes. A body weight loss of 15-20% is often considered a sign of significant toxicity.[5]

Caption: Workflow for determining the MTD.

Pharmacokinetic (PK) Studies

PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of a compound.[8]

Protocol 5.1: Pilot Pharmacokinetic Study in Mice

• Animals: Use a sufficient number of mice to allow for serial blood sampling at multiple time points.

• Dosing: Administer a single dose of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid. It is advisable to test at least two different routes of administration (e.g., intravenous and oral) to determine bioavailability.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) via an appropriate method (e.g., tail vein, retro-orbital sinus).

• Sample Processing: Process the blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the compound in plasma samples using a validated analytical method, such as LC-MS/MS.

• Data Analysis: Calculate key PK parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve.

  • t1/2: Half-life.

  • Bioavailability (F%): The fraction of the administered dose that reaches systemic circulation.

Sources

• 1. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. CA2174737C - Physiologically stable compositions of butyric acid, and butyric acid salts and derivatives as anti-neoplastic agents - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. research.olemiss.edu [research.olemiss.edu]
• 7. In Vivo Acute Toxicity and Immunomodulation Assessment of a Novel Nutraceutical in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pk/bio-distribution | MuriGenics [murigenics.com]

Application Note: High-Throughput MTT Assay Protocol for Cytotoxicity Screening of Novel Pyrimidine Derivatives

Introduction & Biochemical Causality

Pyrimidine derivatives—particularly fused scaffolds such as pyrido[2,3-d]pyrimidines and pyrazolo[3,4-d]pyrimidines—are privileged pharmacophores in modern oncology. Due to their structural homology to natural nucleotides, they act as potent antimetabolites and competitive inhibitors of critical kinases[1]. During the preclinical drug development pipeline, assessing the in vitro cytotoxicity of these novel compounds is a mandatory first step.

The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5-diphenyltetrazolium bromide) assay remains the gold standard for this high-throughput screening[2]. The assay is a colorimetric measurement of cellular metabolic activity. Its causality relies on the principle that only viable cells possess active NAD(P)H-dependent oxidoreductase enzymes (historically attributed to mitochondrial succinate dehydrogenase, though cytosolic enzymes also participate)[3]. These enzymes reduce the water-soluble, yellow MTT tetrazolium salt into an insoluble, purple formazan crystal[4]. The concentration of the solubilized formazan is directly proportional to the number of metabolically active cells, allowing for the precise calculation of the half-maximal inhibitory concentration (IC50) of the pyrimidine compounds[5].

Biochemical reduction pathway of MTT to formazan by cellular oxidoreductases.

Experimental Workflow & Protocol

Step-by-step experimental workflow for the high-throughput MTT cytotoxicity assay.

Materials Required

• Target cancer cell lines (e.g., MCF-7, PC3, A549).

• MTT Reagent (5 mg/mL dissolved in sterile PBS, filtered).

• Dimethyl sulfoxide (DMSO) for solubilization.

• 96-well flat-bottom microtiter plates.

• Microplate spectrophotometer.

Step-by-Step Methodology

• Cell Seeding : Seed the target cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C with 5% CO2[5].

  • Causality: This specific density ensures that the cells remain in the exponential (log) growth phase throughout the entire 72-hour assay. Overconfluence leads to contact inhibition, which artificially downregulates metabolic activity and skews the resulting IC50 values[6].

• Pyrimidine Compound Treatment : Prepare serial dilutions of the pyrimidine derivatives and add them to the wells. Incubate for 24 to 72 hours depending on the experimental design[5].

  • Causality: Pyrimidine derivatives are often highly hydrophobic and must be initially dissolved in pure DMSO to create a concentrated stock. However, the final concentration of DMSO in the culture media must strictly not exceed 0.1% to 0.5% (v/v). Exceeding this threshold induces vehicle-related cytotoxicity, which will confound the anti-proliferative data of the drug itself[5].

• MTT Incubation : Add 20 µL of the MTT solution (5 mg/mL) to each well. Incubate the plate in the dark for 2 to 4 hours at 37°C[7].

  • Causality: A 5 mg/mL concentration ensures the tetrazolium substrate is in excess and is not the rate-limiting factor in the enzymatic reaction. The 2-4 hour window allows sufficient intracellular accumulation of formazan without causing the cells to rupture prematurely from crystal burden[6].

• Formazan Solubilization : Carefully aspirate the culture media from all wells. Add 100 to 150 µL of pure DMSO to each well and agitate the plate on an orbital shaker for 15 minutes[6].

  • Causality: While older protocols utilize acidified isopropanol to dissolve formazan, organic solvents can precipitate serum proteins present in the culture media, causing light scattering and severe background noise[3]. Aspirating the media and using DMSO ensures complete dissolution of the hydrophobic crystals without protein precipitation[8].

• Data Acquisition : Measure the absorbance using a microplate reader at a primary wavelength of 570 nm and a reference wavelength of 630 nm[6].

  • Causality: Solubilized formazan exhibits peak absorbance at 570 nm. Subtracting the 630 nm reference reading mathematically corrects for optical imperfections in the plastic microplate, fingerprints, and residual cell debris, drastically improving data accuracy[6].

Data Presentation: Comparative Cytotoxicity

The following table summarizes the documented in vitro cytotoxic activity (IC50 values) of various novel pyrimidine derivatives against human cancer cell lines, demonstrating the dynamic range captured by the MTT assay.

Pyrimidine Derivative Class	Specific Compound	Target Cell Line	IC50 Value	Source
Pyrido[2,3-d]pyrimidine	Compound 4	MCF-7 (Breast Carcinoma)	0.57 µM	[7]
Pyrido[2,3-d]pyrimidine	Compound 4	HepG2 (Hepatocellular Carcinoma)	1.13 µM	[7]
Indazol-pyrimidine	Compound 4f	MCF-7 (Breast Carcinoma)	1.629 µM	[7]
Pyrimidine derivative	Compound 3d	PC3 (Prostate Carcinoma)	17.0 µM	[1]
Pyrazolo[3,4-d]pyrimidine	Compound Z2	MCF-7 (Breast Carcinoma)	21.04 µg/mL	[9]

Trustworthiness: Establishing a Self-Validating System

To ensure scientific integrity, the MTT assay must be designed as a self-validating system. Researchers must incorporate the following controls to rule out false positives (e.g., chemical autoreduction) or false negatives (e.g., compound interference):

• Media Blank (No Cells) : Culture media + MTT + DMSO.

  • Why it matters: Certain media components (such as ascorbic acid) or plant-derived polyphenolic extracts can chemically reduce MTT outside of cellular metabolism[3]. This blank establishes the true background absorbance and detects non-cellular autoreduction[4].

• Vehicle Control (Negative Control) : Cells + Media + 0.5% DMSO.

  • Why it matters: Establishes the 100% viability baseline and proves that the solvent used to dissolve the pyrimidine compounds is not independently causing cell death[5].

• Positive Control : Cells + Media + Standard Chemotherapeutic (e.g., Doxorubicin or Vinblastine).

  • Why it matters: Validates the dynamic sensitivity of the specific cell passage. If the positive control fails to achieve its historically established IC50, the entire plate's data must be considered compromised and discarded[1].

References

• Abcam. "MTT assay protocol | Background and principles.
• Taylor & Francis. "MTT assay – Knowledge and References.
• Benchchem. "Assessing the Cytotoxicity of Novel Pyrimidine Derivatives: A Comparative Guide.
• Journal of Emerging Investigators. "Mechanistic deconvolution of autoreduction in tetrazolium-based cell viability assays.
• Creative Bioarray. "MTT Analysis Protocol.
• Oriental Journal of Chemistry. "Synthesis, Characterization, of Novel Pyrazolo [3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking.
• Promega Corporation. "Is Your MTT Assay Really the Best Choice?
• Benchchem. "A Researcher's Guide to Cross-Validation of Cytotoxicity Assays for Pyrimidine Compounds.
• MDPI. "Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking.

Sources

• 1. mdpi.com [mdpi.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Is Your MTT Assay the Right Choice? [worldwide.promega.com]
• 4. emerginginvestigators.org [emerginginvestigators.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Synthesis, Characterization, of Novel Pyrazolo [3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking. – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Enhancing the Solubility of Pyrimidine-Based Compounds

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers hitting the "solubility wall" with pyrimidine derivatives. While the pyrimidine scaffold is a privileged structure in drug discovery—often acting as an adenine isostere in kinase inhibitors—its planar geometry leads to highly stable crystal lattices that resist aqueous solvation.

This guide provides a mechanistic, self-validating framework to diagnose and resolve these solubility bottlenecks, ensuring your in vitro and in vivo assays yield reliable, reproducible data.

Section 1: Diagnostic FAQs (Understanding the Root Cause)

Q1: My pyrimidine derivative has multiple polar nitrogen atoms. Why is its aqueous solubility still in the sub-microgram range? A1: Solubility is a thermodynamic balance between the energy required to disrupt the solid crystal lattice and the energy released upon solvation. The planar and symmetrical nature of the pyrimidine ring promotes tight molecular packing (such as π

π stacking), resulting in exceptionally high crystal lattice energy[1]. Even though the nitrogen atoms can act as hydrogen bond acceptors, if the energy penalty to break the lattice exceeds the hydration energy, the compound remains insoluble. Furthermore, the addition of hydrophobic substituents (e.g., aromatic rings required for target affinity) significantly increases the overall lipophilicity (logP), further driving down aqueous solubility[2].

Q2: How do I know if my precipitation issue is a kinetic or thermodynamic problem? A2: This is a critical distinction for assay design. Thermodynamic solubility is the absolute equilibrium concentration of the crystalline drug in a solvent. Kinetic solubility is the concentration at which a compound precipitates from a pre-dissolved state (usually in DMSO) when spiked into an aqueous buffer. If your compound crashes out during an in vitro assay after being diluted from a DMSO stock, you are exceeding its kinetic solubility limit[3]. You must run a kinetic solubility assay to establish the maximum working concentration before trusting your dose-response curves.

Section 2: Troubleshooting Guide & Strategic Interventions

Issue 1: Chemical modifications to add polar groups are destroying my compound's affinity for its kinase target.

• Causality: Direct structural modification often alters the steric or electronic profile of the molecule, disrupting critical pharmacophore interactions within the target binding pocket.

• Solution: Instead of permanent modifications, employ a prodrug strategy . For highly hydrophobic pyrazolo[3,4-d]pyrimidines, attaching a water-soluble N-methylpiperazino promoiety via an enzymatically cleavable O-alkyl carbamate linker can drastically improve solubility[4]. This modification masks the hydrophobic core during formulation and systemic circulation but is cleaved in biological environments to release the active parent drug, fully preserving target affinity[5].

Issue 2: Standard formulation with polymers is not enhancing the apparent solubility of my library.

• Causality: Traditional bulk polymer mixing often fails because it does not achieve a true molecular-level Amorphous Solid Dispersion (ASD). When the drug is not molecularly dispersed, it rapidly recrystallizes into its highly stable, insoluble crystalline form[1].

• Solution: Utilize a miniaturized polymer-drug microarray approach. By using inkjet 2D printing to dispense microgram quantities of the drug and hydrophilic polymers, you can rapidly screen for the optimal polymer matrix that stabilizes the high-energy amorphous state, preventing recrystallization and significantly boosting apparent water solubility[6].

Issue 3: My pyrimidine compound is a weak base, but it still precipitates in my physiological assay buffer (pH 7.4).

• Causality: Pyrimidines with basic functional groups exhibit pH-dependent solubility. At pH 7.4, the compound may be entirely unprotonated (free base), which is its least soluble, most lipophilic form.

• Solution: If the assay permits, slightly lower the pH to protonate the basic nitrogens, forming a more soluble salt[7]. If pH adjustment is biologically restricted, introduce a co-solvent (e.g., PEG 400) or use Hydroxypropyl- β -Cyclodextrin (HP- β -CD) to form an inclusion complex, which physically shields the hydrophobic pyrimidine core from the aqueous environment[3].

Section 3: Self-Validating Experimental Protocols

Protocol 1: Miniaturized Polymer-Drug Microarray for ASD Screening

This protocol identifies the optimal polymer to stabilize the amorphous form of a pyrimidine derivative. It is a self-validating system because it uses a dual UV-Vis readout to confirm the absence of colloidal scattering prior to concentration analysis[6].

• Preparation: Dissolve the pyrimidine compound in DMSO (10 mg/mL) and a panel of pharmaceutical-grade hydrophilic polymers (e.g., PVP, HPMC) in deionized water (1 mg/mL).

• Dispensing: Using an inkjet 2D printer, dispense 5–10 μ g of the drug solution directly into a 96-well plate.

• Matrix Formation: Sequentially add the polymeric aqueous solutions to the drug wells at varying w/w ratios (e.g., 1:1, 1:5, 1:10).

• Evaporation: Evaporate the water and DMSO completely under a vacuum to form the dry solid dispersion.

• Resuspension & Validation: Resuspend the matrix in purely aqueous buffer. Validation Step: Measure absorbance at 600 nm; a flat baseline reading confirms the absence of crystalline light scattering (indicating a true solution).

• Quantification: Centrifuge the plate and measure the supernatant via UV-Vis at the drug's specific λmax​ to quantify the apparent solubility enhancement.

Protocol 2: Kinetic Solubility Determination via Nephelometry

• Dilution Series: Prepare a serial dilution of the pyrimidine compound in 100% DMSO.

• Buffer Spiking: Spike 2 μ L of each DMSO dilution into 198 μ L of PBS (pH 7.4) in a 96-well plate (ensuring final DMSO concentration is exactly 1%).

• Equilibration: Shake the plate at 300 rpm for 2 hours at room temperature.

• Measurement & Validation: Measure light scattering (nephelometry) or absorbance at 620 nm. Validation Step: Include a control well with 1% DMSO and no drug to establish the baseline buffer scattering[3]. The kinetic solubility limit is defined as the maximum concentration immediately preceding a statistically significant increase in light scattering.

Section 4: Quantitative Data Summary

Solubilization Strategy	Mechanism of Action	Typical Fold-Improvement	Best Use Case
Prodrug Synthesis (e.g., N-methylpiperazino linker)	Disrupts crystal lattice; adds an ionizable/polar promoiety that is enzymatically cleaved[4].	80x to 600x	In vivo pharmacokinetics; oral bioavailability optimization.
Amorphous Solid Dispersions (Polymer Microarrays)	Traps the drug in a high-energy amorphous state, preventing crystalline lattice formation[6].	10x to 50x	Highly hydrophobic scaffolds; formulating for cell-based assays.
Cyclodextrin Complexation (HP- β -CD)	Encapsulates the lipophilic pyrimidine core within a hydrophilic, water-soluble shell[3].	5x to 20x	Rapid in vitro assay rescue; intravenous formulations.
pH Adjustment	Protonates basic nitrogens or deprotonates acidic groups to form highly soluble salts[7].	2x to 10x	Assays tolerant to non-physiological pH ranges.

Section 5: Visualizations

Caption: Decision workflow for diagnosing and resolving pyrimidine solubility bottlenecks.

Section 6: References

• Title: Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays Source: ACS Medicinal Chemistry Letters (NIH) URL: [Link]

• Title: The Prodrug Approach: A Successful Tool for Improving Drug Solubility Source: MDPI (Molecules) URL: [Link]

• Title: Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors Source: SciSpace / ACS Medicinal Chemistry Letters URL: [Link]

• Title: Ecofriendly synthesis of pyrimidine derivatives: exploring their anticoccidial efficacy and cytotoxic effect Source: SciSpace / BMC Chemistry URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

In Vivo Dosing &amp; Pharmacokinetics of Butanoic Acid Derivatives: Technical Support Center

Welcome to the Application Support Center. This hub is designed for researchers, scientists, and drug development professionals optimizing in vivo protocols for butanoic acid derivatives, including Sodium Butyrate (NaB), 4-Phenylbutyrate (4-PBA), and Tributyrin. The guides below address critical failure points in translating in vitro efficacy to in vivo models, focusing on pharmacokinetics, formulation stability, and target engagement.

Pharmacokinetics & Half-Life Troubleshooting

Q: Why do my mice show no phenotypic response to sodium butyrate (NaB) despite high in vitro efficacy? A: This is the most common failure point in butyrate translation. In vitro, cells are continuously bathed in NaB, maintaining steady-state histone deacetylase (HDAC) inhibition. In vivo, NaB exhibits nonlinear pharmacokinetics and is subject to massive hepatic first-pass metabolism. Once it enters the portal vein, the liver rapidly converts it into butyryl-CoA and acetyl-CoA for beta-oxidation. Consequently, the in vivo half-life of NaB in mice is less than 5 minutes[1].

To circumvent this rapid clearance, you must either use an esterified prodrug like tributyrin, which undergoes slow hydrolysis to provide sustained plasma concentrations[2], or utilize a stable derivative like 4-PBA, which has an extended half-life and acts as both an HDAC inhibitor and a chemical chaperone[3].

Hepatic metabolism of Sodium Butyrate vs. sustained exposure via stable derivatives.

Q: How do the pharmacokinetic parameters actually compare across these derivatives? A: The choice of derivative drastically alters your exposure profile. Below is a comparative summary of quantitative PK and toxicity data to guide your formulation strategy.

Table 1: Pharmacokinetic & Toxicity Profiles of Butyrate Derivatives in Mice

Compound	Route	Typical Dose Range	Peak Plasma Time (Tmax)	Half-Life (t1/2)	Acute Toxicity / LD50
Sodium Butyrate	IV / IP	400 - 1200 mg/kg	< 5 min	< 5 min	LD50 ≈ 1400 mg/kg (IP)[4]
Tributyrin (Prodrug)	Oral Gavage	3.1 - 10.3 g/kg	15 - 60 min	Sustained > 60 min	10% mortality at 10.3 g/kg[2]
4-Phenylbutyrate (4-PBA)	IP / Oral	100 - 1000 mg/kg/day	15 - 30 min	~ 45 - 60 min	Well-tolerated up to 1 g/kg/day[5]

Formulation and Administration Protocols

Q: I need to administer Sodium Butyrate via IP injection to trigger an epigenetic response. How do I avoid acute toxicity? A: Bolus IP injections of NaB cause rapid osmotic shifts and severe pH imbalances if not properly buffered, leading to acute lethality at doses ≥ 2000 mg/kg[4]. The optimal maximum tolerated dose for epigenetic modulation (such as extending survival in Huntington's disease models or reactivating latent viruses) is typically 1200 mg/kg[4][6].

Protocol 1: Preparation and IP Administration of Sodium Butyrate (1200 mg/kg)

Causality Note: NaB is highly hygroscopic. Weighing must be done rapidly, and solutions must be made fresh to prevent degradation and concentration inaccuracies.

• Reagent Handling: Quickly weigh the required amount of NaB powder in a low-humidity environment.

• Dissolution: Dissolve the NaB in sterile, endotoxin-free Phosphate-Buffered Saline (PBS) (1X, pH 7.4). Critical: Do not use unbuffered water, as the high salt concentration will cause injection-site necrosis.

• Concentration Calculation: Adjust the concentration so the injection volume does not exceed 100 µL per 20g mouse (e.g., prepare a 240 mg/mL stock for a 1200 mg/kg dose).

• Sterilization: Filter-sterilize the solution through a 0.22 µm syringe filter.

• Administration: Inject intraperitoneally using a 27G needle. Monitor mice closely for 24 hours; transient lethargy is common, but mortality should remain <10% at this dose[4].

Q: How do I establish a chronic dosing model for 4-Phenylbutyrate (4-PBA) to alleviate endoplasmic reticulum (ER) stress? A: For chronic conditions like acute kidney injury or neurodegeneration, continuous exposure is required. 4-PBA acts as a chemical chaperone, preventing the aggregation of misfolded proteins and repressing ER stress-induced CHOP/GADD153 expression[7]. Oral administration via drinking water is the most stress-free and consistent method for chronic dosing.

Dual mechanism of 4-PBA acting as a chemical chaperone to repress ER stress and apoptosis.

Protocol 2: Chronic Oral Administration of 4-PBA via Drinking Water (1 g/kg/day)

Causality Note: Mice consume water primarily during their dark cycle. Drinking water administration ensures continuous low-dose exposure, aligning with the drug's clearance rate to maintain steady-state chaperone activity.

• Determine Water Consumption: Measure the average daily water intake per mouse (typically 4-5 mL/day for a standard 25g adult mouse).

• Calculate Concentration: To achieve a 1 g/kg/day dose in a 25g mouse consuming 5 mL of water, the mouse needs 25 mg of 4-PBA daily. Therefore, dissolve 5 mg of 4-PBA per 1 mL of drinking water[7].

• Solubility Check: 4-PBA sodium salt is highly water-soluble. Dissolve directly in standard autoclaved facility drinking water.

• Light Protection: While 4-PBA is relatively stable, use opaque or amber water bottles to prevent potential photodegradation over time.

• Refresh Rate: Replace the medicated water every 3-4 days to prevent bacterial growth and ensure compound stability.

Efficacy and Phenotypic Readouts

Q: How do I verify that my dosing regimen is actually hitting the target in vivo if the half-life is so short? A: Because plasma clearance is so rapid, measuring serum butyrate levels is often impractical and leads to false negatives regarding target engagement. Instead, you must design your protocol as a self-validating system by measuring downstream pharmacodynamic biomarkers in the target tissue:

• For HDAC Inhibition (NaB): Perform Western blot analysis on target tissue homogenates (e.g., brain or liver) to quantify the acetylation levels of Histone H3/H4, or specific transcription factors like Sp1[6].

• For ER Stress (4-PBA): Measure the suppression of ER stress markers such as GRP78, phospho-PERK, or the nuclear translocation of CHOP in the target tissue via immunofluorescence or qPCR[7].

Sources

• 1. Pharmacokinetic study of butyric acid administered in vivo as sodium and arginine butyrate salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Sodium Butyrate: a Chemical Inducer of In Vivo Reactivation of Herpes Simplex Virus Type 1 in the Ocular Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. jneurosci.org [jneurosci.org]
• 7. 4-Phenylbutyrate Inhibits Tunicamycin-Induced Acute Kidney Injury via CHOP/GADD153 Repression | PLOS One [journals.plos.org]

Technical Support Center: Synthesis of 2,4-Dimethylpyrimidin-5-ol Intermediates

Welcome to the Technical Support Center for the synthesis of 2,4-dimethylpyrimidin-5-ol and its intermediates. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing this crucial heterocyclic building block. As an important intermediate in the synthesis of pharmaceuticals like Lemborexant, a dual orexin receptor antagonist for treating insomnia, mastering its synthesis is critical.[1]

This document moves beyond simple protocols to provide in-depth, field-proven insights into the challenges you may encounter. We will explore the causality behind common synthetic issues and offer robust, validated solutions in a direct question-and-answer format, supplemented with detailed troubleshooting guides and optimized protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently ask when approaching the synthesis of 2,4-dimethylpyrimidin-5-ol.

Q1: What is the most common and direct synthetic strategy for obtaining the 2,4-dimethylpyrimidin-5-ol core structure?

A1: The most prevalent and classical approach is the Pinner synthesis, which involves the cyclocondensation of a three-carbon 1,3-bifunctional component with an amidine.[2] For 2,4-dimethylpyrimidin-5-ol, this specifically translates to the reaction between acetamidine (the N-C-N fragment) and a derivative of acetylacetone or a β-keto ester like ethyl 2-acetyl-3-oxobutanoate (the C-C-C fragment).[3][4] This method is widely adopted due to the commercial availability and relatively low cost of the starting materials. Variations using ultrasound or microwave irradiation have been shown to improve yields and shorten reaction times.[5][6]

Q2: My reaction yield is consistently low, often below 40%. What are the primary factors I should investigate?

A2: Persistently low yields are a common frustration and typically stem from a combination of factors rather than a single issue. The most likely causes are:

• Competing Side Reactions: The starting materials are prone to self-condensation or alternative reaction pathways. For example, in related three-component syntheses, a Knoevenagel condensation can compete with the main cyclization reaction, consuming starting materials.[7]

• Incomplete Cyclization or Dehydrogenation: Many pyrimidine syntheses proceed through a dihydropyrimidine intermediate, which must be oxidized to the final aromatic pyrimidine.[8] If this oxidation step is inefficient, you will isolate a mixture of the desired product and the dihydropyrimidine, complicating purification and lowering the yield of the target compound.[9]

• Suboptimal Catalyst or Reaction Conditions: The choice of acid or base catalyst is critical.[10] The reaction is also highly sensitive to temperature and solvent. An inappropriate solvent can hinder the reaction rate, while excessive heat can promote decomposition or the formation of unwanted byproducts.[10]

Q3: What are the most common impurities I should anticipate, and how can I identify them?

A3: The impurity profile is directly linked to the synthetic route. Key impurities to watch for include:

• Unreacted Starting Materials: Due to incomplete conversion. These are typically identified by comparing NMR or LC-MS data of the crude product with the starting materials.

• Dihydropyrimidine Intermediate: As mentioned in A2, this is a very common byproduct if the reaction requires a final oxidation step. It can be identified by its distinct NMR signals, which will show aliphatic protons not present in the final aromatic product, and a different mass in mass spectrometry.

• Hydrolysis Products: If using a Pinner synthesis approach, the intermediate imidate salt (Pinner salt) is highly susceptible to hydrolysis by trace amounts of water. This leads to the formation of esters as byproducts instead of the pyrimidine.[7] These can be identified by characteristic ester signals in IR and NMR spectra.

Q4: How critical are anhydrous conditions for this synthesis?

A4: Extremely critical, particularly for the classical Pinner-type synthesis. The key intermediate, the Pinner salt, is highly electrophilic and readily reacts with water.[7] Failure to maintain strictly anhydrous conditions is a leading cause of low yields, as the reaction pathway is diverted to produce undesired esters and amides.[7] Therefore, using oven-dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is mandatory for achieving high conversion and purity.[10]

Part 2: Troubleshooting Guide

This guide provides a structured approach to resolving specific experimental issues.

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
1. Low or No Product Formation	1. Inactive Catalyst: Lewis or Brønsted acid catalysts can degrade upon storage, especially if exposed to moisture.[10] 2. Impure Starting Materials: Acetamidine hydrochloride is often hygroscopic; absorbed water can inhibit the reaction.[10] 3. Suboptimal Temperature: The reaction may have a high activation energy, or the temperature might be too high, causing decomposition.	1. Catalyst Screening & Validation: Use a fresh batch of catalyst or validate its activity. Consider screening different Lewis acids (e.g., BF₃·OEt₂, Yb(OTf)₃) or using a Brønsted acid.[3][10] The goal is to find a catalyst that efficiently promotes cyclization without degrading the reactants. 2. Reagent Purification: Dry starting materials under vacuum before use. Use freshly prepared or purified amidine salts.[10] This eliminates water that would otherwise hydrolyze key intermediates. 3. Temperature Optimization: Monitor the reaction by TLC or LC-MS at different temperatures (e.g., room temperature, 50 °C, reflux) to find the optimal balance between reaction rate and stability.[10]
2. Significant Byproduct Formation	1. Incorrect Reaction Stoichiometry: An excess of one reactant can promote side reactions like self-condensation.[7] 2. Thermal Instability: High temperatures can lead to the rearrangement of intermediates or decomposition of the final product. The Pinner salt intermediate, for instance, can thermally rearrange into N-alkyl amides.[7]	1. Verify Stoichiometry: Carefully re-calculate and measure the molar ratios of all reactants. While a 1:1:1 ratio is often the starting point for multicomponent reactions, a slight excess (1.1-1.2 eq.) of the amidine may be beneficial.[10] 2. Reduce Reaction Temperature: Attempt the reaction at a lower temperature for a longer duration. This can disfavor high-activation-energy side reactions and improve selectivity for the desired product.
3. Product "Oils Out" During Recrystallization	1. High Supersaturation: The solution is too concentrated, causing the product to crash out as a liquid phase. 2. Low Melting Point: The compound's melting point may be below the boiling point of the chosen solvent.[11]	1. Slow Cooling & Co-Solvent Addition: Re-heat the solution to re-dissolve the oil. Add a small amount of a co-solvent in which the compound is more soluble to reduce supersaturation. Allow the flask to cool to room temperature very slowly on the benchtop before moving to an ice bath.[11][12] 2. Induce Crystallization: If no crystals form, scratch the inside of the flask with a glass rod or add a seed crystal of the pure product to provide a nucleation site.[11]
4. Low Recovery After Purification	1. Excessive Solvent in Recrystallization: Using too much solvent will result in a significant portion of the product remaining dissolved in the mother liquor, even at low temperatures.[11] 2. Premature Crystallization: If performing a hot filtration to remove insoluble impurities, the product may crystallize on the filter paper.	1. Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. This maximizes the recovery upon cooling.[11] The mother liquor can be concentrated to recover a second, albeit less pure, crop of crystals. 2. Prevent Premature Crystallization: Pre-heat the funnel and filter flask before hot filtration. Use a small amount of hot solvent to wash any crystals that form on the filter paper through.[11]

Part 3: Key Synthetic Protocols

The following protocols are provided as a starting point. Optimization may be required based on your specific substrate and laboratory conditions.

Protocol 1: Synthesis of 4,6-Dimethylpyrimidin-5-ol (A Precursor Structure)

This protocol, adapted from literature procedures for a closely related analog, illustrates the fundamental cyclocondensation process.[13][14]

• Step 1: Oxazole Intermediate Formation:

  • To a solution of 3-chloro-2,4-pentanedione (1.0 eq) in formic acid (1.5 volumes), add formamide (2.3 eq).

  • Heat the reaction mixture to reflux and stir for 12 hours. Monitor reaction completion by TLC.

  • Cool the reaction mixture to room temperature.

• Step 2: Ring Transformation to Pyrimidinol:

  • Carefully add aqueous ammonium hydroxide dropwise to the cooled reaction mixture until a basic pH is maintained.

  • Heat the resulting mixture to reflux for 5 hours.

  • Cool the mixture to room temperature and concentrate under reduced pressure.

  • Add acetone to the residue. The product should precipitate or can be extracted. Purify further as needed (e.g., recrystallization or column chromatography).

Protocol 2: General Purification by Recrystallization

• Solvent Selection: In separate test tubes, test the solubility of a small amount of crude product (10-20 mg) in various solvents (e.g., ethanol, water, ethyl acetate, toluene, or mixtures like ethanol/water). An ideal solvent dissolves the compound when hot but not at room temperature.[11]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent in small portions while heating and swirling until the solid is just dissolved. Use the minimum amount of hot solvent necessary.[11]

• Hot Filtration (if needed): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove residual impurities.

• Drying: Dry the purified crystals on the filter paper under vacuum, then transfer to a watch glass and dry completely in a vacuum oven or desiccator.

Part 4: Visualizing the Process

Diagrams can help clarify complex workflows and chemical transformations. The following are generated using the DOT language.

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A decision tree for systematically troubleshooting low-yield reactions.

Diagram 2: Simplified Pinner-Type Synthesis and Hydrolysis Side Reaction

Caption: The desired reaction versus a common water-induced side reaction.

Part 5: Data Summary

The following table summarizes various conditions reported for pyrimidine synthesis, highlighting the impact of different catalysts and energy sources.

Reaction Type	Key Reactants	Catalyst / Conditions	Solvent	Typical Yield (%)	Reference
Pinner-type Cyclocondensation	β-Keto Esters + Amidines	Ultrasound Irradiation	Not specified	Good to Excellent	[5][6]
Multicomponent Synthesis	Amidines + Alcohols	PN5P-Ir-pincer complexes	Not specified	Up to 93%	[3][6]
[3+3] Annulation	α,β-Unsaturated Ketones + Amidines	Visible-light (for oxidation)	Not specified	Broad Scope	[8]
Flow Synthesis	Aldehydes + Ethyl Diazoacetate -> β-Keto Ester -> + Amidine	BF₃·OEt₂ (flow), DBU (batch)	EtOH	70% (over 2 steps)	[4]
Patented Route Improvement	Nitrophenyl intermediate + Acetal	N,N-dimethylformamide diethyl acetal	Various	~65-85%	[1]

References

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. (2021). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. PMC. [Link]

• Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines. (2010). The Journal of Organic Chemistry (ACS Publications). [Link]

• Synthesis of pyrimidines 146 via the multicomponent cyclocondensation... ResearchGate. [Link]

• Studies on Reactions of Pyrimidine Compounds: Synthesis and Reactions of 5-Benzoyl-4,6-Diphenyl-1,2,3,4-Tetrahydro-2-Thioxopyrimidine. (2007). Semantic Scholar. [Link]

• Synthesis of Some New Thiazolo Pyrimidines Using Cyclocondensation Reaction. (2016). Asian Journal of Chemistry. [Link]

• Method for the synthesis of 2,4-dimethylpyrimidin-5-ol, intermediates, and method for the synthesis of lemborexant using the intermediates. (2023).

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Semantic Scholar. [Link]

• Methods and compounds useful in the synthesis of orexin-2 receptor antagonists.

• 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor rec. Semantic Scholar. [Link]

• 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. (2022). PMC. [Link]

• Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist. (2015). Journal of Medicinal Chemistry (ACS Publications). [Link]

• Separation and purification applications for mutagenic impurities. (2017). Pharmaceutical Technology. [Link]

• Synthesis and evaluation of a classical 2,4-diamino-5-substituted-furo[2,3-d]pyrimidine and... PMC. [Link]

• Synthesis of novel 5-(pyrimidin-5-yl)-1,2,4-oxadiazole derivatives via a three-com. (2010). HETEROCYCLES. [Link]

Sources

• 1. US20230092143A1 - Method for the synthesis of 2,4-dimethylpyrimidin-5-ol, intermediates, and method for the synthesis of lemborexant using the intermediates - Google Patents [patents.google.com]
• 2. bu.edu.eg [bu.edu.eg]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pyrimidine synthesis [organic-chemistry.org]
• 6. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Pyrimidine Synthesis &amp; Purification Technical Support Center

Advanced Troubleshooting and Methodologies for High-Purity Derivatives

Welcome to the Pyrimidine Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the most recalcitrant challenges encountered during the synthesis and purification of pyrimidine derivatives. The inherent polarity, basicity, and complex solubility profiles of the pyrimidine ring system demand rigorous, causally-driven methodologies. This guide bypasses generic advice, providing field-proven strategies to optimize reaction pathways, eliminate byproducts, and achieve exceptional purity.

Part 1: Diagnostic Workflows & Reaction Optimization

Preventing impurities at the source is the most efficient way to increase final compound purity. The Biginelli multicomponent reaction is a cornerstone of pyrimidine synthesis, but it is highly susceptible to thermodynamic side reactions.

Mechanistic divergence in the Biginelli reaction based on thermal conditions.

FAQ 1: Suppressing Fluorescent Byproducts in Multicomponent Synthesis

Q: During the Biginelli synthesis of dihydropyrimidinones (DHPMs), I am observing a highly fluorescent byproduct and low yields of my target pyrimidine. How can I suppress this?

A: The fluorescent byproduct you are observing is a Hantzsch-type 1,4-dihydropyridine (DHP)[1].

• The Causality: This side reaction occurs when two equivalents of the β-ketoester react with the aldehyde and ammonia. The ammonia is generated from the premature thermal decomposition of urea at elevated temperatures, allowing the Hantzsch pathway to outcompete the desired Biginelli condensation[1].

• The Solution: Lowering the reaction temperature significantly reduces urea decomposition, shifting the thermodynamic balance back toward the Biginelli pathway[1]. Additionally, altering the order of addition—adding urea last—minimizes its exposure to thermal degradation[1].

Part 2: Advanced Purification Strategies

When reaction optimization reaches its limit, targeted purification is required. Pyrimidines often defy standard purification logic due to their unique electronic structures.

Decision matrix for selecting the optimal pyrimidine purification strategy.

FAQ 2: Overcoming Chromatographic Peak Tailing

Q: My synthesized pyrimidine derivative exhibits severe peak tailing on standard silica gel and poor retention on reverse-phase C18 columns. How can I achieve baseline separation?

A: The inherent polarity and basicity of the pyrimidine ring system lead to strong secondary interactions (e.g., hydrogen bonding) with the acidic silanol groups on standard normal-phase silica, which can cause peak tailing or even compound degradation[2]. Furthermore, highly polar pyrimidines elute too quickly in standard Reverse-Phase Chromatography (RPC)[2].

• The Causality & Solution: For highly polar or hydrophilic pyrimidines, 2 is the self-validating standard[2]. HILIC utilizes a polar stationary phase with an organic-rich mobile phase containing a small aqueous fraction. The aqueous component forms a water-rich partition layer on the stationary phase, allowing polar pyrimidines to separate effectively without the tailing seen on bare silica[2]. If RPC must be used, polar-endcapped C18 columns (typically 7–30 cm in length) with acidic additives (e.g., 0.1% formic acid) are required to suppress silanol ionization and ensure the pyrimidine remains fully protonated[2][3].

FAQ 3: Crystallizing Recalcitrant, Insoluble Pyrimidines

Q: My substituted pyrimidine is only soluble in high-boiling, highly polar solvents like DMF or DMSO. Standard cooling recrystallization is impossible. How can I obtain pure crystals?

A: Compounds exclusively soluble in DMF or DMSO cannot be easily recrystallized by cooling because the temperature differential does not sufficiently reduce solubility, and attempting to evaporate these solvents often thermally degrades the product[4].

• The Causality & Solution: Employ 4[4]. By dissolving the pyrimidine in a minimal volume of DMF and placing it in a closed chamber with a volatile anti-solvent (like Dichloromethane or Pentane), the anti-solvent slowly diffuses into the DMF[4][5]. This gradual change in the solvent system's dielectric constant slowly lowers the pyrimidine's solubility, promoting controlled nucleation and the growth of highly pure, diffraction-quality crystals without applied heat[4].

Part 3: Self-Validating Experimental Protocols

Protocol 1: Anti-Solvent Vapor Diffusion Crystallization

This protocol is designed for pyrimidines that resist standard recrystallization due to limited solubility profiles[4][5].

• Dissolution: Dissolve 50-100 mg of the crude pyrimidine in a minimal volume (0.5 - 1.0 mL) of a high-boiling "good" solvent (e.g., anhydrous DMF or DMSO) in a small, uncapped 4 mL glass vial[4][5].

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial to remove any insoluble micro-particulates that could act as sites for premature, heterogeneous nucleation.

• Chamber Preparation: Place 5-10 mL of a volatile anti-solvent (e.g., Dichloromethane, Diethyl Ether, or Pentane) into a larger 20 mL scintillation vial[4][5].

• Assembly: Carefully lower the small, uncapped 4 mL vial containing the pyrimidine solution into the larger 20 mL vial containing the anti-solvent.

• Sealing & Incubation: Tightly cap the larger vial. Store the assembly in a vibration-free environment at a constant temperature (typically 20-25°C).

• Harvesting: Allow 24 to 72 hours for the anti-solvent vapors to diffuse into the DMF layer. Once crystals form, carefully decant the mother liquor, wash the crystals with pure cold anti-solvent, and dry under high vacuum[4].

• Self-Validation Checkpoint: Before scaling up, verify the anti-solvent's efficacy by mixing 1 drop of the pyrimidine/DMF solution with 5 drops of the anti-solvent on a watch glass. Immediate cloudiness confirms the anti-solvent will successfully induce supersaturation during the vapor diffusion process.

Protocol 2: Reverse-Phase HPLC Purification of Polar Pyrimidines

This protocol ensures baseline resolution for pyrimidines that suffer from peak tailing[2][3].

• Column Selection: Select a polar-endcapped C18 or C8 column (e.g., 250 x 4.6 mm for analytical scale) to minimize secondary interactions between basic pyrimidine nitrogens and residual silanols[2][3].

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water with 0.1% Formic Acid (v/v) to ensure complete protonation of the pyrimidine ring[2].

  • Solvent B: HPLC-grade Acetonitrile with 0.1% Formic Acid (v/v).

• Sample Loading: Dissolve the crude pyrimidine in the initial mobile phase conditions (e.g., 5% B) to prevent sample solvent mismatch and band broadening[2].

• Gradient Elution: Run a gradient from 5% B to 95% B over 20-30 minutes at a flow rate of 1.0 - 1.5 mL/min at room temperature[2][3].

• Detection: Monitor elution via UV absorbance (typically 254 nm, characteristic of the pyrimidine chromophore)[3].

• Self-Validation Checkpoint: Inject a blank (initial mobile phase) immediately after the pyrimidine run. The absence of ghost peaks at the pyrimidine's retention time validates that the column is free of strongly retained, highly basic impurities and that the endcapping/acid modifier system is functioning correctly.

Part 4: Quantitative Data & System Selection

To streamline method development, refer to the following standardized parameters for pyrimidine chromatography based on polarity profiles.

Pyrimidine Polarity Profile	Recommended Chromatographic Modality	Stationary Phase	Typical Mobile Phase System	Key Additives / Modifiers
Low to Moderate Polarity (e.g., halogenated pyrimidines)	Normal-Phase (NPC)	Bare Silica Gel	Hexane / Ethyl Acetate	None required
Moderate to High Polarity	Reverse-Phase (RPC)	Polar-Endcapped C18 / C8 (7–30 cm)	Water / Acetonitrile	0.1% Formic Acid or Phosphoric Acid
Extremely Polar / Hydrophilic	Hydrophilic Interaction (HILIC)	Diol, Amide, or Bare Silica	Acetonitrile / Water (Gradient starts high organic)	Ammonium Acetate Buffer (pH control)

Data summarized from biopharmaceutical investigation standards and chromatographic optimization protocols[2][3].

Part 5: References

• ResearchGate. "HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)." Available at: [Link]

• ResearchGate. "What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?" Available at:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Refining Assay Conditions for Consistent IC50 Values

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and best practices for achieving consistent and reliable half-maximal inhibitory concentration (IC50) values in your assays. Inconsistent IC50 values are a common hurdle in drug discovery and can lead to misleading structure-activity relationships (SAR) and flawed decision-making. This resource will equip you with the knowledge to diagnose and resolve variability in your experiments.

Understanding the Nuances of IC50

The IC50 value represents the concentration of a substance required to inhibit a specific biological or biochemical function by 50%.[1][2] It is a cornerstone metric for assessing the potency of an inhibitor. However, it's crucial to recognize that the IC50 is not an absolute constant like a dissociation constant (Ki).[2] Instead, it is highly dependent on the specific experimental conditions.[3] Factors such as substrate concentration, enzyme concentration, and even the type of assay readout can significantly influence the resulting IC50 value.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during IC50 determination in a question-and-answer format, providing actionable solutions.

Q1: Why are my IC50 values for the same compound and cell line inconsistent across experiments?

This is a frequent challenge in cell-based assays, and the variability can stem from a combination of biological and technical factors.[5][6] Minor differences in experimental workflow, cell health, and reagent handling can lead to significant shifts in IC50 values.[5]

• Cell-Based Factors:

  • Cell Passage Number: Continuous cell lines can undergo genetic and phenotypic changes over time with increasing passage numbers.[7][8] High-passage cells may exhibit altered growth rates, morphology, and drug sensitivity, leading to inconsistent results.[8][9][10] It is advisable to use low-passage, authenticated cells and to keep the passage number consistent across experiments.[5][7]

  • Cell Health and Confluency: Assays should be performed on cells in the exponential growth phase.[6][11] Over-confluent or stressed cells can exhibit altered metabolism and drug responses.[12]

• Experimental Conditions:

  • Inconsistent Seeding Density: The number of cells seeded per well must be precise and consistent. Variations in cell density can alter the drug-to-cell ratio and impact the apparent potency.

  • Variable Incubation Times: The duration of drug exposure must be strictly controlled across all experiments.[5]

  • "Edge Effect" in Microplates: Wells on the perimeter of a microplate are more susceptible to evaporation than the inner wells, which can alter the concentration of compounds and media components.[13][14] This can lead to variability in results across the plate.[13][15] To mitigate this, consider leaving the outer wells empty or filling them with a sterile liquid like PBS.[13] Sealing plates during incubation can also minimize evaporation.[16]

Q2: How much variation in IC50 values is considered acceptable?

The acceptable range of variability depends on the specific assay and biological system. For many cell-based assays, a 2- to 3-fold variation is often considered acceptable.[5][6] However, if your IC50 values are varying by an order of magnitude or more, it strongly indicates an underlying issue with experimental consistency that needs to be addressed.[5]

Q3: My IC50 value is different from what is reported in the literature. Should I be concerned?

It's not uncommon for IC50 values to differ between labs, even for the same compound and cell line.[5] This can be due to subtle differences in experimental protocols, such as:

• The specific cell viability assay used (e.g., MTT vs. CellTiter-Glo).[6]

• The passage number of the cells.[5]

• Variations in media, serum, and other reagents.[6]

• Different data analysis methods and software.[5]

The key is to achieve consistency within your own laboratory to reliably rank the potency of different compounds.

Q4: Can the solvent (e.g., DMSO) used to dissolve my compound affect the IC50 value?

Absolutely. The solvent itself can have cytotoxic effects on cells, and this can vary depending on the cell line and the concentration of the solvent.[17]

• DMSO Concentration: For cellular assays, the final concentration of DMSO should generally not exceed 0.1–0.5%.[4] For biochemical assays, a concentration of 1–2% may be acceptable.[4][18] It is critical to include a vehicle control in your experiments, which contains the same concentration of solvent as your test wells.[5]

• Solvent-Compound Interactions: In some cases, the solvent can interact with the compound, potentially inactivating it. For instance, DMSO has been shown to inactivate the anticancer effect of cisplatin.[19]

Solvent	Recommended Max Concentration (Cell-Based Assays)	Notes
DMSO	0.1 - 0.5%[4]	Most common solvent, but can be toxic at higher concentrations.[17]
Ethanol	Varies by cell line	Can have cytotoxic effects.[17]
Methanol	Varies by cell line	Can have cytotoxic effects.[17]

Q5: How does serum in the culture medium affect my IC50 values?

Serum contains proteins, such as albumin, that can bind to your test compound.[20] This binding reduces the free concentration of the compound available to interact with the cells, which can lead to an artificially high IC50 value.[20][21][22] The extent of this "serum shift" depends on the compound's affinity for serum proteins.[21] When comparing results, it is important to use a consistent concentration and batch of serum.

Workflow for Troubleshooting Inconsistent IC50 Values

When faced with inconsistent IC50 values, a systematic approach to troubleshooting is essential. The following workflow can help you identify and resolve the source of the variability.

Caption: A decision tree for troubleshooting inconsistent IC50 values.

Best Practices for Robust IC50 Determination

To ensure the generation of high-quality, reproducible IC50 data, adhere to the following best practices throughout your experimental workflow.

Cell Culture and Maintenance

• Cell Line Authentication: Regularly authenticate your cell lines using methods like Short Tandem Repeat (STR) profiling to ensure their identity and rule out cross-contamination.[9]

• Mycoplasma Testing: Routinely test your cell cultures for mycoplasma contamination, as it can significantly alter cellular responses.

• Standardized Passaging Protocol: Establish a consistent subculturing protocol, including the seeding density and the confluency at which cells are split. Record the passage number for all experiments.[7]

• Cryopreservation: Create a master cell bank of low-passage cells to ensure a consistent starting population for your experiments.[9]

Assay Design and Execution

• Assay Validation: Before initiating large-scale screening, validate your assay by determining key performance parameters such as the Z'-factor, signal-to-background ratio, and reproducibility.

• Compound Management:

  • Ensure the purity and stability of your test compounds.

  • Prepare fresh serial dilutions for each experiment from a validated stock solution.[5]

  • Confirm the solubility of your compound in the assay medium to avoid precipitation.[6]

• Plate Layout:

  • Include appropriate controls on every plate, such as a vehicle control (solvent only) and a positive control (a known inhibitor).

  • Randomize the placement of samples on the plate to minimize the impact of any systematic errors, such as the edge effect.[15]

• Consistent Reagent Handling:

  • Use calibrated pipettes and ensure thorough mixing at each dilution step.[5]

  • Use consistent lots of all reagents, including media, serum, and assay kits.[6]

Data Analysis and Interpretation

• Dose-Response Curve: A complete dose-response curve with at least 8-10 concentrations is recommended for accurate IC50 determination.[23] The curve should have well-defined upper and lower plateaus.[12]

• Curve Fitting: Use a non-linear regression model, such as the four-parameter logistic (4PL) model, to fit your data and calculate the IC50 value.[6][24]

• Statistical Analysis: Perform multiple independent experiments (biological replicates) and report the mean IC50 value with a measure of variability, such as the standard deviation or standard error of the mean.

Experimental Protocol: A General Framework for Cell-Based IC50 Determination (MTT Assay)

This protocol provides a general framework for assessing cytotoxicity using an MTT assay. It may need to be optimized for specific cell lines and compounds.

1. Cell Seeding:

• Harvest cells that are in the exponential growth phase.
• Perform a cell count to determine cell viability and concentration.
• Dilute the cells to the desired seeding density (e.g., 5,000 - 10,000 cells/well) in a 96-well plate.
• Incubate the plate overnight at 37°C and 5% CO2 to allow cells to attach.[6]

2. Compound Preparation and Treatment:

• Prepare a stock solution of your compound in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations.
• Remove the old medium from the cells and add the medium containing the different concentrations of the compound.
• Include a vehicle control (medium with the same concentration of solvent).[5][6]

3. Incubation:

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

4. MTT Assay:

• At the end of the incubation period, add MTT solution to each well.
• Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.
• Carefully remove the medium containing MTT.
• Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.
• Gently shake the plate for 10-15 minutes to ensure complete dissolution.[6]

5. Data Acquisition and Analysis:

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.
• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.
• Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.[6]

References

• Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2026, January 26). Vertex AI Search.
• Cell Passage Number: An Easy Explanation for Biologists. (2022, October 28). Bitesize Bio.
• Impact of Passage Number on Cell Line Phenotypes. Cytion.
• Technical Support Center: Troubleshooting Inconsistent Gemcitabine IC50 Values. Benchchem.
• Time and Concentration Dependent Effects of Different Solvents on Proliferation of K562, HL60, HCT-116 and H929 Cell Lines. (2022, February 16). AVESİS.
• Dose-response curve and IC 50 analysis of DMSO for HEK-293 cells. ResearchGate.
• Comparability of mixed IC₅₀ data - a statistical analysis. (2013, April 16). PubMed.
• OBSERVED VS. PREDICTED EFFECTS OF PROTEIN BINDING. BioIVT.
• Dose–Response Curves and the Determination of IC50 and EC50 Values. (2024, October 1). Journal of Medicinal Chemistry - ACS Publications.
• Comparability of Mixed IC50 Data – A Statistical Analysis. PMC.
• Technical Support Center: Investigating Inconsistent IC50 Values. Benchchem.
• The edge effect in microplate assays. (2023, December 16). Lab Automation.
• Passage Number Effects in Cell Lines. ATCC.
• Dimethyl sulfoxide inactivates the anticancer effect of cisplatin against human myelogenous leukemia cell lines in in vitro assays. (2015, June 15). ScienceOpen.
• Managing Passage Number as a Controllable Variable in Custom Cell Culture Services. (2025, December 14). [Source not available].
• Common Challenges in Biochemical Assays and How to Overcome Them. (2025, November 6). BellBrook Labs.
• A simple method for predicting serum protein binding of compounds from IC(50) shift analysis for in vitro assays. (2004, May 3). PubMed.
• Effects of protein binding on the in vitro activity of antitumour acridine derivatives and related anticancer drugs. PubMed.
• ELISA Troubleshooting Guide. Thermo Fisher Scientific - US.
• Optimizing Your Cell Based Assay Performance Key Strategies. Marin Biologic Laboratories.
• ELISA Plate FAQs: 12 Common Problems That Affect ELISA Results. (2025, December 19). GenFollower.
• How does the passage number of a cell line affect the experimental results? (2022, June 7). ResearchGate.
• Optimizing Kinhibitor-XYZ concentration for IC50 determination. Benchchem.
• A simple method for predicting serum protein binding of compounds from IC50 shift analysis for in vitro assays. ResearchGate.
• Growth inhibitory effects of dimethyl sulfoxide and dimethyl sulfone on vascular smooth muscle and endothelial cells in vitro. PubMed.
• IC50's: An Approach to High-Throughput Drug Discovery. [Source not available].
• Edge Effect in Thermo Scientific Nunc MicroWell ELISA. Thermo Fisher Scientific.
• What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)? (2021, January 13). ResearchGate.
• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. MDPI.
• In-cell Western Assays for IC50 Determination. (2025, January 29). Azure Biosystems.
• A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estimates. (2020, December 4). eLife.
• (PDF) Guidelines for accurate EC50/IC50 estimation. ResearchGate.
• The Estimation of Absolute IC50 and Its 95% Confidence Interval. [Source not available].
• Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. PMC.
• A practical consideration for the substrate concentration when determining IC50 values for enzyme inhibition. Canadian Science Publishing.
• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025, September 17). [Source not available].
• How to optimize your cell-based assays: Overcoming common challenges. (2021, October 25). SelectScience.
• How to Interpret IC50 and Kd in Drug–Target Interactions. (2026, February 12). Bitesize Bio.
• Reproducibility of the IC50 values from independent experiments... ResearchGate.
• (PDF) Statistical model for IC50 determination of acetylcholinesterase enzyme for Alzheimer's disease. ResearchGate.
• IC50 Determination. edX.
• Can IC50 value change for a drug for different experiments using same cell line? and if yes how many folds? (2025, February 19). ResearchGate.
• Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. (2020, April 2). PMC.
• Basics of Enzymatic Assays for HTS. (2012, May 1). Assay Guidance Manual - NCBI Bookshelf - NIH.
• Steady- state enzyme kinetics. (2021, June 17). the University of Bath's research portal.
• Implications of Plasma Protein Binding for Pharmacokinetics and Pharmacodynamics of the γ-Secretase Inhibitor RO4929097. Clinical Cancer Research - AACR Journals.

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• 9. Impact of Passage Number on Cell Line Phenotypes [cytion.com]
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Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers who are struggling with erratic assay results, artificial cytotoxicity, or a sudden loss of compound efficacy. Often, these issues trace back to a single, overlooked variable: compound precipitation in the cell culture medium .

When a hydrophobic drug candidate transitions from an organic stock solution to an aqueous physiological buffer, the thermodynamic shift can force the compound out of solution. This guide provides field-proven, self-validating protocols and mechanistic insights to help you diagnose, prevent, and resolve precipitation issues in your in vitro assays.

The Causality of Precipitation: Solvent Shock vs. Dissolution

Q: Why does my compound precipitate immediately upon addition to the culture media, even if the final concentration is theoretically below its solubility limit?

This phenomenon is known as "solvent shock" 1. When a highly concentrated stock solution in an organic solvent (e.g., 10 mM in 100% DMSO) is rapidly introduced into an aqueous medium, the local environment at the droplet interface experiences an abrupt shift in solvent polarity. Before the DMSO can diffuse into the bulk aqueous phase, the local concentration of the compound vastly exceeds its aqueous solubility limit. This leads to rapid nucleation and irreversible precipitation.

This represents a failure of kinetic solubility—the maximum concentration achievable when a compound is spiked from a concentrated organic stock into an aqueous system, which often differs significantly from its thermodynamic (equilibrium) solubility.

Causality & Best Practice: To prevent solvent shock, you must control the rate of solvent diffusion and the local concentration gradient. Never add cold media to your stock, and never inject the stock directly into the bulk media without agitation. Instead, pre-warm the media to 37°C to increase kinetic energy and facilitate rapid diffusion, and add the DMSO stock dropwise while maintaining continuous, gentle vortexing.

Mechanistic pathways comparing rapid solvent shock (precipitation) vs. controlled kinetic dissolution.

DMSO Concentration Limits and Cytotoxicity

Q: What is the maximum allowable DMSO concentration in cell culture, and how do I balance solubility with cell viability?

While increasing the final DMSO concentration can theoretically improve compound solubility, it introduces severe confounding variables. DMSO is highly membrane-permeable and can disrupt lipid bilayers, induce apoptosis by interacting with apoptotic and membrane proteins, and alter cellular metabolism 2.

Causality & Best Practice: The absolute maximum DMSO concentration depends heavily on the cell line and exposure duration. As a self-validating control system, you must always run a vehicle control (DMSO only) at the exact same final concentration as your highest compound dose. If the vehicle control shows a >5% deviation in viability compared to untreated cells, your DMSO concentration is invalidating your assay.

Table 1: Empirical Guidelines for Final DMSO Concentrations in Cell Culture

Final DMSO (v/v)	Target Cell Type	Cytotoxicity Risk	Application Notes
≤ 0.1%	Primary cells, stem cells, sensitive lines	Minimal	Highly Recommended. Safe for long-term assays (>72h) and sensitive phenotypic readouts 3.
0.1% - 0.5%	Robust immortalized lines (e.g., HepG2)	Low to Moderate	Acceptable for short-term assays (24-48h). Vehicle controls are strictly mandatory.
0.5% - 1.0%	Specific resilient lines only	High	May induce stress responses, cell cycle arrest, or alter metabolic profiles. Use with extreme caution.
> 1.0%	Not recommended	Severe	Induces rapid apoptosis and membrane disruption. Invalidates most biological readouts.

Determining Kinetic Solubility in Cell Culture Media

Q: How can I accurately determine the maximum soluble concentration of my compound in my specific assay media?

Do not rely on water solubility data provided by manufacturers. Cell culture media is a complex matrix containing salts, amino acids, vitamins, and often serum proteins (like BSA), all of which drastically alter a compound's solubility profile. You must perform a Kinetic Solubility Assay directly in your complete assay medium 4.

Protocol: High-Throughput Kinetic Solubility Assay (Nephelometric / UV-Vis Method)

Self-Validating Step: The inclusion of a known insoluble compound (e.g., Nicardipine) and a highly soluble compound (e.g., Acetaminophen) validates the dynamic range and sensitivity of your assay plate.

• Preparation of Stock: Prepare a 10 mM stock solution of the test compound in 100% anhydrous DMSO. Ensure complete dissolution via sonication if necessary.

• Serial Dilution in DMSO: Create a 10-point, 2-fold serial dilution of the compound in 100% DMSO.

• Aqueous Spiking: In a 96-well clear-bottom microtiter plate, add 198 µL of pre-warmed (37°C) complete cell culture media to each well.

• Controlled Addition: Add 2 µL of each DMSO stock dilution to the corresponding wells. This yields a final DMSO concentration of 1.0% (v/v) and a compound concentration range from 100 µM down to 0.19 µM. Crucial: Add the DMSO dropwise while the plate is on a microplate shaker at 500 RPM.

• Incubation: Seal the plate and incubate at 37°C for 2 hours (or match your biological assay's pre-incubation time).

• Measurement (Nephelometry/Absorbance):

  • Option A (Nephelometry): Measure light scattering. An abrupt increase in light scattering indicates the formation of insoluble particles.

  • Option B (Absorbance): Measure absorbance at 620 nm. The media alone + 1% DMSO serves as the blank. A significant deviation from the baseline (typically >1.5-fold of the DMSO-only control) indicates precipitation.

• Data Analysis: Plot the nominal concentration (x-axis) against the scattering/absorbance signal (y-axis). The inflection point where the signal rises sharply above the baseline is your kinetic solubility limit. Your working biological assay concentration must be set below this threshold.

Step-by-step workflow for determining the kinetic solubility limit of compounds in cell culture.

Formulation Strategies for Poorly Soluble Compounds

Q: My compound is biologically active but precipitates at the required effective concentration. How can I formulate it for in vitro assays without exceeding DMSO limits?

When a compound is structurally lipophilic (e.g., BCS Class II or IV), simple DMSO dilution is insufficient. You must employ formulation strategies that lower the thermodynamic barrier to dissolution 5.

• Cyclodextrin Inclusion Complexes: Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Captisol® can encapsulate the hydrophobic moiety of your compound within their lipophilic cavity, while their hydrophilic exterior maintains aqueous solubility. This is highly effective for in vitro assays as cyclodextrins are generally well-tolerated by cells.

• Surfactants and Micelles: Low concentrations of non-ionic surfactants (e.g., Tween-80, Kolliphor EL) can be used to form micelles that trap the hydrophobic compound. However, surfactants can strip lipids from cell membranes, so rigorous vehicle controls are required.

• Protein Binding (Serum): Highly lipophilic compounds often bind to albumin. Using media supplemented with Fetal Bovine Serum (FBS) or adding Bovine Serum Albumin (BSA) directly can act as a carrier, keeping the compound in solution. Caveat: High protein binding reduces the "free" (unbound) concentration of the drug, which may shift your apparent IC50 values to the right.

References

• BenchChem Technical Support Team.
• AxisPharm. "Kinetic Solubility Assays Protocol." AxisPharm.
• National Institutes of Health (PMC). "Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines." NIH.
• WuXi AppTec.
• BenchChem Technical Support Team. "How to minimize DMSO toxicity when using CYM50260." BenchChem.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing Cyclocondensation of α-Aminoamidines

Welcome to the technical support center for the cyclocondensation of α-aminoamidines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of reactions. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you optimize your reaction conditions and achieve high yields of your target heterocyclic compounds.

Section 1: Core Principles & Mechanistic Overview

This section provides a foundational understanding of the cyclocondensation of α-aminoamidines, which is crucial for effective troubleshooting and optimization.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the cyclocondensation of α-aminoamidines?

The cyclocondensation of α-aminoamidines is a powerful method for synthesizing a variety of nitrogen-containing heterocyclic compounds. The reaction typically proceeds through an initial condensation between the α-amino group of the amidine and a carbonyl compound (an aldehyde or ketone) to form a Schiff base or an imine intermediate. This is followed by an intramolecular cyclization, where the amidine nitrogen attacks the electrophilic carbon of the intermediate, leading to the formation of the heterocyclic ring. The final step often involves the elimination of a small molecule, such as water, to yield the aromatic product.

Caption: A workflow for troubleshooting common experimental issues.

Problem: Low or No Product Yield

Q3: My reaction is not proceeding, or the yield is very low. What are the potential causes?

A low or non-existent yield can be frustrating, but a systematic approach can often identify the root cause.

• Reagent Quality and Stoichiometry:

  • Purity of Starting Materials: Ensure that your α-aminoamidine and carbonyl compound are pure. Impurities can inhibit the reaction or lead to side products. Consider re-purifying your starting materials if their purity is questionable.

  • Stoichiometry: Carefully check the molar ratios of your reactants. An incorrect ratio can lead to incomplete conversion of the limiting reagent.

  • Solvent and Reagent Integrity: Ensure that your solvents are anhydrous if the reaction is moisture-sensitive. Some reagents may degrade over time; use freshly opened or properly stored materials.

• Reaction Conditions:

  • Temperature: Some cyclocondensations require heating to overcome the activation energy barrier. If you are running the reaction at room temperature, consider gradually increasing the temperature. Conversely, if the reaction is run at high temperatures, decomposition of starting materials or products might be occurring. [1] * Reaction Time: The reaction may simply be slow. Monitor the reaction progress over a longer period using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). [2] * Catalyst/Base: If a catalyst or base is required, ensure it is active and used in the correct amount. The pKa of the base should be appropriate for the specific reaction. Some reactions may benefit from the use of a Lewis acid catalyst to activate the carbonyl group. [3][4]

Problem: Formation of Multiple Products/Byproducts

Q4: I'm observing multiple spots on my TLC plate. What are the likely side reactions?

The formation of multiple products is a common issue and often points to a lack of selectivity in the reaction conditions.

• Common Side Reactions:

  • Dimerization/Oligomerization: Intermolecular reactions can compete with the desired intramolecular cyclization, especially at high concentrations. [1] * Alternative Cyclization Pathways: Depending on the substrate, cyclization may occur at different positions, leading to isomeric products. [5] * Decomposition: Starting materials or the product may be unstable under the reaction conditions, leading to decomposition products.

  • Side Reactions of Functional Groups: Other functional groups present in the molecules may undergo unwanted reactions.

• Strategies to Minimize Byproducts:

  • High-Dilution Conditions: To favor intramolecular cyclization over intermolecular reactions, perform the reaction at a lower concentration (0.1-1 mM). [1]This can be achieved by slowly adding one of the reactants to the reaction mixture using a syringe pump. [1] * Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity of the desired reaction pathway.

  • Protecting Groups: If other reactive functional groups are present, consider using protecting groups to prevent side reactions.

Problem: Difficulty in Product Isolation/Purification

Q5: My product is difficult to purify. What purification strategies are recommended?

Purification can be challenging, especially if the product has similar properties to the starting materials or byproducts.

• Purification Techniques:

  • Column Chromatography: This is the most common method for purifying organic compounds. Experiment with different solvent systems (eluents) and stationary phases (e.g., silica gel, alumina) to achieve good separation.

  • Recrystallization: If your product is a solid, recrystallization can be a highly effective method for obtaining pure material. The key is to find a suitable solvent or solvent mixture in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

  • Acid-Base Extraction: If your product has acidic or basic properties that differ from the impurities, an acid-base extraction can be a simple and effective purification step.

  • Preparative TLC or HPLC: For small-scale reactions or very difficult separations, preparative TLC or High-Performance Liquid Chromatography (HPLC) can be used.

Section 3: Optimizing Reaction Conditions

This section provides guidance on selecting and optimizing the key parameters for your cyclocondensation reaction.

Choosing the Right Reaction Components

Q6: How do I choose the right solvent for my reaction?

The choice of solvent can have a dramatic effect on the outcome of your reaction. Consider the following factors:

• Solubility: Both starting materials should be soluble in the chosen solvent at the reaction temperature.

• Polarity: The polarity of the solvent can influence the reaction mechanism and the stability of intermediates.

• Boiling Point: The boiling point of the solvent will determine the maximum temperature at which the reaction can be run at atmospheric pressure.

• Reactivity: The solvent should be inert under the reaction conditions.

Solvent	Polarity (Dielectric Constant)	Boiling Point (°C)	Common Uses and Considerations
Toluene	2.4	111	Good for azeotropic removal of water.
Dichloromethane (DCM)	9.1	40	A versatile, low-boiling solvent.
Acetonitrile	37.5	82	A polar aprotic solvent.
N,N-Dimethylformamide (DMF)	36.7	153	A high-boiling polar aprotic solvent.
Ethanol	24.6	78	A polar protic solvent, can participate in the reaction.
Water	80.1	100	A "green" solvent, but can hydrolyze some intermediates. [6]

Q7: What is the role of a catalyst, and how do I select the appropriate one?

Catalysts are often used to accelerate the rate of cyclocondensation reactions.

• Acid Catalysis: Acids, such as p-toluenesulfonic acid (p-TSA) or acetic acid, are commonly used to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and promoting the initial condensation with the amine. [7][8]* Base Catalysis: Bases, such as potassium hydroxide or triethylamine, can be used to deprotonate the amine, increasing its nucleophilicity. [9]* Lewis Acid Catalysis: Lewis acids, such as scandium(III) triflate or zinc chloride, can coordinate to the carbonyl oxygen and activate it towards nucleophilic attack. [3]* Organocatalysis: In some cases, small organic molecules like primary α-amino amides can act as bifunctional catalysts. [10] The choice of catalyst will depend on the specific substrates and the reaction mechanism. It is often necessary to screen a variety of catalysts to find the most effective one for a particular reaction.

Section 4: Experimental Protocols

This section provides a general, step-by-step protocol for a typical cyclocondensation reaction. Note: This is a general guideline and may need to be adapted for your specific reaction.

General Protocol for Cyclocondensation of an α-Aminoamidine

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the α-aminoamidine (1.0 eq).

  • Add the appropriate solvent (e.g., toluene, 10 mL/mmol of α-aminoamidine).

  • Add the carbonyl compound (1.0-1.2 eq) to the flask.

  • If required, add the catalyst (e.g., p-TSA, 0.1 eq).

• Reaction Execution:

  • Stir the reaction mixture at room temperature or heat to the desired temperature (e.g., reflux).

  • Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can then be purified by column chromatography, recrystallization, or other appropriate methods.

References

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Reference Data & Comparative Studies

Validation of 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid as a selective ASCT2 inhibitor

In the landscape of cancer metabolism, the amino acid transporter ASCT2 (Alanine, Serine, Cysteine Transporter 2), encoded by the SLC1A5 gene, has emerged as a critical nexus for tumor cell growth and survival.[1][2] Its primary role in mediating the uptake of glutamine, an amino acid essential for numerous biosynthetic pathways and for maintaining cellular redox homeostasis, positions it as a high-value therapeutic target.[3] Consequently, the development of selective ASCT2 inhibitors is an area of intense research.

This guide provides a comprehensive framework for the validation of novel ASCT2 inhibitors, using the hypothetical compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (hereafter referred to as Compound X ) as a case study. We will navigate the essential experimental journey, from initial in vitro characterization to preclinical in vivo evaluation, while objectively comparing its potential performance against established and emerging ASCT2 inhibitors.

The Central Role of ASCT2 in Cancer and as a Therapeutic Target

Cancer cells exhibit a reprogrammed metabolism, often characterized by a heightened dependence on glutamine, a phenomenon termed "glutamine addiction".[4] ASCT2 is the primary transporter responsible for supplying glutamine to these rapidly proliferating cells.[1][2] Its expression is significantly upregulated in a wide array of malignancies, including lung, breast, and colon cancers, and this overexpression often correlates with a poor prognosis.[1][5] By facilitating glutamine uptake, ASCT2 fuels the tricarboxylic acid (TCA) cycle, supports nucleotide and fatty acid synthesis, and contributes to the production of the antioxidant glutathione.

The functional coupling of ASCT2 with other transporters, such as LAT1, creates a synergistic effect that sustains mTOR signaling, a key regulator of cell growth and proliferation, while concurrently inhibiting autophagy.[3] This intricate network underscores the potential of ASCT2 as a therapeutic vulnerability. Pharmacological blockade of ASCT2 is anticipated to induce glutamine starvation, leading to cell cycle arrest, apoptosis, and a reduction in tumor growth.[1][6]

Figure 1: Simplified signaling pathway illustrating the central role of ASCT2 in cancer cell metabolism.

Comparative Landscape of ASCT2 Inhibitors

A critical step in validating a novel inhibitor is to benchmark its performance against existing compounds. The field of ASCT2 inhibitors is evolving, with several molecules at different stages of development. A direct comparison of their potency and selectivity is essential for contextualizing the potential of a new chemical entity like Compound X.

Compound	Chemical Class	IC50 (Glutamine Uptake)	Selectivity Notes	Key References
GPNA (L-γ-Glutamyl-p-nitroanilide)	Dipeptide analog	~1000 µM (HEK-293 cells)	Poor selectivity; also inhibits other glutamine transporters like SNATs and LAT1/2.	[1][7]
V-9302	2-Amino-4-bis(aryloxybenzyl)aminobutanoic acid	9.6 µM (HEK-293 cells)	Initially reported as selective, but subsequent studies suggest it also inhibits SNAT2 and LAT1.	[1][2][8]
Compound 20k	Aminobutanoic acid derivative	5.6 µM (A549 cells), 3.5 µM (HEK-293 cells)	Reported to be a novel and potent ASCT2 inhibitor.	[9]
Compound 25e	Aminobutanoic acid derivative	19.2 µM (A549 cells), 5.14 µM (HEK-293 cells)	A novel aminobutanoic acid-based inhibitor with demonstrated in vivo efficacy.
C118P	Not disclosed	9.35 to 325 nM (in various breast cancer cell lines)	Reported to be a potent inhibitor with in vivo activity.	[8]

Note: IC50 values can vary depending on the cell line and experimental conditions.

This comparative data highlights the significant improvement in potency from the early, non-selective inhibitor GPNA to the more recently developed compounds. However, the contested selectivity of V-9302 underscores the importance of a thorough validation process for any new inhibitor.[2]

Experimental Validation Workflow for a Novel ASCT2 Inhibitor

The validation of Compound X as a selective ASCT2 inhibitor requires a multi-faceted experimental approach. This workflow is designed to systematically assess its efficacy and mechanism of action.

Figure 2: A stepwise experimental workflow for the validation of a novel ASCT2 inhibitor.

Part 1: In Vitro Characterization

The foundational experiment is to determine if Compound X inhibits the uptake of glutamine in cells that express ASCT2. A radiolabeled amino acid uptake assay is the gold standard for this purpose.

Objective: To quantify the inhibition of [3H]-L-glutamine uptake by Compound X and determine its IC50 value.

Protocol:

• Cell Culture: Culture a human cancer cell line known to express high levels of ASCT2 (e.g., A549, PC-3, or HEK-293 cells) in 24- or 48-well plates.[1][9]

• Cell Preparation: On the day of the assay, wash the cells with a pre-warmed sodium-containing buffer (e.g., Hanks' Balanced Salt Solution) to remove any residual amino acids from the culture medium.

• Inhibitor Pre-incubation: Pre-incubate the cells with a range of concentrations of Compound X (and positive controls like V-9302 and GPNA) for a short period (e.g., 10-15 minutes) at 37°C.

• Radiolabeled Substrate Addition: Add a solution containing [3H]-L-glutamine to each well and incubate for a defined period (e.g., 5-10 minutes) at 37°C.

• Termination of Uptake: Rapidly terminate the uptake by aspirating the radioactive solution and washing the cells multiple times with ice-cold buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the intracellular radioactivity using a liquid scintillation counter.

• Data Analysis: Normalize the data to a vehicle control and plot the percentage of inhibition against the log concentration of the inhibitor to determine the IC50 value.

Expected Outcome: A dose-dependent inhibition of [3H]-L-glutamine uptake by Compound X would be the first indication of its potential as an ASCT2 inhibitor. Its IC50 value can then be compared to those of known inhibitors.

To ascertain if the inhibition of glutamine uptake translates to an anti-proliferative effect, a cell viability assay is crucial.

Objective: To assess the effect of Compound X on the viability and proliferation of cancer cell lines.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Compound X for an extended period (e.g., 48-72 hours).

• Viability Assessment: At the end of the treatment period, assess cell viability using a standard method such as the MTT, MTS, or a luminescent ATP-based assay (e.g., CellTiter-Glo®).

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle control and determine the EC50 (half-maximal effective concentration) value.

Expected Outcome: A potent ASCT2 inhibitor should induce a dose-dependent decrease in cell viability. Comparing the EC50 of Compound X with its IC50 from the uptake assay can provide insights into the correlation between transport inhibition and cytotoxicity.

A key aspect of a valuable inhibitor is its selectivity. It is imperative to determine if Compound X inhibits other amino acid transporters.

Objective: To evaluate the specificity of Compound X for ASCT2 over other major amino acid transporters.

Protocol:

• Counter-screening: Perform amino acid uptake assays as described in section 1.1, but use radiolabeled substrates for other transporters, such as [3H]-L-leucine for LAT1 and [14C]-MeAIB for SNATs.[2]

• Cell Lines with Varied Transporter Expression: Utilize cell lines with differential expression levels of various amino acid transporters to assess the inhibitor's effect.

• ASCT2 Knockout/Knockdown Cells: The most definitive approach is to use CRISPR/Cas9-generated ASCT2 knockout or shRNA-mediated knockdown cell lines.[2] A truly selective inhibitor should have a significantly reduced or no effect on glutamine uptake and cell viability in these cells compared to the parental cell line.

Expected Outcome: Ideally, Compound X will show potent inhibition of glutamine uptake with minimal to no effect on the uptake of substrates for other transporters. In ASCT2 knockout cells, the cytotoxic effect of Compound X should be substantially diminished.

To delve deeper into the cellular consequences of ASCT2 inhibition by Compound X, a series of mechanistic studies are warranted.

Objective: To confirm that Compound X elicits the expected downstream effects of ASCT2 inhibition.

Key Experiments:

• mTOR Signaling Analysis: Use Western blotting to assess the phosphorylation status of key mTORC1 downstream effectors, such as p70S6K and 4E-BP1. Inhibition of ASCT2 is expected to decrease mTORC1 activity.[8]

• Metabolite Analysis: Employ mass spectrometry-based metabolomics to measure intracellular levels of glutamine and downstream metabolites of the TCA cycle.

• Apoptosis and Cell Cycle Analysis: Use flow cytometry to analyze the induction of apoptosis (e.g., Annexin V/PI staining) and cell cycle arrest (e.g., propidium iodide staining) following treatment with Compound X.[6]

Part 2: In Vivo Validation

The ultimate preclinical validation of an anti-cancer agent lies in its ability to inhibit tumor growth in an in vivo setting.

Objective: To evaluate the anti-tumor efficacy of Compound X in a mouse xenograft model.

Protocol:

• Cell Implantation: Subcutaneously inject a suitable cancer cell line (e.g., A549, PC-3) into the flank of immunocompromised mice (e.g., nude or SCID mice).[1][6]

• Tumor Growth and Randomization: Allow the tumors to reach a palpable size (e.g., 100-150 mm³), then randomize the mice into treatment and control groups.

• Compound Administration: Administer Compound X (and a positive control like V-9302, if available) to the treatment group via an appropriate route (e.g., intraperitoneal injection, oral gavage) at a predetermined dose and schedule. The control group receives a vehicle.

• Tumor Measurement and Monitoring: Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

• Endpoint and Tissue Analysis: At the end of the study (due to tumor size limits or a predefined time point), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation markers like Ki-67 and apoptosis markers like cleaved caspase-3).[6]

Expected Outcome: Successful in vivo validation would be demonstrated by a significant reduction in tumor growth rate and final tumor volume in the Compound X-treated group compared to the vehicle control, without causing significant toxicity (as indicated by body weight).

Conclusion

The validation of a novel ASCT2 inhibitor like 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is a rigorous but essential process. By following a systematic workflow that encompasses in vitro characterization of potency and selectivity, mechanistic studies, and in vivo efficacy evaluation, researchers can build a comprehensive data package. A successful outcome of this validation pipeline would not only establish Compound X as a valuable research tool but also as a potential candidate for further preclinical and clinical development in the pursuit of novel cancer therapeutics targeting glutamine metabolism.

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• 7. A Novel ASCT2 Inhibitor, C118P, Blocks Glutamine Transport and Exhibits Antitumour Efficacy in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Novel Aminobutanoic Acid-Based ASCT2 Inhibitors for the Treatment of Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ASCT2 inhibitors show utility in resistant NSCLC models | BioWorld [bioworld.com]

Comparative Analysis of Aminobutanoic Acid-Based Inhibitors: Mechanistic Divergence and Experimental Validation

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system. Dysregulation of GABAergic signaling is a foundational pathology in epilepsy, neuropathic pain, and severe anxiety disorders[1]. To therapeutically enhance inhibitory tone, drug development professionals have engineered various aminobutanoic acid-based inhibitors and analogues.

While these compounds share structural homology with endogenous GABA, their pharmacological targets and mechanisms of action diverge drastically. As a Senior Application Scientist, I have structured this guide to objectively compare the classic irreversible enzyme inhibitor vigabatrin against the gabapentinoid class (gabapentin and pregabalin ). This analysis details their mechanistic differences, pharmacokinetic profiles, and the self-validating experimental protocols required to evaluate their efficacy in preclinical development.

Mechanistic Divergence: Enzyme Inhibition vs. Channel Modulation

Vigabatrin (γ-vinyl-GABA): Suicide Inhibition

Vigabatrin is a rationally designed, mechanism-based irreversible inhibitor of GABA transaminase (GABA-T)[2]. GABA-T is a mitochondrial enzyme responsible for the catabolism of GABA into succinic semialdehyde. Vigabatrin covalently binds to the active site of GABA-T, leading to "suicide inhibition"[3][4]. Because the inhibition is irreversible, the pharmacological duration of action is dictated by the de novo synthesis rate of the GABA-T enzyme in the brain, rather than the plasma elimination half-life of the drug itself[3].

Gabapentin and Pregabalin: Trafficking Disruption

Despite being structural analogues of GABA, gabapentin and pregabalin do not bind to GABAA​ or GABAB​ receptors, nor do they inhibit GABA-T or GABA transporters[5][6]. Instead, they bind with high affinity to the α2​δ−1 and α2​δ−2 auxiliary subunits of voltage-gated calcium channels (VGCCs)[7][8]. The causality behind their inhibitory efficacy lies in intracellular trafficking modulation: binding to the α2​δ subunit disrupts the forward post-Golgi trafficking of the calcium channel complex to the presynaptic plasma membrane[6][8]. This reduction in surface VGCC expression decreases calcium influx at the nerve terminal, thereby attenuating the release of excitatory neurotransmitters such as glutamate and substance P[6][9].

Fig 1. Divergent mechanisms of action: Vigabatrin vs. Gabapentinoids.

Comparative Pharmacokinetics and Pharmacodynamics

Understanding the PK/PD profiles is critical when designing dosing regimens or developing next-generation analogues. While gabapentin and pregabalin share the exact same molecular target, their absorption kinetics dictate their clinical predictability. Gabapentin relies heavily on the L-amino acid transporter (LAT1) in the gut, leading to saturable, non-linear absorption[10]. In contrast, pregabalin exhibits linear, first-order absorption, providing a distinct pharmacokinetic advantage[10].

Parameter	Vigabatrin	Gabapentin	Pregabalin
Primary Target	GABA-Transaminase (GABA-T)[3]	α2​δ−1 / α2​δ−2 (VGCC)[7]	α2​δ−1 / α2​δ−2 (VGCC)[7]
Mechanism	Irreversible Enzyme Inhibition[4]	Channel Trafficking Disruption[8]	Channel Trafficking Disruption[9]
Absorption Kinetics	Linear[3]	Non-linear (Saturable transport)[10]	Linear (First-order)[10]
Bioavailability	~80-90%[3]	60% dropping to 33% at high doses[10]	>90% (Dose-independent)[10]
Tmax​ (Peak Plasma)	1.0 - 2.5 hours[3]	3.0 - 4.0 hours[10]	~1.0 hour[10]
Elimination Half-Life	5 - 8 hours[3]	~6 hours[10]	~6 hours[10]

Experimental Methodologies and Self-Validating Protocols

To objectively evaluate these compounds, researchers must employ distinct biochemical assays tailored to their specific targets. The following protocols are designed as self-validating systems, incorporating necessary controls to ensure data integrity and isolate the causality of the experimental readouts.

Protocol 1: In Vitro GABA-Transaminase (GABA-T) Activity Assay (For Vigabatrin)

Causality & Rationale: GABA-T catalyzes the transfer of an amino group from GABA to α -ketoglutarate ( α -KG) to form succinic semialdehyde and glutamate. Enzyme activity can be quantified by measuring the production of glutamate using a coupled enzyme system (glutamate dehydrogenase) that reduces NAD+ to NADH . The increase in NADH fluorescence is directly proportional to GABA-T activity[3].

Step-by-Step Methodology:

• Tissue Preparation: Homogenize rat brain tissue in ice-cold 0.1 M Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 10,000 x g for 30 minutes to isolate the mitochondrial fraction, where GABA-T is localized[3].

• Protein Quantification: Perform a BCA assay to normalize protein concentrations across all samples. Validation step: This ensures that any measured difference in activity is strictly due to the inhibitor, not varying baseline enzyme amounts[3].

• Reaction Setup (Self-Validation): Set up three distinct well types in a 96-well plate:

  • Negative Control (Blank): Buffer + Substrates (No enzyme) to measure spontaneous substrate degradation.

  • Positive Control (Vehicle): Enzyme + Substrates + Vehicle (DMSO/Water) to establish the 100% baseline GABA-T activity.

  • Test Wells: Enzyme + Substrates + Vigabatrin (serial dilutions from 0.1 µM to 100 µM).

• Incubation: Pre-incubate the enzyme with Vigabatrin for 30 minutes at 37°C. Causality: Because vigabatrin is a mechanism-based irreversible inhibitor, pre-incubation is mandatory to allow the covalent bond to form before introducing competitive substrates[3].

• Initiation & Detection: Add GABA (10 mM) and α -KG (5 mM) along with NAD+ and glutamate dehydrogenase. Measure NADH fluorescence (Ex: 340 nm / Em: 460 nm) continuously for 20 minutes. Calculate the IC50​ based on the rate of fluorescence increase.

Protocol 2: Radioligand Binding Assay for α2​δ−1 Subunit (For Gabapentinoids)

Causality & Rationale: To evaluate the binding affinity ( Kd​ and Ki​ ) of gabapentinoids, a competitive radioligand binding assay using [3H] -gabapentin is employed. Detergent-resistant membranes (DRMs) are often utilized because α2​δ−1 localizes to lipid rafts, which preserves its high-affinity conformation[11].

Step-by-Step Methodology:

• Membrane Fractionation: Lyse tsA-201 cells expressing α2​δ−1 (or wild-type rat cerebral cortex tissue). Isolate DRMs using sucrose gradient ultracentrifugation[11].

• Assay Setup (Self-Validation):

  • Total Binding (TB): Membrane + 10 nM [3H] -gabapentin.

  • Non-Specific Binding (NSB): Membrane + 10 nM [3H] -gabapentin + 100 µM unlabeled (cold) gabapentin. Causality: The massive excess of cold ligand saturates all specific α2​δ−1 sites; any remaining radioactivity detected is due to non-specific lipid or filter binding[11].

  • Test Binding: Membrane + 10 nM [3H] -gabapentin + varying concentrations of the novel test compound.

• Incubation: Incubate the mixture in 10 mM HEPES buffer (pH 7.4) at room temperature for 45 minutes to reach equilibrium[11].

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI is a cationic polymer that reduces the non-specific binding of the radioligand to the negatively charged filter matrix. Wash filters three times with ice-cold buffer to remove unbound ligand[11].

• Quantification: Transfer filters to scintillation vials, add scintillation cocktail, and quantify specific binding (TB minus NSB) using a liquid scintillation counter. Fit the data to a one-site competitive binding model to determine the Ki​ [11].

Fig 2. Step-by-step workflow for the α2δ-1 radioligand binding assay.

References

• Comparative Analysis of GABA-Transaminase Inhibitors: Vigabatrin vs. 4-Amino-2-methylbut-2-enoic acid - Benchchem: Experimental Protocols. benchchem.com.3

• A Comparison of the Pharmacokinetics and Pharmacodynamics of Pregabalin and Gabapentin | Request PDF - ResearchGate. researchgate.net. 10

• Vigabatrin | Neupsy Key. neupsykey.com. 2

• The new generation of GABA enhancers. Potential in the treatment of epilepsy - PubMed. nih.gov. 1

• Vigabatrin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. pediatriconcall.com. 4

• Analgesia with Gabapentin and Pregabalin May Involve N-Methyl-d-Aspartate Receptors, Neurexins, and Thrombospondins. erascardiac.org.5

• Pharmacology and mechanism of action of pregabalin: the calcium channel alpha2-delta (alpha2-delta) subunit as a target for antiepileptic drug discovery. - ClinPGx. clinpgx.org.7

• The α2δ Ligand Gabapentin Inhibits the Rab11-Dependent Recycling of the Calcium Channel Subunit α2δ-2 - PMC. nih.gov. 6

• The Increased Trafficking of the Calcium Channel Subunit α2δ-1 to Presynaptic Terminals in Neuropathic Pain Is Inhibited by the α2δ Ligand Pregabalin | Journal of Neuroscience. jneurosci.org. 9

• Differential upregulation in DRG neurons of an α2δ-1 splice variant with a lower affinity for gabapentin after peripheral sensory nerve injury - PMC. nih.gov. 11

• Pharmacological disruption of calcium channel trafficking by the α 2 δ ligand gabapentin - PNAS. pnas.org. 8

Sources

• 1. The new generation of GABA enhancers. Potential in the treatment of epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vigabatrin | Neupsy Key [neupsykey.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Vigabatrin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. erascardiac.org [erascardiac.org]
• 6. The α2δ Ligand Gabapentin Inhibits the Rab11-Dependent Recycling of the Calcium Channel Subunit α2δ-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. pnas.org [pnas.org]
• 9. jneurosci.org [jneurosci.org]
• 10. researchgate.net [researchgate.net]
• 11. Differential upregulation in DRG neurons of an α2δ-1 splice variant with a lower affinity for gabapentin after peripheral sensory nerve injury - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibition of mTOR Signaling by 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate novel compounds designed to modulate the mechanistic target of rapamycin (mTOR) pathway. The compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (hereafter referred to as 4-DPBA ) presents a highly specific pyrimidine-based scaffold. To rigorously validate its efficacy and mechanism of action, we must benchmark it against established gold standards: Rapamycin and Torin 1 .

This guide provides a comprehensive, self-validating framework for comparing 4-DPBA’s performance against these alternatives, ensuring that your experimental data is both scientifically sound and publication-ready.

Mechanistic Grounding & Causality

The mTOR kinase operates within two distinct multiprotein complexes: mTORC1 and mTORC2[1].

• mTORC1 regulates cell growth and translation via the direct phosphorylation of p70S6K (at T389) and 4E-BP1 [2].

• mTORC2 regulates survival and cytoskeletal organization via the phosphorylation of Akt (at S473)[3].

The Causality of Compound Selection: When validating a new inhibitor like 4-DPBA, the choice of comparative controls is critical. Rapamycin forms a complex with FKBP12 to allosterically inhibit mTORC1, leaving mTORC2 largely unaffected. In contrast, Torin 1 is an ATP-competitive inhibitor that directly binds the kinase domain, effectively shutting down both mTORC1 and mTORC2 [4].

Given the structural pyrimidine motif of 4-DPBA—a common pharmacophore in kinase ATP-binding site competitors—we hypothesize it will exhibit a Torin 1-like dual inhibition profile. Therefore, validating 4-DPBA requires readouts for both pathway branches.

mTORC1/2 signaling branches and targeted inhibition by Rapamycin, Torin 1, and 4-DPBA.

Designing a Self-Validating Experimental System

A common pitfall in drug validation is relying solely on phenotypic readouts (e.g., cell death), which cannot distinguish between on-target kinase inhibition and off-target cytotoxicity. To establish trustworthiness, our protocol employs a three-tiered, self-validating logic:

Self-validating workflow ensuring robust evaluation of mTOR inhibitors.

Step-by-Step Validation Methodologies

Protocol 1: Cell-Free TR-FRET Kinase Assay (Target Engagement)

This assay isolates the mTOR kinase to prove that 4-DPBA directly inhibits catalytic activity, independent of cellular uptake or metabolism.

• Preparation: Prepare a kinase reaction buffer (50 mM HEPES pH 7.5, 1 mM EGTA, 3 mM MnCl₂, 10 mM MgCl₂, 2 mM DTT, 0.01% Tween-20).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of 4-DPBA, Torin 1, and Rapamycin in DMSO. Transfer to a 384-well microplate.

• Enzyme Addition: Add purified recombinant mTOR enzyme. Causality Note: Pre-incubate the enzyme with the compounds for 15 minutes before adding ATP. This allows slow-binding inhibitors to reach equilibrium.

• Reaction Initiation: Add ATP and a fluorophore-labeled physiological substrate (e.g., GFP-4E-BP1). Causality Note: It is critical to keep the ATP concentration at or slightly below its Km​ (approx. 15 µM for mTOR). If ATP is saturated, it will outcompete ATP-competitive inhibitors like Torin 1 and 4-DPBA, artificially inflating your measured IC50​ values.

• Detection: After 1 hour at room temperature, add TR-FRET detection reagents (Tb-labeled anti-phospho-4E-BP1 antibody). Read time-resolved fluorescence at 665 nm / 615 nm.

Protocol 2: Intracellular Phospho-Signaling Analysis (Western Blot)

This assay confirms that 4-DPBA penetrates the cell membrane and selectively inhibits the intended pathways in a live biological system.

• Cell Culture & Starvation: Seed MCF-7 or HeLa cells in 6-well plates. Once 80% confluent, serum-starve the cells for 16 hours. Causality Note: Serum starvation reduces basal background kinase activity, ensuring that the measured signaling is specifically driven by our controlled stimulation rather than undefined growth factors in the serum.

• Compound Treatment: Pre-treat cells with vehicle (0.1% DMSO), 4-DPBA (titrated), Torin 1 (250 nM), or Rapamycin (100 nM) for 1 hour.

• Stimulation: Stimulate cells with 100 nM Insulin for 15 minutes. Causality Note: Insulin robustly activates the PI3K/Akt/mTOR axis, synchronizing the cells and providing a high signal-to-noise ratio for detecting inhibition.

• Lysis & SDS-PAGE: Wash with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors. Resolve 20 µg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe with primary antibodies against p-p70S6K (T389), total p70S6K, p-Akt (S473), total Akt, and GAPDH. Causality Note: Total protein and GAPDH serve as critical internal controls. They verify that the loss of phosphorylation signal is due to true kinase inhibition, not unequal lane loading or compound-induced protein degradation.

Quantitative Data Presentation

To objectively compare 4-DPBA against the alternatives, summarize your findings in a structured format. Below is a representative data table illustrating the expected profile of an ATP-competitive inhibitor versus an allosteric inhibitor.

Compound	Mechanism of Action	mTORC1 IC50​ (In Vitro)	mTORC2 IC50​ (In Vitro)	Cellular p-S6K (T389) Inhibition	Cellular p-Akt (S473) Inhibition
Rapamycin	Allosteric (FKBP12)	~0.1 nM	>1,000 nM	Complete	Minimal / None
Torin 1	ATP-Competitive	~2.0 nM	~10.0 nM	Complete	Complete
4-DPBA	Putative ATP-Competitive	Assay Result	Assay Result	Expected: Complete	Expected: Complete

Table 1: Comparative biochemical and cellular profiling of mTOR inhibitors. 4-DPBA is expected to mirror the dual-inhibition profile of Torin 1 due to its pyrimidine scaffold.

References

• Title: mTOR: Its Critical Role in Metabolic Diseases, Cancer, and the Aging Process.
• Title: A Review: PI3K/AKT/mTOR Signaling Pathway and Its Regulated Eukaryotic Translation Initiation Factors May Be a Potential Therapeutic Target in Esophageal Squamous Cell Carcinoma.
• Title: mTOR signaling in growth control and disease.
• Title: Torin 1 #14379.

Is 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid more potent than other FGFR4 inhibitors? A Critical Comparison Guide

Executive Summary

To directly address the core question: No, 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid is not more potent than established FGFR4 inhibitors.

In the field of targeted oncology, precision is paramount. 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (CAS 139399-51-2) is a low-molecular-weight synthetic building block, lacking the complex pharmacophores required for potent kinase inhibition . In contrast, clinical-stage Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors—such as Fisogatinib (BLU-554), Roblitinib (FGF401), and H3B-6527—are highly engineered molecules. They achieve low-nanomolar potency by exploiting a unique structural feature of FGFR4: the presence of a specific cysteine residue (Cys552) in the ATP-binding pocket.

This guide provides an objective, data-driven comparison of these molecules, detailing the structural mechanics, quantitative potency, and the rigorous experimental protocols required to validate FGFR4 inhibitors in drug development.

Structural and Mechanistic Analysis

The potency of an FGFR4 inhibitor is fundamentally dictated by its ability to bind selectively and durably to the kinase domain.

• The Building Block : 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid consists of a simple pyrimidine ring attached to a butanoic acid chain. While the pyrimidine moiety can theoretically engage the hinge region of kinases, the molecule entirely lacks a "warhead" (such as an acrylamide or formyl group) capable of forming a covalent bond. Consequently, it exhibits negligible inhibitory activity against FGFR4.

• The Clinical Inhibitors : Molecules like Fisogatinib and H3B-6527 utilize an irreversible covalent mechanism. They feature an acrylamide group that undergoes a Michael addition with the thiol group of Cys552, locking the receptor in an inactive state. Roblitinib employs a reversible-covalent mechanism via a formyl group, achieving extreme potency while maintaining a different pharmacokinetic profile.

Caption: Logical relationship between structural motifs, Cys552 engagement, and FGFR4 inhibitory potency.

Quantitative Potency Comparison

To objectively evaluate these compounds, we must look at their half-maximal inhibitory concentration (IC50) in biochemical assays. The table below summarizes the vast performance gap between a simple synthetic precursor and optimized clinical inhibitors.

Compound Name	Mechanism of Action	FGFR4 IC50 (Biochemical)	Primary Application
H3B-6527	Irreversible Covalent	< 1.2 nM	Preclinical / Clinical Oncology
Roblitinib (FGF401)	Reversible Covalent	1.9 nM	Clinical Trials (HCC)
Fisogatinib (BLU-554)	Irreversible Covalent	5.0 nM	Clinical Trials (HCC)
4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid	Non-covalent (Fragment)	> 10,000 nM (Predicted)	Chemical Synthesis / Building Block

Data aggregated from authoritative biochemical profiling studies , , .

Experimental Validation: Methodologies for Assessing FGFR4 Inhibitors

To ensure scientific integrity, any claim of potency must be backed by a self-validating experimental system. Below are the standard protocols used to differentiate a potent inhibitor from an inactive building block.

Protocol 1: TR-FRET Biochemical Kinase Assay

Causality Check: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected because it eliminates the radioactive waste of traditional 33P-ATP assays while providing a massive dynamic range, which is critical for quantifying the sub-nanomolar potency of covalent inhibitors.

• Reagent Preparation : Prepare a 1X Kinase Buffer consisting of 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, and 0.01% Tween-20.

• Compound Dilution : Serially dilute the test compounds (Fisogatinib, Roblitinib, and the butanoic acid derivative) in 100% DMSO. Transfer to the assay plate to achieve a final DMSO concentration of 1%.

• Enzyme/Substrate Mix : Combine recombinant human FGFR4 kinase domain (final concentration: 1 nM) with a biotinylated poly-Glu-Tyr peptide substrate.

• Reaction Initiation : Add ATP (at the predetermined Km value for FGFR4) to initiate the reaction. Incubate the microplate for 60 minutes at room temperature.

• Detection : Quench the reaction by adding EDTA. Add TR-FRET detection reagents (Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC).

• Data Analysis : Measure the time-resolved fluorescence emission ratio (665 nm / 615 nm) on a compatible microplate reader. Calculate the IC50 using a 4-parameter logistic regression model.

Protocol 2: FGF19-Driven Cellular Proliferation Assay (Hep3B)

Causality Check: Biochemical potency does not guarantee cellular efficacy due to membrane permeability and off-target toxicity. Hep3B hepatocellular carcinoma cells are deliberately chosen because they naturally overexpress both FGF19 and FGFR4, creating an autocrine loop. If a compound kills Hep3B cells but spares non-FGF19 driven cells, it validates on-target FGFR4 inhibition rather than general cytotoxicity.

• Cell Culture : Seed Hep3B cells at 3,000 cells/well in a 96-well plate using EMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Treatment : Treat the cells with a 10-point concentration gradient of the inhibitors (ranging from 0.1 nM to 10 μM) for 72 hours.

• Viability Readout : Add CellTiter-Glo® reagent to lyse the cells and measure ATP levels, which are directly proportional to the number of metabolically active cells.

• Analysis : Record luminescence and calculate the GI50 (concentration required for 50% growth inhibition).

Caption: FGF19/FGFR4 signaling cascade and the targeted intervention point for kinase inhibitors.

Conclusion

For researchers designing assays or developing therapeutics targeting the FGF19/FGFR4 axis, 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid should not be used as an FGFR4 inhibitor . It is a synthetic fragment lacking the necessary binding affinity and covalent warhead architecture. Instead, investigators must rely on highly validated, structurally optimized compounds like Fisogatinib, Roblitinib, or H3B-6527 to achieve reliable, low-nanomolar target engagement and meaningful biological readouts.

References

Confirming Therapeutic Potential in Patient-Derived Organoids: A Comparative Guide to 3D Matrices for High-Throughput Drug Screening

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Focus: Mechanistic Comparison, High-Throughput Protocol Optimization, and Data Reproducibility

Executive Summary

Patient-derived organoids (PDOs) have revolutionized translational oncology by providing near-native 3D epithelial models that faithfully recapitulate patient-specific drug responses[1]. However, the transition from low-throughput biological discovery to high-throughput screening (HTS) is frequently bottlenecked by the extracellular matrix (ECM). Historically, animal-derived basement membrane extracts (adBME), such as Matrigel, have been the default scaffold. While effective for initial establishment, adBME introduces severe lot-to-lot variability and undefined growth factors that confound drug efficacy readouts[2].

This guide objectively compares the performance of traditional adBME against next-generation Defined Synthetic Hydrogels (e.g., SynthECM Pro) . By dissecting the mechanobiology of 3D cultures and providing a self-validating screening protocol, we equip researchers with the tools to generate reproducible, clinically predictive data.

The Mechanistic Divide: Why Matrix Composition Dictates Drug Response

The ECM is not a passive structural support; it is an active signaling hub. Animal-derived BMEs contain residual murine growth factors (e.g., TGF-β, EGF) that can mask the effects of targeted kinase inhibitors or artificially induce proliferative phenotypes in otherwise quiescent cells[2]. Furthermore, the fixed, relatively soft mechanics of adBME (~400 Pa) fail to model the desmoplastic stiffening characteristic of many solid tumors.

Conversely, synthetic matrices utilize inert polymer backbones (e.g., PEG-macromers) functionalized with specific integrin-binding peptides (such as GFOGER for α2​β1​ integrin engagement)[2]. This defined composition eliminates confounding variables. More importantly, synthetic hydrogels offer tunable stiffness. Research demonstrates that organoids grown in stiffer, collagen-dense matrices exhibit exacerbated chemoresistance (e.g., to Gemcitabine in pancreatic cancer models) driven by epithelial-to-mesenchymal transition (EMT) and the upregulation of markers like ZEB1[3].

Figure 1: Mechanotransduction pathway linking tunable matrix stiffness to chemoresistance.

Comparative Performance Data in High-Throughput Screening

When scaling PDOs to 384-well formats for drug screening, handling properties and reproducibility become paramount. adBME polymerizes rapidly at temperatures above 10°C, requiring cumbersome cold-block setups that are incompatible with standard automated liquid handlers[4]. Synthetic hydrogels, engineered with shear-thinning or temperature-stable properties, allow for room-temperature dispensing, drastically reducing intra-plate variation.

Performance Metric	Defined Synthetic Hydrogel (e.g., SynthECM Pro)	Animal-Derived BME (Matrigel/Geltrex)	Mechanistic Impact on Screening
Composition	Defined PEG-macromers + GFOGER peptides	Undefined tumor extract (Laminin, Collagen IV)	Synthetic prevents masking of drug efficacy by unknown murine growth factors.
Lot-to-Lot Variability	< 2% Coefficient of Variation (CV)	15% - 30% CV	Synthetic eliminates the need for extensive lot-testing and batch reservations.
Thermal Handling	Shear-thinning; Stable at 20°C - 25°C	Polymerizes > 10°C	Room-temp stability enables automated liquid handling without tip clogging.
Matrix Stiffness	Tunable (100 Pa to 5,000 Pa)	Fixed per batch (~400 Pa)	Tunability allows accurate modeling of fibrotic tumor microenvironments.
Assay Robustness (Z'-Factor)	0.65 - 0.80 (Excellent for HTS)	0.40 - 0.55 (Marginal to Good)	Higher Z'-factors yield greater statistical confidence in hit calling and IC50s.

Optimized High-Throughput Drug Screening Protocol

To ensure absolute scientific integrity, a drug screening protocol must function as a self-validating system. The following workflow integrates high-content fluorescent imaging with rigorous quality control checkpoints, optimized for 384-well microplates[4].

Figure 2: Standardized workflow for high-throughput PDO drug screening and analysis.

Phase 1: Organoid Dissociation and Preparation

Causality Check: PDOs must be dissociated into single cells or uniform small clusters prior to seeding. Plating intact, heterogeneous organoids leads to massive well-to-well variance in cell number, destroying the assay's Z'-factor.

• Aspirate culture media from mature PDOs and wash the matrix dome with cold basal media to depolymerize adBME (if using a synthetic matrix, use the manufacturer's specific depolymerization buffer).

• Centrifuge at 300 x g for 5 minutes at 4°C. A compact cell pellet with clear demarcation indicates complete matrix digestion[5].

• Resuspend the pellet in TrypLE Express and incubate at 37°C for 5-10 minutes, triturating every 2 minutes until a uniform suspension of small clusters (2-5 cells) is achieved.

• Quench the TrypLE with basal media containing 10% FBS and pellet the cells.

Phase 2: Automated Matrix Embedding and Seeding

Causality Check: We utilize the ROCK inhibitor Y-27632 exclusively during the initial seeding phase to prevent anoikis (apoptosis induced by loss of cell-matrix contact) in dissociated cells[4]. It must be omitted during the drug treatment phase to prevent cross-reactivity with the compound library.

• Resuspend the cell pellet in PDO growth media supplemented with 10 μM ROCK inhibitor (Y-27632).

• Mix the cell suspension with the chosen matrix (e.g., SynthECM Pro) at a 1:2 ratio.

  • For adBME: This step must be performed strictly on ice using pre-chilled tips to prevent premature gelation[4].

  • For Synthetic Hydrogels: Proceed at room temperature using standard automated liquid handlers.

• Dispense 15 μL of the cell-matrix suspension into a 384-well plate. Critical: Exclude the outer edge wells (rows A and P, columns 1 and 24) and fill them with PBS to prevent evaporation-induced edge effects, which artificially concentrate drugs and skew IC50 values[4].

• Incubate the plate at 37°C for 30 minutes to allow complete matrix crosslinking, then overlay with 30 μL of PDO growth media (with ROCK inhibitor).

• Self-Validation Step: On Day 3, perform a morphological check via brightfield microscopy. Organoids should exhibit spherical or cystic growth. Calculate the doubling time based on prior baseline data.

Phase 3: Compound Dosing and High-Content Imaging

Causality Check: Traditional bulk luminescence assays provide only an average viability readout per well. High-content fluorescent imaging allows for single-organoid resolution, capturing heterogeneous drug responses within a single patient's tumor population[5].

• On Day 4, aspirate the media and replace it with 30 μL of fresh PDO growth media without ROCK inhibitor.

• Utilize an acoustic liquid handler (e.g., Echo) or pinned tool to transfer the compound library. Design a 7-point, 10-fold dilution series in technical triplicates[4].

• Include positive controls (e.g., 1 μM Staurosporine for 100% cell death) and negative controls (0.1% DMSO vehicle).

• Incubate for 72 to 120 hours depending on the compound's mechanism of action.

• Add fluorescent viability dyes (e.g., Hoechst 33342 for all nuclei, Sytox Green for dead cells, and Phalloidin-Cy5 for actin cytoskeleton).

• Acquire images using a high-content confocal system. Critical: Design a Z-stack acquisition protocol that encompasses the entire 3D volume of the organoids without saturating the fluorophore signal[4].

• Self-Validation Step: Calculate the Z'-factor using the DMSO and Staurosporine control wells. Proceed with IC50 calculation only if the Z'-factor is > 0.5.

Conclusion

While animal-derived matrices were instrumental in the genesis of organoid technology, their inherent variability and undefined signaling severely limit their utility in precision medicine and drug discovery. Transitioning to defined synthetic hydrogels not only streamlines high-throughput automation but also ensures that the observed therapeutic responses are driven by the drug's mechanism of action, rather than matrix-induced artifacts. By coupling these advanced materials with rigorous, self-validating high-content imaging protocols, researchers can confidently confirm the therapeutic potential of novel compounds in patient-derived models.

References

• Driehuis, E., Kretzschmar, K., & Clevers, H. (2020). "Establishment of patient-derived cancer organoids for drug-screening applications." Nature Protocols. URL:[Link]

• Larsen, A. R., et al. (2022). "Protocol for drug screening of patient-derived tumor organoids using high-content fluorescent imaging." STAR Protocols. URL:[Link]

• Cruz-Acuña, R., et al. (2019). "Niche-inspired synthetic matrices for epithelial organoid culture." bioRxiv. URL:[Link]

• Thorel, L., et al. (2024). "Tumor Organoids Grown in Mixed-Composition Hydrogels Recapitulate the Plasticity of Pancreatic Cancers." Cancers. URL:[Link]

• Zhao, Z., et al. (2023). "Patient-derived organoids as therapy screening platforms in cancer patients." Cell Communication and Signaling. URL:[Link]

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• 2. Niche-inspired synthetic matrices for epithelial organoid culture | bioRxiv [biorxiv.org]
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• 4. Protocol for drug screening of patient-derived tumor organoids using high-content fluorescent imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Defining the Therapeutic Window: A Side-by-Side Analysis of Cytotoxicity Assays in Cancer vs. Normal Cell Lines

Executive Summary: The Imperative of the Therapeutic Window

In oncology drug development, identifying a potent cytotoxic agent is only half the battle; the compound must also spare healthy tissue. This critical balance is quantified by the Therapeutic Index (TI) , calculated as the ratio of the toxic dose in normal cells to the effective dose in cancer cells. A successful screening cascade requires robust, orthogonal assays to validate whether cell death is a targeted mechanism or a result of broad-spectrum toxicity.

As an Application Scientist, I advocate for a multi-parametric approach—combining metabolic and membrane-integrity assays—to eliminate false positives and construct a self-validating data package. This guide provides a mechanistic comparison of industry-standard viability assays and outlines a multiplexed protocol for evaluating the therapeutic window.

Mechanistic Evaluation of Core Cytotoxicity Assays

Selecting the right assay dictates the biological question you are answering. Below is an objective comparison of the three gold-standard methodologies used in preclinical screening:

• ATP-Based Luminescence (CellTiter-Glo®): ATP is the universal currency of cellular metabolism and drops precipitously upon cell death. The 1 utilizes a homogeneous "add-mix-measure" format where a single reagent lyses the cells and provides a luciferase/luciferin substrate[1]. The resulting luminescent signal is directly proportional to the amount of ATP, and thus, the number of viable cells[1]. Causality: We choose this for high-throughput screening (HTS) because the glow-type luminescent signal has a half-life of over five hours, eliminating the need for automated injectors and minimizing plate-to-plate variability[2].

• Resazurin Reduction (alamarBlue™): Unlike lytic ATP assays, alamarBlue relies on the natural reducing power of living cells. The active ingredient, resazurin (blue, non-fluorescent), is cell-permeable and is 3 by metabolically active cells[3]. Causality: Because resazurin is non-toxic, it allows for continuous, 4 of the same cell population over multiple days[3],[4]. This is critical when assessing slow-acting compounds or when downstream multiplexing (e.g., RNA extraction) is required.

• Membrane Integrity (LDH Release): Lactate dehydrogenase (LDH) is a stable cytoplasmic enzyme. When a compound induces necrosis or late-stage apoptosis, the plasma membrane ruptures,5[5],[6]. The assay uses a coupled enzymatic reaction where LDH converts lactate to pyruvate, generating NADH, which then ,[7]. Causality: Measuring LDH in the supernatant provides a direct, positive indicator of cell death (cytotoxicity), serving as an orthogonal validation to the loss of cell viability measured by ATP or resazurin[7].

Caption: Biochemical mechanisms of ATP, resazurin, and LDH cytotoxicity assays.

Experimental Design: The Paired Cell Line Model

To accurately determine the therapeutic window, we must test the drug simultaneously on a cancer cell line and a biologically relevant normal cell line.

• Model System: A549 (Human Non-Small Cell Lung Carcinoma) vs. MRC-5 (Human Normal Lung Fibroblasts).

• Causality in Seeding: Cancer cells (A549) typically lack contact inhibition and proliferate rapidly, whereas normal fibroblasts (MRC-5) are contact-inhibited. If MRC-5 cells become over-confluent, their metabolism downregulates, artificially lowering their ATP levels and skewing the IC50 comparison. Therefore, seeding densities must be optimized independently (e.g., A549 at 2,000 cells/well vs. MRC-5 at 4,000 cells/well) to ensure both lines remain in the linear dynamic range of the assay at the time of readout.

Self-Validating Protocol: Multiplexed Cytotoxicity Screening

To maximize data output from a single plate and ensure internal consistency, we multiplex the LDH release assay (supernatant) with the CellTiter-Glo assay (remaining cells).

Step 1: Cell Seeding Seed A549 and MRC-5 in 90 µL of complete media in opaque-walled 96-well plates. Incubate overnight at 37°C, 5% CO2.

Step 2: Compound Treatment Prepare a 10-point serial dilution of the test compound. Add 10 µL of the 10X drug solution to the wells. Causality: Include vehicle controls (0.1% DMSO) to establish baseline viability, and maximum lysis controls (Triton X-100 added 45 mins prior to read) to define 100% cytotoxicity. Incubate for 72 hours.

Step 3: LDH Sampling (Cytotoxicity) Causality: We must sample the media before adding the lytic CellTiter-Glo reagent, which would 7 and obliterate the biological cytotoxicity signal[7].

• Carefully transfer 50 µL of the supernatant from each well to a fresh, clear 96-well assay plate[7].

• Add 50 µL of LDH Assay Reaction Mixture to the supernatant. Incubate for 30 minutes at room temperature in the dark[5].

• Add 50 µL of Stop Solution and measure absorbance at 490 nm[7].

Step 4: ATP Measurement (Viability)

• 8 (now containing 50 µL media/cells) and the CellTiter-Glo reagent to room temperature for 30 minutes to ensure uniform enzyme kinetics[8].

• Add 50 µL of CellTiter-Glo Reagent directly to the wells[8].

• Mix on an orbital shaker for 2 minutes to induce complete cell lysis, then 9[9].

• 10 using an integration time of 0.25–1 second per well[10].

Caption: Multiplexed experimental workflow for calculating the Therapeutic Index.

Quantitative Data & Therapeutic Index Analysis

The following table synthesizes representative screening data for two hypothetical compounds, demonstrating how orthogonal assays confirm the therapeutic window.

Compound	Cell Line	Assay Type	IC50 / CC50 (µM)	Signal Readout	Therapeutic Index (TI)*
Compound A	A549 (Cancer)	CellTiter-Glo (Viability)	0.45	Luminescence ↓	18.2
Compound A	MRC-5 (Normal)	CellTiter-Glo (Viability)	8.20	Luminescence ↓	-
Compound A	A549 (Cancer)	LDH Release (Toxicity)	0.50	Absorbance 490nm ↑	17.0
Compound A	MRC-5 (Normal)	LDH Release (Toxicity)	8.50	Absorbance 490nm ↑	-
Compound B	A549 (Cancer)	CellTiter-Glo (Viability)	1.20	Luminescence ↓	1.1
Compound B	MRC-5 (Normal)	CellTiter-Glo (Viability)	1.35	Luminescence ↓	-

*Therapeutic Index (TI) = IC50(Normal) / IC50(Cancer). Compound A exhibits a wide therapeutic window (highly selective), whereas Compound B is broadly cytotoxic and would likely fail in vivo due to severe adverse effects.

Sources

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 2. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 3. alamarBlue Assays for Cell Viability | Thermo Fisher Scientific - ID [thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches | IntechOpen [intechopen.com]
• 6. Cytotoxicity and Cell Viability Assessment of Biomaterials | IntechOpen [intechopen.com]
• 7. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]
• 9. ch.promega.com [ch.promega.com]
• 10. biocompare.com [biocompare.com]

Overcoming Acquired Resistance in EGFR-Mutated NSCLC: A Preclinical Efficacy Comparison of 4th-Generation TKI (BLU-945) vs. Standard-of-Care (Osimertinib)

As targeted therapies for Non-Small Cell Lung Cancer (NSCLC) evolve, the evolutionary arms race between kinase inhibitors and tumor resistance mechanisms dictates the trajectory of drug development. Osimertinib, a 3rd-generation Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI), has firmly established itself as the frontline standard of care, demonstrating a median overall survival (OS) of 38.6 months in the pivotal FLAURA trial[1].

However, the inevitable emergence of acquired resistance—most notably the C797S mutation —has created a critical clinical bottleneck. This guide provides an in-depth technical comparison between the current standard-of-care (Osimertinib) and an emerging 4th-generation investigational TKI (BLU-945), detailing the mechanistic rationale, comparative efficacy data, and the self-validating preclinical workflows used to evaluate these next-generation compounds.

The Mechanistic Bottleneck: Covalent Binding vs. Steric Hindrance

To understand the efficacy gap between 3rd- and 4th-generation TKIs, we must examine the binding kinetics at the EGFR ATP-binding pocket.

Osimertinib achieves its high potency and selectivity by forming an irreversible covalent bond with the cysteine residue at position 797 (C797) of the mutant EGFR kinase domain. When a tumor acquires the C797S mutation, this critical cysteine is replaced by a serine. The loss of the reactive thiol group, combined with the structural steric hindrance introduced by the mutation, completely nullifies the covalent binding of osimertinib, rendering the drug ineffective[2].

BLU-945 was rationally engineered to bypass this limitation. As a reversible, ATP-competitive inhibitor, it does not rely on the C797 residue for attachment. Instead, it is structurally optimized to fit into the mutated ATP-binding pocket, maintaining nanomolar potency against triple-mutant variants (e.g., ex19del/T790M/C797S) while preserving a >450-fold selectivity over wild-type (WT) EGFR[3],[4].

Mechanistic pathway of EGFR mutations and targeted inhibition by Osimertinib vs. BLU-945.

Quantitative Efficacy Profile

The following table synthesizes the comparative pharmacological and efficacy metrics between the standard-of-care and the 4th-generation alternative.

Parameter	Osimertinib (3rd-Gen SoC)	BLU-945 (4th-Gen Investigational)	Mechanistic Impact
Primary Target Profile	Sensitizing mutations, T790M	Sensitizing mutations, T790M, C797S	BLU-945 overcomes the C797S steric hindrance[3].
Binding Mechanism	Irreversible (Covalent at C797)	Reversible (ATP-competitive)	Reversible binding bypasses the need for the C797 residue[3].
Wild-Type EGFR Selectivity	High	>450-fold selectivity over WT	Minimizes off-target GI and dermatological toxicities[4].
C797S Triple Mutant IC50	> 1000 nM (Resistant)	Nanomolar potency	BLU-945 restores apoptotic signaling in relapsed models[4].
CNS Penetrance	Excellent	High	Critical for treating/preventing brain metastases in NSCLC[2].

Preclinical Validation: The Self-Validating PDX Workflow

To objectively evaluate the efficacy of a 4th-generation TKI, standard in vitro cell lines are insufficient. Cell lines rapidly adapt to culture conditions, losing the complex tumor microenvironment (TME) and the allelic heterogeneity present in human patients.

As Application Scientists, we rely on Patient-Derived Xenograft (PDX) models. By directly engrafting relapsed patient tissue into immunocompromised mice, we preserve the native histological and genomic architecture. Below is the self-validating protocol used to benchmark BLU-945 against Osimertinib.

Step-by-Step Methodology: In Vivo Efficacy Evaluation

Step 1: PDX Establishment and Expansion

• Action: Implant fresh tumor biopsy fragments (confirmed via NGS to harbor the ex19del/T790M/C797S mutation) subcutaneously into the flanks of NOD/SCID mice[5].

• Causality: Expanding the tumors to the F3 generation ensures stable, predictable growth kinetics while filtering out transient inflammatory responses from the initial biopsy.

Step 2: Volumetric Randomization

• Action: Monitor tumor growth via digital calipers. Randomize mice into treatment cohorts only when tumor volumes reach 150–200 mm³.

• Causality: Initiating treatment during the exponential growth phase prevents false-positive efficacy readouts caused by spontaneous necrosis in oversized, under-vascularized tumors.

Step 3: Controlled Dosing Regimen

• Action: Administer treatments via oral gavage daily. The cohorts include: (1) Vehicle Control, (2) Osimertinib Monotherapy, (3) BLU-945 Monotherapy, and (4) BLU-945 + Osimertinib combination.

• Self-Validating Checkpoint: The Osimertinib monotherapy arm serves as an internal negative control. If the PDX model is genuinely driven by the C797S mutation, the Osimertinib arm must show tumor progression equivalent to the vehicle control. If it shows regression, the model's resistance profile is compromised, invalidating the assay.

Step 4: Pharmacodynamic (PD) and Efficacy Readouts

• Action: Track tumor volume bi-weekly (efficacy) and body weight (toxicity proxy). Post-euthanasia, harvest tumors for Immunohistochemistry (IHC) to quantify p-EGFR and p-ERK levels.

• Causality: Tumor shrinkage alone is not enough. IHC confirmation of diminished p-EGFR provides the mechanistic proof that regression is directly caused by on-target kinase inhibition, rather than off-target systemic toxicity.

Self-validating experimental workflow for evaluating TKI efficacy in PDX models.

Data Synthesis: The Case for Combination Therapy

Preclinical outcomes from the aforementioned workflows demonstrate that BLU-945 monotherapy successfully induces tumor stasis in C797S-driven models where Osimertinib completely fails[5].

However, the most compelling data emerges from the Combination Therapy arm. Tumors are rarely monolithic; resistance mechanisms often emerge in trans (on different alleles) or as distinct subclonal populations. Co-dosing BLU-945 with Osimertinib provides a comprehensive, synergistic blockade. BLU-945 suppresses the C797S-driven clones, while Osimertinib continues to suppress any remaining T790M-only or sensitizing-mutation-only clones[5]. This dual-inhibition strategy effectively collapses the tumor's evolutionary escape routes, leading to significant tumor regression and providing a robust rationale for ongoing Phase 1/2 clinical trials[4],[2].

References

• Title: Osimertinib OS Data Herald New Frontline Standard for EGFR-Mutant NSCLC Source: OncLive URL: [Link]

• Title: BLU-945, a potent and selective next-generation EGFR TKI, has antitumor activity in models of osimertinib-resistant non-small-cell lung cancer Source: PubMed URL: [Link]

• Title: A phase 1/2 study of BLU-945, a highly potent and selective inhibitor of epidermal growth factor receptor (EGFR) resistance mutations, in patients with EGFR-mutant non-small cell lung cancer (NSCLC) Source: AACR Journals URL: [Link]

• Title: BLU-945, a highly potent and selective 4th-generation EGFR TKI for the treatment of EGFR+/T790M/C797S resistant NSCLC Source: Blueprint Medicines URL: [Link]

• Title: Third-generation EGFR and ALK inhibitors: mechanisms of resistance and management Source: PMC URL: [Link]

Sources

• 1. onclive.com [onclive.com]
• 2. Third-generation EGFR and ALK inhibitors: mechanisms of resistance and management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BLU-945, a potent and selective next-generation EGFR TKI, has antitumor activity in models of osimertinib-resistant non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. blueprintmedicines.com [blueprintmedicines.com]

Safety & Regulatory Compliance

4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid proper disposal procedures

Operational Guide & Disposal Protocol: 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

As a specialized nitrogenous heterocyclic building block widely utilized in drug discovery, 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid requires precise handling and disposal protocols. Due to its pyrimidine core and secondary amine functionality, improper disposal poses severe risks of aquatic toxicity and the generation of hazardous nitrogen oxides (NOx).

This guide provides self-validating, step-by-step protocols for the safe handling, spill mitigation, and EPA-compliant disposal of this compound, designed to integrate seamlessly into your laboratory's Chemical Hygiene Plan.

Physicochemical Profiling & Hazard Assessment

Understanding the physical and chemical nature of a compound is the first step in designing a self-validating safety system.

Property	Value/Description	Operational Implication
Chemical Formula	C10H15N3O2	High nitrogen content; poses NOx generation risk upon improper combustion.
Molecular Weight	209.25 g/mol	Lightweight powder; forms fine dust, presenting an aerosolization/inhalation hazard.
Functional Groups	Pyrimidine ring, carboxylic acid, secondary amine	Amphoteric nature; pH-dependent solubility dictates aqueous waste segregation limits.
Chemical Reactivity	Stable under standard lab conditions	Highly incompatible with strong oxidizers (e.g., bleach); risk of chloramine formation.

Operational Handling & Mechanistic Safety

Do not rely solely on generic PPE; understand why specific protective measures are required for pyrimidine derivatives.

Step-by-Step Handling Methodology:

• Engineering Controls: Always handle the dry powder inside a certified Class II biological safety cabinet or chemical fume hood.

  • Causality: The low molecular weight and electrostatic nature of the powder can lead to rapid aerosolization. Fume hoods provide the necessary negative pressure to eliminate the inhalation hazard.

• Glove Selection: Don double-layered nitrile gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides superior chemical resistance to the polar aprotic solvents (like DMSO or DMF) typically used to dissolve pyrimidine derivatives, whereas standard latex degrades rapidly upon solvent contact.

• Reagent Incompatibility: Strictly avoid contact with sodium hypochlorite (bleach) during bench preparation or cleaning.

  • Causality: The secondary amine and pyrimidine nitrogens can undergo rapid N-chlorination when exposed to bleach, forming highly reactive and potentially explosive chloramines.

Waste Segregation & Disposal Workflows

Regulatory Grounding: Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, hazardous waste determinations must be made by trained professionals[1]. Federal and local regulations strictly prohibit the drain disposal of known toxic compounds and organic solvents[2],[3]. Even small quantities of chemical waste must be collected for proper disposal; intentional dilution to avoid hazardous waste collection is illegal[3].

Decision tree for the segregation and disposal of pyrimidine-derivative laboratory waste.

Step-by-Step Disposal Protocol:

• Categorize the Waste: Determine if the waste is solid (contaminated pipette tips, weighing paper, bulk powder) or liquid (stock solutions, HPLC effluent).

• Liquid Waste Segregation:

  • Aqueous: Adjust pH to between 5 and 9 using dilute NaOH or HCl before placing in the "Aqueous Non-Drain" container. Self-validation: Use pH test strips to confirm neutrality, preventing pressure buildup from unintended acid-base reactions in the sealed waste carboy.

  • Organic: Collect in a designated "Non-Halogenated Organic Waste" container (unless mixed with DCM/Chloroform, in which case use "Halogenated").

• Labeling & Storage: Label all containers with the full chemical name (no abbreviations) and the primary hazard (e.g., "Toxic/Irritant"). Store in secondary containment to prevent catastrophic leaks.

• Final Disposition: Transfer to the facility's Hazardous Waste team for disposal through an EPA-permitted waste disposal company[2].

  • Causality: High-temperature incineration is non-negotiable for nitrogenous compounds. Incinerators equipped with specialized NOx scrubbers are required to safely break down the pyrimidine ring into N2, CO2, and H2O without releasing toxic nitrogen dioxide gas into the atmosphere.

Spill Response & Decontamination

In the event of a spill, rapid containment is critical. Procedures must prioritize human health and safety, clearly defining when a spill can be safely managed by on-site personnel[4].

Step-by-Step Spill Mitigation:

• Isolate the Area: Restrict access to the spill zone and alert personnel in the immediate area[5]. If the spill involves a volatile solvent solution, ensure the fume hood sash is open to maximize exhaust.

• Solid Spill Cleanup (Powder):

  • Do not sweep dry.Causality: Dry sweeping aerosolizes the active pharmaceutical ingredient (API), bypassing standard PPE like safety glasses and creating an immediate inhalation hazard.

  • Lightly dampen an absorbent pad with water (or a compatible solvent like ethanol) and gently dab the powder to collect it.

• Liquid Spill Cleanup (Solution):

  • Surround the spill with an inert absorbent material (e.g., vermiculite or universal spill pads). Work from the outside in to prevent spreading.

• Decontamination: Wash the affected surface thoroughly with a mild laboratory detergent and water. Reminder: Do not use bleach.

• Waste Containment: Place all cleanup materials into a tightly closed hazardous chemical waste container[5]. Tag for disposal according to OSHA's Laboratory Safety Guidance[6].

References

• Regulations for Hazardous Waste Generated at Academic Laboratories Source: US Environmental Protection Agency (EPA) URL:[Link]

• Drain Disposal of Chemical Waste Source: Princeton University Environmental Health and Safety URL:[Link]

• Policy on Drain Disposal of Chemicals Source: Columbia University Research Compliance URL:[Link]

• Laboratory Safety Guidance (OSHA 3404-9N) Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Guide for Chemical Spill Response Planning in Laboratories Source: American Chemical Society (ACS) URL:[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. ehs.princeton.edu [ehs.princeton.edu]
• 3. research.columbia.edu [research.columbia.edu]
• 4. mtu.edu [mtu.edu]
• 5. research.wayne.edu [research.wayne.edu]
• 6. wisconsin.edu [wisconsin.edu]

Personal protective equipment for handling 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid

As a Senior Application Scientist, I approach the handling of specialized research chemicals not just as a regulatory requirement, but as a critical component of experimental integrity and personnel safety.

The compound 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid (CAS: 139399-51-2; Formula: C₁₀H₁₅N₃O₂) is a specialized building block frequently utilized in drug development and synthetic workflows [1]. Because comprehensive, compound-specific toxicological data is often limited for novel pyrimidine-amino acid derivatives, we must apply a conservative, mechanistic approach to our safety protocols. The pyrimidine moiety can act as an intercalating agent or sensitizer, while the butanoic acid functional group imparts mild acidity, making the compound a presumptive skin, eye, and respiratory irritant.

The following guide provides a self-validating, step-by-step operational protocol for handling this compound, ensuring compliance with federal safety standards while maintaining the purity of your assay.

Mechanistic Hazard Assessment & PPE Matrix

To design an effective safety protocol, we must understand the physical and chemical nature of the threat. As a fine, lyophilized powder, this compound poses a high risk of aerosolization. Static charge generated during weighing can cause the powder to become airborne, bypassing standard benchtop controls and leading to inhalation or ocular exposure.

In accordance with the Occupational Safety and Health Administration (OSHA) Personal Protective Equipment standard (29 CFR 1910 Subpart I) [2], the following PPE matrix is mandatory. Every choice here is dictated by causality—we select materials specifically engineered to defeat the physical properties of the hazard.

Hazard Vector	Required PPE	Mechanistic Justification (Causality)
Ocular/Face	ANSI Z87.1 Chemical Splash Goggles	Standard safety glasses lack orbital seals. Splash goggles prevent aerosolized powder from contacting the ocular mucosa.
Dermal (Hands)	Double-gloved Nitrile (≥4 mil thickness)	Nitrile provides superior chemical resistance to organic acids compared to latex. Double-gloving ensures a redundant barrier if the outer glove micro-tears during spatula manipulation.
Dermal (Body)	Flame-resistant (FR) or 100% Cotton Lab Coat	Prevents particulate accumulation on street clothes. FR coats are required if the compound will be dissolved in flammable organic solvents (e.g., Methanol).
Inhalation	Chemical Fume Hood (80-120 fpm face velocity)	Primary engineering control. Captures aerosolized particulates. Respirators (N95/P100) are only required if a fume hood is unavailable or fails.

Operational Workflow: Step-by-Step Handling Procedure

A protocol is only as good as its execution. This workflow is designed as a self-validating system: each step contains a verification check before you proceed to the next.

Step 1: Environmental Control Verification

• Action: Verify the chemical fume hood is operational. The sash must be positioned at the marked operating height.

• Validation: Check the digital airflow monitor. Ensure the face velocity is between 80 and 120 feet per minute (fpm). Do not proceed if the alarm is sounding.

Step 2: PPE Donning & Inspection

• Action: Don your lab coat, safety goggles, and two pairs of nitrile gloves.

• Validation: Perform a visual inspection of the outer gloves for pinholes or degradation. Ensure the lab coat cuffs are tucked inside the outer glove to eliminate exposed skin at the wrist.

Step 3: Precision Weighing (Anti-Static Protocol)

• Action: Place an anti-static weigh boat on the analytical balance inside the fume hood. Use an anti-static micro-spatula (e.g., PTFE-coated) to transfer the 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid.

• Causality: Organic powders hold static charge. Using PTFE-coated tools prevents the powder from repelling off the spatula, ensuring accurate mass transfer and eliminating aerosolized "dust clouds."

Step 4: Solvent Transfer & Solubilization

• Action: Transfer the weighed powder directly into the destination vial. Add your solvent (e.g., DMSO or aqueous buffer) slowly down the side of the vial to prevent powder displacement. Cap immediately and vortex.

Step 5: Doffing and Decontamination

• Action: Wipe down the balance and fume hood surface with a damp paper towel (water or 70% ethanol, depending on solubility). Remove the outer gloves inside the hood and dispose of them in the solid waste bin.

Fig 1: Step-by-step operational workflow for handling pyrimidine-amino acid derivatives.

EPA-Compliant Waste Disposal Plan

Improper disposal of research chemicals not only violates Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations but also creates downstream hazards for environmental health and safety (EHS) personnel [3].

Because 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid contains both nitrogenous rings and an organic acid, it must be segregated strictly according to the solvent it is dissolved in.

Solid Waste Management:

• Includes: Empty chemical vials, contaminated weigh boats, paper towels used for decontamination, and contaminated outer gloves.

• Procedure: Place inside a double-lined, transparent plastic bag within a rigid, leak-proof container. Label clearly with a hazardous waste tag stating: "Hazardous Waste: Solid debris contaminated with 4-[(4,6-Dimethylpyrimidin-2-yl)amino]butanoic acid."

Liquid Waste Management:

• Includes: Leftover stock solutions or assay wash buffers containing the compound.

• Procedure: Segregate based on the solvent. If dissolved in DMSO or Methanol, place in the Non-Halogenated Organic Waste carboy. If dissolved in an aqueous buffer, place in the Aqueous Waste carboy.

• Validation: Never mix with halogenated solvents (e.g., Chloroform) or strong oxidizing agents. Ensure the carboy is kept in secondary containment (a spill tray) and is filled to no more than 90% capacity to prevent pressure buildup.

Fig 2: RCRA-compliant waste segregation and disposal decision tree.

References

• National Institutes of Health (NIH) / OSHA. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Available at:[Link]

• United States Environmental Protection Agency (EPA). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Available at:[Link]